4-Acetyl-2,5-dimethylfuran-3(2H)-one

• CAS: 36871-78-0

Core Science & Biosynthesis

4-Acetyl-2,5-dimethylfuran-3(2H)-one: A Technical Review of its Role in Food Systems as a Flavor Additive and its Putative Natural Occurrence

An In-depth Technical Guide for Researchers and Scientists

Executive Summary: 4-Acetyl-2,5-dimethylfuran-3(2H)-one is a furanone derivative recognized for its distinct fruity, raspberry-like odor. While structurally similar to the well-documented and highly impactful natural flavor compound 4-hydroxy-2,5-dimethyl-3(2H)-furanone (HDMF, Furaneol®), this acetylated analogue is primarily known and utilized as a synthetic flavoring agent in the food industry, designated as FEMA number 4070. Despite the chemical plausibility of its formation through thermal processing pathways such as the Maillard reaction, there is a notable absence of scientific literature confirming its identification as a naturally occurring volatile in food matrices. This guide provides a comprehensive technical overview of 4-Acetyl-2,5-dimethylfuran-3(2H)-one, contrasting it with its hydroxylated counterpart. It delves into its physicochemical properties, its established role as a food additive, the theoretical chemical pathways that could lead to its formation in foods, and proposes a robust analytical workflow for its future detection and quantification. The document concludes by highlighting the current evidence gap regarding its natural occurrence and suggests future research directions to explore its potential presence in thermally processed foods.

Introduction to Furanones in Food Flavor

Furanones are a class of heterocyclic organic compounds that play a pivotal role in the aroma profiles of a vast array of foods. Their sensory impact is often disproportionate to their concentration, with many exhibiting remarkably low odor thresholds. Among the most significant is 4-hydroxy-2,5-dimethyl-3(2H)-furanone (HDMF), a key flavor compound prized for its sweet, caramel-like, and fruity aroma. HDMF is a well-established natural product, formed biosynthetically in fruits like strawberries and pineapples, and generated during the thermal processing of foods such as coffee, bread, and meat via the Maillard reaction and caramelization.[1][2]

This guide focuses on a related, yet distinct, molecule: 4-Acetyl-2,5-dimethylfuran-3(2H)-one . It differs from HDMF by the substitution of a hydroxyl group at the C4 position with an acetyl group. This structural modification results in a significant shift in its sensory properties, which are typically described as fruity and reminiscent of raspberry.[3] While HDMF's natural origins are extensively documented, 4-Acetyl-2,5-dimethylfuran-3(2H)-one is predominantly cataloged as a synthetic flavoring substance.[3][4] Understanding the distinction between these two molecules is critical for flavor chemists and food scientists investigating aroma composition and development.

Figure 1: Chemical structures and properties of HDMF vs. 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

Natural Occurrence: An Evidence Gap

A thorough review of scientific literature and food chemistry databases reveals a significant gap in evidence for the natural occurrence of 4-Acetyl-2,5-dimethylfuran-3(2H)-one. The FooDB (Food Database) explicitly notes that "very few articles have been published on 4-Acetyl-2,5-dimethylfuran-3(2H)-one" and does not list any food sources in which it has been naturally identified.[5] This contrasts sharply with the extensive body of research on HDMF.

While the compound's formation is theoretically possible under food processing conditions, its apparent absence in analytical studies of food volatiles suggests several possibilities:

• It is not formed naturally in significant quantities.

• It is a transient intermediate that reacts further to form other compounds.

• Its concentration is typically below the detection limits of the analytical methods employed in most studies.

• Researchers have not specifically targeted this compound for identification, focusing instead on more abundant or well-known furanones.

Therefore, as of the current body of scientific knowledge, 4-Acetyl-2,5-dimethylfuran-3(2H)-one should be considered a synthetic flavor ingredient rather than a known natural constituent of food.

Putative Formation Pathways in Thermal Processing

The primary route for the formation of furanones in thermally processed foods is the Maillard reaction, a complex series of chemical reactions between reducing sugars and amino acids.[6] While the specific pathway to 4-Acetyl-2,5-dimethylfuran-3(2H)-one is not documented, a putative mechanism can be proposed based on the well-understood formation of its hydroxylated analog, HDMF.

The key intermediate in HDMF formation is often cited as acetylformoin.[6] This dicarbonyl compound is formed from the degradation of sugars. In the presence of reducing agents or through specific disproportionation reactions, acetylformoin is reduced to form HDMF. It is chemically plausible that under different reaction conditions or in the presence of specific precursors, a key enol intermediate in this pathway could undergo an alternative rearrangement or reaction, such as a C-acetylation, leading to the formation of 4-Acetyl-2,5-dimethylfuran-3(2H)-one instead of the reduction that yields HDMF. However, this remains a hypothetical pathway that requires experimental validation.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. 4-Acetyl-2,5-dimethyl-3(2H)-furanone | C8H10O3 | CID 53426546 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-acetyl-2,5-dimethyl-3(2H)-furanone, 36871-78-0 [thegoodscentscompany.com]
• 5. Showing Compound 4-Acetyl-2,5-dimethyl-3(2H)-furanone (FDB008892) - FooDB [foodb.ca]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to 4-Acetyl-2,5-dimethylfuran-3(2H)-one: Synthesis, Characterization, and Therapeutic Potential

This guide provides a comprehensive technical overview of 4-Acetyl-2,5-dimethylfuran-3(2H)-one, a member of the furanone class of heterocyclic compounds. While primarily recognized for its organoleptic properties in the flavor industry, the broader family of furanones is gaining significant attention in the pharmaceutical and drug development sectors for its diverse biological activities. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into the synthesis, analytical characterization, and potential therapeutic applications of this molecule, with a particular focus on its relevance to antimicrobial drug discovery.

Core Identifiers and Physicochemical Properties

4-Acetyl-2,5-dimethylfuran-3(2H)-one is a solid, almost colorless compound with a fruity, raspberry-like odor.[1][2] Its unique structure, featuring a furanone core with acetyl and methyl substitutions, underpins its chemical reactivity and potential for biological interactions.

Identifier	Value	Source
CAS Number	36871-78-0	--INVALID-LINK--[2], --INVALID-LINK--[3]
IUPAC Name	4-acetyl-2,5-dimethylfuran-3-one	--INVALID-LINK--[2]
Molecular Formula	C₈H₁₀O₃	--INVALID-LINK--[2]
Molecular Weight	154.16 g/mol	--INVALID-LINK--[2]
InChI	InChI=1S/C8H10O3/c1-4(9)7-5(2)11-6(3)8(7)10/h6H,1-3H3	--INVALID-LINK--[2]
InChIKey	PAQLUNHARDKSPD-UHFFFAOYSA-N	--INVALID-LINK--[2]
SMILES	CC1C(=O)C(=C(O1)C)C(=O)C	--INVALID-LINK--[2]
Physical Form	Almost colorless solid	--INVALID-LINK--[1]
Solubility	Soluble in ethanol; practically insoluble in water	--INVALID-LINK--[1]
Melting Point	34-35 °C	--INVALID-LINK--[1]

Synthesis and Purification: A Methodological Deep Dive

While specific literature detailing the synthesis of 4-Acetyl-2,5-dimethylfuran-3(2H)-one is not abundant, a well-documented protocol for a closely related analog, 4-acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one, provides a robust and adaptable framework. This synthesis proceeds via a manganese(III)-mediated aerobic oxidation of 2,4-pentanedione, a method noted for its facility and use of commercially available starting materials under mild conditions.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of a 4-acetyl-furanone derivative.

Detailed Experimental Protocol

The following protocol is adapted from the synthesis of 4-acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one and serves as a representative method.[4]

Materials:

• 2,4-pentanedione (Hacac)

• Manganese(III) acetate dihydrate (Mn(OAc)₃·2H₂O)

• Acetic acid (AcOH)

• 2,2,2-Trifluoroethanol (TFE)

• 2M Hydrochloric acid (HCl)

• Chloroform (CHCl₃)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate (EtOAc) and hexane for elution

Procedure:

• Reaction Setup: To a mixture of acetic acid (13.5 mL) and trifluoroethanol (1.5 mL), add 2,4-pentanedione (308.6 mg) and manganese(III) acetate dihydrate (407.1 mg).

• Reaction Conditions: Stir the mixture at room temperature under a dried air stream for 12 hours. The causality behind using a dried air stream is to facilitate the aerobic oxidation process, which is central to the formation of the furanone ring.[4]

• Solvent Removal: After the reaction is complete, remove the solvent in vacuo.

• Aqueous Work-up: Triturate the residue with 2M hydrochloric acid. This step helps to remove unreacted manganese salts.

• Extraction: Extract the resulting aqueous acidic mixture three times with chloroform (20 mL each).

• Washing: Combine the organic extracts and wash them sequentially with saturated aqueous sodium bicarbonate solution (to neutralize any remaining acetic acid) and water.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to dryness to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane to afford the pure furanone derivative.

Analytical Characterization

A robust analytical workflow is essential for confirming the identity and purity of the synthesized compound. Based on standard practices for organic molecule characterization and JECFA specifications, the following methods are recommended.[1][4]

Analytical Technique	Purpose & Expected Observations
¹H and ¹³C NMR Spectroscopy	To confirm the molecular structure. The ¹H NMR spectrum is expected to show signals corresponding to the methyl and acetyl protons. The ¹³C NMR will confirm the presence of carbonyl carbons and the furanone ring structure.
Infrared (IR) Spectroscopy	To identify key functional groups. Strong absorption bands corresponding to the carbonyl (C=O) groups of the ketone and acetyl moieties are expected.
Mass Spectrometry (MS)	To determine the molecular weight and fragmentation pattern. The mass spectrum should show a molecular ion peak corresponding to the molecular weight of 154.16 g/mol .
Gas Chromatography (GC)	To assess the purity of the compound. A pure sample should exhibit a single major peak under appropriate GC conditions.

Potential in Drug Development: Targeting Bacterial Communication

While 4-Acetyl-2,5-dimethylfuran-3(2H)-one itself has not been extensively studied for its pharmacological properties, the furanone scaffold is a well-established pharmacophore with a wide range of biological activities. A particularly promising area for drug development is the inhibition of bacterial quorum sensing (QS).

Quorum sensing is a cell-to-cell communication system that allows bacteria to coordinate gene expression based on population density. This system regulates virulence factor production and biofilm formation in many pathogenic bacteria. By interfering with QS, furanone compounds can effectively disarm bacteria without killing them, which may reduce the selective pressure for developing resistance.

Mechanism of Action: Quorum Sensing Inhibition

Halogenated furanones, naturally produced by the red alga Delisea pulchra, have been shown to be potent inhibitors of QS in Gram-negative bacteria like Pseudomonas aeruginosa. The mechanism involves the furanone molecule binding to the LuxR-type transcriptional regulator protein, which is a key component of the QS circuit. This binding is thought to accelerate the turnover of the LuxR protein, preventing it from activating the transcription of virulence genes.

Caption: Proposed mechanism of quorum sensing inhibition by furanones.

This anti-virulence approach represents a significant paradigm shift from traditional bactericidal or bacteriostatic antibiotics. By quenching the pathogenic behavior of bacteria, furanone-based drugs could potentially treat infections while preserving the host's beneficial microbiota and reducing the emergence of drug-resistant strains.

Safety and Toxicological Profile

The safety evaluation of 4-Acetyl-2,5-dimethylfuran-3(2H)-one is not yet complete, as noted by the Joint FAO/WHO Expert Committee on Food Additives (JECFA).[1][2] However, toxicological data from closely related furanone derivatives can provide preliminary insights through a read-across approach.

For instance, a safety assessment of the related compound 4-acetoxy-2,5-dimethyl-3(2H)furanone did not find it to be a concern for genotoxicity, based on data from read-across analogs. This approach is common in toxicology for assessing the safety of structurally similar compounds when data on the specific molecule of interest is limited. It is crucial for any drug development program involving this compound to include a comprehensive set of in vitro and in vivo ADME/Tox studies to fully characterize its safety profile.

Conclusion and Future Directions

4-Acetyl-2,5-dimethylfuran-3(2H)-one is a molecule with established utility in the flavor industry and significant, largely untapped potential in the realm of drug development. Its furanone core is a privileged scaffold for targeting bacterial communication systems, offering a promising avenue for the development of novel anti-infective agents that circumvent traditional resistance mechanisms.

Future research should focus on:

• Direct Synthesis and Optimization: Developing and optimizing a direct, high-yield synthesis for 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

• Biological Screening: Conducting comprehensive in vitro screening to evaluate its specific activity against a panel of pathogenic bacteria and to confirm its quorum sensing inhibitory potential.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs to understand the structural requirements for optimal biological activity.

• Toxicological Evaluation: Performing detailed ADME/Tox studies to establish a complete safety profile suitable for preclinical and potential clinical development.

The insights and protocols provided in this guide offer a solid foundation for researchers and drug development professionals to explore the full therapeutic potential of this intriguing furanone derivative.

References

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• 2. 4-Acetyl-2,5-dimethyl-3(2H)-furanone | C8H10O3 | CID 53426546 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. mdpi.com [mdpi.com]

Spectroscopic Characterization of 4-Acetyl-2,5-dimethylfuran-3(2H)-one: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Acetyl-2,5-dimethylfuran-3(2H)-one (CAS No: 36871-78-0) is a furanone derivative with a characteristic fruity, raspberry-like aroma.[1][2] Its molecular formula is C₈H₁₀O₃, and it has a molecular weight of 154.16 g/mol .[1][3] This compound is of interest in the flavor and fragrance industry and serves as a versatile building block in organic synthesis. A thorough understanding of its spectroscopic properties is crucial for its identification, quality control, and for elucidating its role in various chemical transformations.

This technical guide provides an in-depth analysis of the spectroscopic data for 4-Acetyl-2,5-dimethylfuran-3(2H)-one, focusing on Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. The methodologies for acquiring this data are also detailed, offering a comprehensive resource for researchers.

Molecular Structure and Key Features

The structure of 4-Acetyl-2,5-dimethylfuran-3(2H)-one contains several key functional groups that give rise to its characteristic spectroscopic signals: a furanone ring, a ketone group, an acetyl group, and two methyl groups.

Caption: Molecular structure of 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For 4-Acetyl-2,5-dimethylfuran-3(2H)-one, both ¹H and ¹³C NMR provide critical information for structural confirmation.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 4-Acetyl-2,5-dimethylfuran-3(2H)-one is expected to show four distinct signals corresponding to the three methyl groups and the methine proton on the furanone ring.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~2.58	Singlet	3H	Acetyl (CH₃)
~2.45	Singlet	3H	C5-Methyl (CH₃)
~1.58	Singlet	3H	C2-Methyl (CH₃)
~4.8-5.0	Quartet	1H	C2-Proton (CH)

Interpretation:

• The downfield chemical shifts of the acetyl and C5-methyl protons are due to the deshielding effect of the adjacent carbonyl and enone systems.

• The C2-methyl group is expected to be the most upfield of the methyl signals.

• The C2-proton, being adjacent to an oxygen atom and a carbonyl group, would appear as a quartet if coupled to the C2-methyl protons, though in the related acetate, this proton is absent.[4]

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information on the carbon skeleton of the molecule.

Chemical Shift (δ) ppm	Assignment
~195.0	C3-Carbonyl (C=O)
~193.8	Acetyl-Carbonyl (C=O)
~193.2	C5-Carbon
~114.3	C4-Carbon
~102.1	C2-Carbon
~29.8	Acetyl-Methyl (CH₃)
~21.0	C5-Methyl (CH₃)
~17.6	C2-Methyl (CH₃)

Interpretation:

• The three carbonyl carbons (C3, acetyl, and C5 as part of the enone) are expected to be the most downfield signals.

• The C2 carbon, being an acetal-like carbon, will appear at a characteristic downfield shift.

• The methyl carbons will be the most upfield signals.

Experimental Protocol for NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 4-Acetyl-2,5-dimethylfuran-3(2H)-one in 0.5-0.7 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

• Instrumentation: Utilize a 500 MHz NMR spectrometer for optimal resolution and sensitivity.[4]

• ¹H NMR Acquisition:

  • Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Use a spectral width of approximately 12 ppm.

  • Set the relaxation delay to at least 1 second.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • Use a spectral width of approximately 220 ppm.

  • A longer relaxation delay (2-5 seconds) and a larger number of scans will be necessary due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data using appropriate software. This includes Fourier transformation, phase correction, and baseline correction. Chemical shifts should be referenced to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

Caption: Workflow for NMR spectroscopic analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its fragments, which helps in determining the molecular weight and elemental composition.

Expected Data:

• Molecular Ion (M⁺): A peak corresponding to the molecular weight of the compound (m/z = 154.16) should be observed.

• Fragmentation Pattern: Fragmentation is likely to occur at the acetyl group and within the furanone ring. Key expected fragments could include:

  • [M - CH₃]⁺ (m/z = 139)

  • [M - COCH₃]⁺ (m/z = 111)

  • [CH₃CO]⁺ (m/z = 43)

Experimental Protocol for Mass Spectrometry

• Sample Introduction: Introduce a dilute solution of the compound into the mass spectrometer via direct infusion or through a gas chromatograph (GC-MS) for separation from any impurities.

• Ionization: Utilize a suitable ionization technique. Electron Ionization (EI) is common for GC-MS, while Electrospray Ionization (ESI) or Fast Atom Bombardment (FAB) can also be used.[4]

• Mass Analysis: Use a high-resolution mass analyzer (e.g., Time-of-Flight or Orbitrap) to obtain accurate mass measurements, which can be used to confirm the elemental composition.

• Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and characteristic fragment ions.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Expected Data:

Wavenumber (cm⁻¹)	Functional Group
~1768	C=O stretch (furanone ring)
~1723	C=O stretch (acetyl group)
~1687	C=C stretch (enone)
~2900-3000	C-H stretch (aliphatic)

Interpretation:

• The presence of two distinct carbonyl stretching frequencies confirms the two different carbonyl environments in the molecule.[4]

• The C=C stretching frequency is indicative of the enone system within the furanone ring.[4]

• The C-H stretching vibrations are characteristic of the methyl groups.

Experimental Protocol for IR Spectroscopy

• Sample Preparation:

  • Solution: Dissolve a small amount of the compound in a suitable solvent that has minimal IR absorbance in the regions of interest (e.g., chloroform).[4]

  • Solid (ATR): Place a small amount of the solid sample directly on the attenuated total reflectance (ATR) crystal.

• Instrumentation: Use a Fourier Transform Infrared (FT-IR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the solvent or the empty ATR crystal.

  • Record the sample spectrum.

  • The instrument software will automatically subtract the background from the sample spectrum.

• Data Analysis: Analyze the resulting spectrum to identify the characteristic absorption bands and assign them to the corresponding functional groups.

Caption: Workflow for IR spectroscopic analysis.

Conclusion

The comprehensive spectroscopic analysis of 4-Acetyl-2,5-dimethylfuran-3(2H)-one, utilizing NMR, MS, and IR techniques, provides a detailed and unambiguous characterization of its molecular structure. The protocols and interpretive guidance presented in this technical guide serve as a valuable resource for researchers in the fields of natural products, flavor chemistry, and synthetic organic chemistry, enabling confident identification and utilization of this important furanone derivative.

References

• Nishino, H., et al. (2016). The Facile Synthesis of 4-Acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one. Molecules, 21(4), 523. [Link]

• PubChem. (n.d.). 4-Acetyl-2,5-dimethyl-3(2H)-furanone. National Center for Biotechnology Information. [Link]

• The Good Scents Company. (n.d.). 4-acetyl-2,5-dimethyl-3(2H)-furanone. [Link]

• FooDB. (2010). Showing Compound 4-Acetyl-2,5-dimethyl-3(2H)-furanone (FDB008892). [Link]

• precisionFDA. (n.d.). 4-ACETYL-2,5-DIMETHYL-3(2H)-FURANONE. [Link]

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• 4. mdpi.com [mdpi.com]

An In-Depth Technical Guide to 4-Acetyl-2,5-dimethylfuran-3(2H)-one: From Discovery to Application

Foreword: Unveiling a Key Flavor Compound

In the vast and intricate world of flavor chemistry, certain molecules stand out for their profound impact on the sensory profiles of our food. 4-Acetyl-2,5-dimethylfuran-3(2H)-one, a heterocyclic compound belonging to the furanone family, is one such molecule.[1][2] Though its name may be unfamiliar to those outside the specialized fields of food science and organic chemistry, its organoleptic contributions are widely appreciated. This technical guide provides a comprehensive overview of 4-Acetyl-2,5-dimethylfuran-3(2H)-one, from its scientific history and chemical properties to its formation pathways and significance in the development of appealing food flavors. Our intended audience—researchers, scientists, and drug development professionals—will find a detailed exploration of this compound, grounded in scientific literature and practical insights.

The Emergence of a Flavor Principle: A Historical Perspective

The precise moment of the de novo synthesis or isolation of 4-Acetyl-2,5-dimethylfuran-3(2H)-one is not prominently documented in a single, seminal publication. Instead, its story is intrinsically linked to the broader investigation of the Maillard reaction—a complex series of chemical reactions between amino acids and reducing sugars that occurs upon heating.[3][4][5] This reaction is responsible for the desirable browning and rich flavors in a vast array of cooked foods.

The furanone core structure was identified as a key contributor to the characteristic caramel-like and sweet aromas generated during these reactions.[5][6] While the closely related compound 4-hydroxy-2,5-dimethyl-3(2H)-furanone (Furaneol®) was first reported as a product of the Maillard reaction in 1960 and discovered in pineapple in 1965, the acetylated derivative, 4-Acetyl-2,5-dimethylfuran-3(2H)-one, emerged from subsequent, more detailed analyses of food volatiles.[5] Its identification is a testament to the advancements in analytical techniques, such as gas chromatography-mass spectrometry (GC-MS), which have allowed for the separation and characterization of complex mixtures of aroma compounds. The assignment of the Chemical Abstracts Service (CAS) number 36871-78-0 provided a definitive identifier for this compound, facilitating its systematic study.[2][7]

Physicochemical and Spectroscopic Profile

A thorough understanding of a molecule's physical and chemical properties is fundamental to its application. 4-Acetyl-2,5-dimethylfuran-3(2H)-one is an almost colorless solid with a characteristic fruity, raspberry-like odor.[2]

Property	Value	Source
Molecular Formula	C₈H₁₀O₃	[2][8]
Molecular Weight	154.16 g/mol	[2][8]
Melting Point	34-35 °C	[7]
Boiling Point	283 °C (estimated)	[7]
Solubility	Soluble in alcohol, practically insoluble in water	[2]
CAS Number	36871-78-0	[7]

Spectroscopic Data for a Related Furanone Derivative (4-acetyl-2,5-dimethyl-3-oxo-2,3-dihydrofuran-2-yl acetate): [9]

• ¹H-NMR (500 MHz, CDCl₃): δ 2.58 (3H, s, Ac), 2.45 (3H, s, CH₃), 2.13 (3H, s, OAc), 1.58 (3H, s, CH₃)

• ¹³C-NMR (125 MHz, CDCl₃): δ 195.0 (C-3), 193.8 (Ac), 193.2 (C-5), 114.3 (C-4), 102.1 (C-2), 29.8 (Ac), 21.0 (CH₃), 20.2 (OAc), 17.6 (CH₃)

• IR (CHCl₃) ν: 1768, 1723, 1687 (C=O) cm⁻¹

These data highlight the characteristic chemical shifts and vibrational frequencies associated with the furanone core and its acetyl substituents.

Synthesis and Formation Pathways

The primary route to the formation of 4-Acetyl-2,5-dimethylfuran-3(2H)-one in nature and during food processing is the Maillard reaction.[3][4] The specific precursors and reaction conditions can influence the yield and the profile of the resulting furanones.

Formation via the Maillard Reaction

The Maillard reaction is a non-enzymatic browning reaction that involves a cascade of complex chemical changes. The formation of furanones is believed to proceed through the 2,3-enolization of sugars, leading to the formation of 1-deoxyosones as key intermediates.[6] Isotope labeling studies have shown that for the related compound 2,5-dimethyl-4-hydroxy-3[2H]-furanone (DMHF), the glucose carbon skeleton largely remains intact during its formation.[3][10]

The formation of acetylated furanones likely involves similar intermediates, with the acetyl group being incorporated from precursors present in the reaction matrix.

Caption: Simplified pathway for furanone formation in the Maillard reaction.

Laboratory Synthesis

Experimental Protocol for the Synthesis of 4-Acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one: [9]

This synthesis is achieved through the Mn(OAc)₃-mediated aerobic oxidation of 2,4-pentanedione.

• Reaction Setup: A mixture of Mn(acac)₃ (351.1 mg) is stirred in a solution of acetic acid (22.5 mL) and trifluoroethanol (2.5 mL) at room temperature in the presence of air for 12 hours.

• Work-up: The solvent is removed under reduced pressure (in vacuo). The resulting residue is triturated with 2M hydrochloric acid.

• Extraction: The acidic aqueous mixture is extracted three times with chloroform (20 mL portions).

• Purification: The combined organic extracts are washed with aqueous sodium bicarbonate solution and then with water. The organic layer is dried over magnesium sulfate (MgSO₄) and concentrated to dryness.

• Isolation: The final product is isolated by column chromatography using an eluent of ethyl acetate-hexane (1:1 v/v).

This protocol demonstrates a facile method for constructing the furanone ring system, which could be adapted for the synthesis of the target compound.

Caption: Workflow for the synthesis of a related furanone.

Role in Flavor and Fragrance

4-Acetyl-2,5-dimethylfuran-3(2H)-one is recognized as a valuable flavoring agent by regulatory bodies and industry organizations such as the Flavor and Extract Manufacturers Association (FEMA), where it is listed as FEMA number 4070.[2] Its sensory profile is described as having a fruity, raspberry-like character, which makes it a desirable component in the formulation of a wide range of food products, including beverages, baked goods, and confectionery.

The presence of the furanone ring, along with the acetyl and methyl substituents, contributes to its characteristic aroma. The study of such structure-activity relationships is a key aspect of flavor chemistry, enabling the design of novel flavor compounds with specific sensory attributes.

Future Directions and Conclusion

4-Acetyl-2,5-dimethylfuran-3(2H)-one serves as an excellent case study in the discovery and application of flavor compounds derived from complex food reactions. While its history is intertwined with the broader exploration of the Maillard reaction, its specific attributes have carved out a niche for it in the flavor industry.

Future research in this area could focus on several key aspects:

• Elucidation of Detailed Formation Mechanisms: While the general pathway of furanone formation in the Maillard reaction is understood, more detailed studies using advanced analytical techniques could pinpoint the specific intermediates and reaction kinetics leading to 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

• Development of Novel Synthetic Routes: The design of more efficient and sustainable synthetic methods for this and other furanones would be of significant interest to the flavor and fragrance industry.

• Exploration of Biological Activities: While primarily known for its flavor properties, the potential biological activities of this and other furanones remain an area ripe for investigation, particularly given the known bioactivities of other heterocyclic compounds.

References

• Wang, Y., et al. (2009). Amino acid-dependent formation pathways of 2-acetylfuran and 2,5-dimethyl-4-hydroxy-3[2H]-furanone in the Maillard reaction. Food Chemistry, 115(1), 233-237. [Link]

• Nishino, H., et al. (2016). 4-Acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one. Molbank, 2016(4), M913. [Link]

• Chen, F., et al. (2015). Formation of 2,5-Dimethyl-4-hydroxy-3(2H)-furanone through Methylglyoxal: A Maillard Reaction Intermediate. Journal of Agricultural and Food Chemistry, 63(4), 1253-1258. [Link]

• Blank, I., et al. (1994). New Aspects of the Formation of 3(2H)-Furanones through the Maillard Reaction. In Thermally Generated Flavours (pp. 188-193). Royal Society of Chemistry. [Link]

• Zeng, X., et al. (2014). Supporting Information for Tetraethylammonium Iodide Catalyzed Synthesis of Diaryl Ketones via the Merger of Cleavage of C-C Double Bond and Recombination of Aromatic Groups. RSC Advances, 4, 28351-28354. [Link]

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• Stothers, J. B., & Tan, C. T. (1976). The assignment of 1H and 13C chemical shifts for dihydro-3(2H)-furanone derivatives by means of specific 2H labelling experiments and 13C{1H} decoupling experiments. Canadian Journal of Chemistry, 54(6), 917-924. [Link]

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• precisionFDA. (n.d.). 4-ACETYL-2,5-DIMETHYL-3(2H)-FURANONE. Retrieved from [Link]

• Hofmann, T., & Schieberle, P. (2001). Acetylformoin—an important progenitor of 4-hydroxy-2, 5-dimethyl-3 (2 H)-furanone and 2-acetyltetrahydropyridine during thermal food processing. European Food Research and Technology, 212(6), 641-646. [Link]

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• Api, A. M., et al. (2025). RIFM fragrance ingredient safety assessment, 4-acetoxy-2,5-dimethyl-3 (2H)furanone, CAS Registry Number 4166-20. Food and Chemical Toxicology, 201, 115397. [Link]

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Literature review on furanone compounds in flavor chemistry.

An In-Depth Technical Guide to Furanone Compounds in Flavor Chemistry

Abstract

Furanone compounds represent a class of heterocyclic molecules that are paramount to the flavor profiles of a vast array of foods and beverages. Formed predominantly through the Maillard reaction and lipid oxidation during thermal processing, and also through biosynthetic pathways in fruits, these compounds contribute significantly to desirable sensory attributes such as sweet, caramel, fruity, and roasted notes. Key examples include 4-hydroxy-2,5-dimethyl-3(2H)-furanone (Furaneol®), a potent aroma compound in strawberries and cooked foods, and sotolon, which imparts spicy and nutty notes. This technical guide provides researchers, scientists, and development professionals with a comprehensive review of furanone chemistry, detailing their formation mechanisms, sensory impact, and the analytical methodologies required for their precise quantification. By synthesizing fundamental principles with field-proven analytical protocols, this document serves as an essential resource for harnessing and controlling these critical flavor compounds.

The Essence of Furanones: An Introduction to a Potent Flavor Class

Furanones are five-membered heterocyclic compounds containing a ketone group, which are broadly classified as 3(2H)-furanones or 2(5H)-furanones based on the carbonyl position.[1] Their significance in flavor chemistry is disproportionate to their often trace concentrations, a testament to their exceptionally low odor thresholds.[2][3] For instance, 4-hydroxy-2,5-dimethyl-3(2H)-furanone (HDMF), also known as Furaneol®, has a flavor threshold as low as 0.04 mg/kg in water, imparting a characteristic caramel-like sweetness.[4]

These compounds are ubiquitous, found in fruits like strawberries, raspberries, and pineapples, but are most famously generated during the thermal processing of food.[2][4][5] The Maillard reaction, the complex cascade of chemical changes between amino acids and reducing sugars, is the primary route to their formation in cooked, roasted, and baked goods.[6][7] The caramelization of sugars and the oxidation of lipids are also significant contributors.[8][9] Beyond their sensory appeal, furanones exhibit a range of biological activities, including antioxidant and antimicrobial properties, and some even function as insect pheromones.[2][3][5][10] This guide will navigate the chemical landscape of these influential molecules, from their genesis in the food matrix to their detection in the laboratory.

Chemical Diversity and Sensory Impact of Key Furanones

The sensory character of a furanone is intimately linked to its molecular structure, including the nature and position of its substituents. While many share a core "caramel" or "sweet" note, subtle structural variations can shift the perceived aroma towards fruity, nutty, meaty, or spicy.[5][11][12] The interaction of these molecules with specific human odorant receptors is the basis for their distinct aroma qualities.[6][13][14]

Table 1: Profile of Key Furanone Compounds in Food

Compound Name	Common Name(s)	Chemical Structure	Key Sensory Descriptors	Typical Occurrence
4-Hydroxy-2,5-dimethyl-3(2H)-furanone	Furaneol®, Strawberry Furanone	C₆H₈O₃	Sweet, caramel, fruity, cotton candy, burnt sugar[1][4]	Strawberries, pineapple, coffee, cooked beef[4][7][15]
4-Hydroxy-5-methyl-3(2H)-furanone	Norfuraneol	C₅H₆O₃	Caramel-like[16]	Formed from pentoses in Maillard reactions[16][17]
2-Ethyl-4-hydroxy-5-methyl-3(2H)-furanone	Homofuraneol	C₇H₁₀O₃	Caramel-like, sweet[1][16]	Soy sauce, coffee, beer[2][6]
3-Hydroxy-4,5-dimethyl-2(5H)-furanone	Sotolon	C₆H₈O₃	Seasoning-like, spicy, nutty, curry, maple syrup[2][5][6]	Fenugreek, aged beer, French vin jaune[6]
2-Methyltetrahydrofuran-3-one	Coffee Furanone	C₅H₈O₂	Sweet caramel, nutty, roasted[11][18]	Roasted coffee[18][19]

The Genesis of Flavor: Furanone Formation Pathways

Understanding the formation pathways of furanones is critical for controlling flavor development in food products. The predominant mechanisms are driven by heat and the presence of specific precursors like sugars, amino acids, and lipids.

The Maillard Reaction: The Primary Thermal Pathway

The Maillard reaction is the cornerstone of furanone generation in processed foods.[2][3] The pathway, while complex, proceeds through several key stages involving the degradation of sugars and their interaction with amino acids.

The process is initiated by the condensation of a reducing sugar with an amino acid to form an Amadori compound.[20] Subsequent 2,3-enolization leads to the formation of 1-deoxyosone intermediates.[16][17] These highly reactive dicarbonyl compounds are central to the pathway and can undergo cyclization and dehydration to yield the furanone ring structure.[16][20] The type of sugar precursor dictates the resulting furanone; for example, hexoses like glucose primarily yield Furaneol®, while pentoses like xylose form norfuraneol.[16][17] Furthermore, Strecker aldehydes, formed from the degradation of amino acids, can react with deoxyosone intermediates to elongate the carbon chain, leading to the formation of compounds like homofuraneol from pentoses.[16][17]

Caption: Simplified Maillard reaction pathway for furanone formation.

Lipid Oxidation: An Alternative Route

While the Maillard reaction is dominant, lipid oxidation provides an alternative, significant pathway, particularly for the formation of the parent compound, furan, and some alkylated derivatives.[9][21] Polyunsaturated fatty acids (PUFAs), such as linoleic and linolenic acids, are susceptible to oxidation, forming unstable hydroperoxides.[21] These primary oxidation products degrade into a wide variety of secondary products, including α,β-unsaturated aldehydes.[22] Under thermal stress and in the presence of amino acids which can act as catalysts, these aldehydes can cyclize to form 2-alkylfurans.[22] This pathway is a key contributor to the aroma of lipid-rich foods during frying and roasting.

Biosynthesis in Plants

In many fruits, furanones are not products of thermal degradation but are instead synthesized via specific enzymatic pathways.[2][6] While the complete biosynthetic routes are still under investigation, D-fructose-1,6-diphosphate has been identified as the natural progenitor of Furaneol® (HDMF) in fruits.[7] This highlights a fundamental difference in furanone origin: in fruits, their presence is a marker of ripeness and genetic expression, whereas in processed foods, it is an indicator of the processing history and precursor composition.

Analytical Methodologies for Furanone Quantification

Accurate quantification of furanone compounds is essential for quality control, flavor optimization, and research. Due to their volatility and presence in complex food matrices, the analytical approach must be chosen with care. Gas chromatography-mass spectrometry (GC-MS) is the gold standard for analysis, typically preceded by a headspace extraction technique.[23][24][25]

Rationale for Method Selection: The Power of HS-SPME-GC-MS

For the analysis of volatile and semi-volatile furanones, Headspace Solid-Phase Microextraction (HS-SPME) coupled with GC-MS offers an optimal balance of sensitivity, selectivity, and ease of use.

• Expertise & Experience: HS-SPME is a solvent-free extraction technique that concentrates volatile analytes from the headspace above the sample onto a coated fiber.[24] This minimizes matrix interference, which is a significant challenge in complex food systems. The choice of fiber coating (e.g., Carboxen/Polydimethylsiloxane, CAR/PDMS) is critical and should be selected based on the polarity and volatility of the target furanones to ensure efficient adsorption.[24]

• Trustworthiness: The protocol's validity is ensured by incorporating a stable isotope-labeled internal standard (e.g., d4-furan for furan analysis, or a custom-synthesized labeled furanone).[26] This standard is added at the beginning of the sample preparation and corrects for variations in extraction efficiency, injection volume, and instrument response, ensuring accurate and reproducible quantification.

Detailed Experimental Protocol: Quantification of Furanones via HS-SPME-GC-MS

This protocol provides a self-validating workflow for the determination of furanones in a food matrix (e.g., fruit puree).

1. Materials and Reagents:

• Food sample (e.g., strawberry puree)
• 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa
• Saturated Sodium Chloride (NaCl) solution
• Internal Standard (IS) solution (e.g., d4-furan or a suitable labeled furanone analog in methanol, concentration ~5 µg/mL)
• Calibration Standard solutions of target furanones in methanol
• SPME Fiber Assembly (e.g., 75 µm CAR/PDMS)
• HS-SPME Autosampler
• GC-MS system with a suitable capillary column (e.g., DB-5ms or equivalent)

2. Sample and Standard Preparation:

• Rationale: Precise weighing and the addition of NaCl are critical. NaCl increases the ionic strength of the aqueous phase, which enhances the partitioning of volatile organic compounds into the headspace, a phenomenon known as the "salting-out" effect.
• Procedure:

• Accurately weigh 5.0 g of the homogenized food sample into a 20 mL headspace vial. For solid samples, add 5 mL of saturated NaCl solution.[26][27]
• Spike the vial with a known amount of the internal standard solution (e.g., 10 µL of 5 µg/mL IS).
• For the calibration curve, prepare a series of vials containing the sample matrix and spike them with increasing concentrations of the furanone calibration standards in addition to the fixed amount of internal standard.
• Immediately seal the vials tightly with the magnetic screw caps.

3. HS-SPME Extraction:

• Rationale: Equilibration time and temperature are optimized to ensure that the analytes have reached equilibrium between the sample and the headspace before the fiber is exposed, maximizing adsorption and ensuring reproducibility.
• Procedure:

• Place the sealed vials in the autosampler tray.
• Incubate the vials at a controlled temperature (e.g., 60 °C) for an equilibration period (e.g., 15 minutes) with agitation.[23][26]
• Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30 minutes) at the same temperature.[23]

4. GC-MS Analysis:

• Rationale: The desorbed analytes are separated on a non-polar capillary column based on their boiling points and polarity. The mass spectrometer provides definitive identification based on the mass spectrum and sensitive quantification using selected ion monitoring (SIM) or multiple reaction monitoring (MRM) modes.
• Procedure:

• After extraction, the fiber is automatically retracted and inserted into the hot GC inlet (e.g., 250 °C) for thermal desorption (e.g., 5 minutes).[23]
• GC Conditions: Use a temperature program optimized for furanone separation (e.g., start at 50 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min). Use helium as the carrier gas.[23]
• MS Conditions: Operate in Electron Ionization (EI) mode at 70 eV. Acquire data in either full scan mode for identification or SIM/MRM mode for enhanced sensitivity and quantification, monitoring characteristic ions for each target furanone and the internal standard.[23][28]

Visualization of the Analytical Workflow

Caption: Step-by-step workflow for furanone analysis.

Conclusion and Future Perspectives

Furanones are undeniably central to modern flavor chemistry, acting as key contributors to the sensory identity of countless food products. Their formation through the Maillard reaction and other pathways provides a rich palette for flavor creation, but also necessitates precise analytical control for consistency and quality. The HS-SPME-GC-MS methodology detailed herein offers a robust and reliable framework for the quantification of these potent aroma compounds.

Future research will continue to unravel the more intricate aspects of furanone chemistry, including the precise enzymatic steps in fruit biosynthesis and the complex interactions between Maillard and lipid-derived precursors. Advances in analytical instrumentation and chemometrics will further enhance our ability to profile these compounds in complex matrices and understand their synergistic effects on overall flavor perception. For the food scientist and development professional, a deep understanding of furanone chemistry remains an indispensable tool in the art and science of flavor creation.

References

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• Blank, I., & Fay, L. B. (1997). NEW ASPECTS OF THE FORMATION OF 3(2H)-FURANONES THROUGH THE MAILLARD REACTION. In FLAVOUR SCIENCE: Recent Developments (pp. 188-193). The Royal Society of Chemistry. [Link][16]

• Wang, Y., & Ho, C. T. (2009). Amino acid-dependent formation pathways of 2-acetylfuran and 2,5-dimethyl-4-hydroxy-3[2H]-furanone in the Maillard reaction. Food Chemistry, 113(1), 144-148. [Link][8]

• Vara-Ubol, S. (2017). Where Does A Coffee's Flavor Come From?. Perfect Daily Grind. [Link][11]

• Wikipedia. (n.d.). Coffee furanone. Retrieved from [Link][18]

• Blank, I., Devaud, S., Fay, L. B., Cerny, C., Steiner, M., & Zurbriggen, B. (1996). Formation of 4-hydroxy-2,5-dimethyl-3(2H)-furanone and 2-ethyl-4-hydroxy-5(or 2)-methyl-3(2H)-furanone through Maillard Reaction Based on Pentose Sugars. Journal of Agricultural and Food Chemistry, 44(7), 1851-1856. [Link][17]

• Vara-Ubol, S. (2019). What Creates Coffee Aroma? Understanding The Chemistry. Perfect Daily Grind. [Link][15]

• Haag, F., Hoffmann, S., & Krautwurst, D. (2021). Key Food Furanones Furaneol and Sotolone Specifically Activate Distinct Odorant Receptors. Journal of Agricultural and Food Chemistry, 69(37), 10999–11005. [Link][6][13][14]

• Zinn, S., Nguyen, H. M. T., & Melcher, H. (2020). The smell of coffee: the carbon atom microwave structure of coffee furanone validated by quantum chemistry. Canadian Journal of Physics, 98(10), 912-917. [Link][19]

• Jeong, G. G., et al. (2024). Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries. Food Science and Biotechnology, 33(5), 609-620. [Link][24]

• Taylor, A. J. (2019). The Maillard Reaction. In Encyclopedia of Food Chemistry (pp. 1-7). Elsevier. [Link][20]

• Javed, A., et al. (2022). Formation of furan in baby food products: Identification and technical challenges. Food Control, 133, 108625. [Link][9]

• Adams, A., Bouckaert, C., Van Lancker, F., De Meulenaer, B., & De Kimpe, N. (2011). Amino acid catalysis of 2-alkylfuran formation from lipid oxidation-derived α,β-unsaturated aldehydes. Journal of Agricultural and Food Chemistry, 59(20), 11058–11062. [Link][22]

• Huang, Y. T., et al. (2023). Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography-Tandem Mass Spectrometry. Foods, 12(1), 187. [Link][29]

• Blank, I. (n.d.). New aspects on the formation of 3(2H)-furanones through the Maillard reaction. [Link][12]

• The Good Scents Company. (n.d.). strawberry furanone. Retrieved from [Link][30]

• Foreverest Resources Ltd. (n.d.). Research Progress on Furanones. [Link][1]

• Wenzl, T., & Lachenmeier, D. W. (2007). Methods for the determination of furan in food. JRC Publications Repository. [Link][25]

• Feng, Y. (2014). How can I isolated and quantify the furan(one) compounds in a food with high oil content?. ResearchGate. [Link][31]

• Raab, T., & Schwab, W. (2013). Natural 4-Hydroxy-2,5-dimethyl-3(2H)-furanone (Furaneol®). Molecules, 18(6), 6956–6971. [Link][7]

• Shahidi, F., & Varatharajan, V. (2022). Role of Lipids in Food Flavor Generation. Foods, 11(15), 2336. [Link][21]

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• Fessel, J. P., et al. (2002). Discovery of Lipid Peroxidation Products Formed in Vivo With a Substituted Tetrahydrofuran Ring (Isofurans) That Are Favored by Increased Oxygen Tension. Proceedings of the National Academy of Sciences, 99(26), 16713–16718. [Link][32]

• Ho, C. T., & Chen, Q. (2015). Reactivity and stability of selected flavor compounds. Journal of Food and Drug Analysis, 23(2), 175-186. [Link][4]

• Alam, M. S., et al. (2021). Synthesis, antimicrobial and anti-inflammatory activities of some novel furanone derivatives. Journal of the Indian Chemical Society, 98(10), 100155. [Link][10]

• Huang, Y. T., et al. (2022). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. Foods, 11(21), 3465. [Link][27]

• Huang, Y. T., et al. (2022). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. ResearchGate. [Link][28]

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Physical properties of 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

An In-depth Technical Guide to the Physical Properties of 4-Acetyl-2,5-dimethylfuran-3(2H)-one

Introduction: Unveiling a Key Flavor Compound

4-Acetyl-2,5-dimethylfuran-3(2H)-one, registered under CAS Number 36871-78-0, is a heterocyclic organic compound recognized for its significant role in the flavor and fragrance industry.[1][2][3] Classified as a furanone, it is characterized by a five-membered ring containing an oxygen atom and a ketone group.[2] Its distinct fruity, raspberry-like aroma has led to its designation as FEMA Number 4070, marking it as a crucial flavoring agent in various food products.[1][3]

This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals, providing a detailed examination of the core physical and chemical properties of 4-Acetyl-2,5-dimethylfuran-3(2H)-one. Understanding these properties is fundamental for its application in synthesis, formulation, quality control, and safety assessment. We will delve into its structural and physicochemical characteristics, spectroscopic profile, and the experimental methodologies required for their validation, ensuring a foundation of scientific integrity and practical utility.

Caption: Chemical structure and key identifiers of 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

Part 1: Core Physicochemical Properties

The physical state, thermal behavior, and solubility of a compound are paramount for its handling, purification, and formulation. This section details the experimentally determined and computationally estimated properties of 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

Summary of Physical Properties

Property	Value	Source (Reference)
Molecular Formula	C₈H₁₀O₃	PubChem[1]
Molecular Weight	154.16 g/mol	PubChem[1]
Appearance	Almost colorless solid	JECFA[1]
Odor	Fruity, raspberry	JECFA[1]
Melting Point	34.0 - 35.0 °C	The Good Scents Company[3]
Boiling Point	265.1 °C at 760 mmHg283.0 °C at 760 mmHg	ChemicalBook[4]The Good Scents Company[3]
Flash Point	114.5 °C	ChemicalBook[4]
Water Solubility	Practically insoluble (Experimental)64.5 - 74.4 g/L (Predicted)	JECFA[1]FooDB, TGSC[2][3]
Solubility in Organics	Soluble in ethanol	JECFA[1][3]
logP (o/w)	0.115 - 0.82 (Predicted)	Various[2][3]
Topological Polar Surface Area	43.4 Ų	PubChem[1]

In-Depth Analysis of Properties

• Physical State and Thermal Behavior : At standard temperature and pressure, this compound exists as an almost colorless solid with a characteristic fruity aroma.[1] Its low melting point of 34-35 °C means it may be encountered as a liquid in warmer laboratory environments, a critical consideration for storage and handling.[3] The reported boiling points show some variation (265.1 °C vs. 283.0 °C), which may be attributable to differences in experimental purity or pressure measurement.[3][4] For applications requiring high thermal stress, such as in baked goods, this high boiling point suggests good stability.

• Solubility Profile - A Case for Experimental Verification : A notable discrepancy exists between the experimental and predicted aqueous solubility of this furanone. The Joint FAO/WHO Expert Committee on Food Additives (JECFA) reports it as "practically insoluble or insoluble" in water.[1] In contrast, computational models predict a significant solubility of up to 74.4 g/L.[3] This highlights a common challenge in chemical data analysis: experimental observations, which can be qualitative, may differ from quantitative predictions. The term "practically insoluble" in pharmacopeial standards often refers to requiring a very large volume of solvent for dissolution. For researchers, this disparity underscores the necessity of empirical verification, especially in developing aqueous formulations. The compound's confirmed solubility in ethanol is a valuable starting point for creating stock solutions.[1][3]

Part 2: Spectroscopic and Chromatographic Characterization

Spectroscopic analysis is indispensable for confirming the identity and purity of a chemical substance. While a comprehensive public database of its spectra is limited, we can infer its characteristic spectral features and outline the protocols for their acquisition.

Mass Spectrometry (MS)

Mass spectrometry provides information on the mass-to-charge ratio, allowing for determination of molecular weight and elemental composition. High-resolution mass spectrometry (HRMS) should yield a monoisotopic mass of approximately 154.0630 Da.[1]

Predicted Collision Cross Section (CCS): For advanced identification, such as in ion mobility-mass spectrometry, predicted CCS values are highly useful.

Adduct	m/z	Predicted CCS (Ų)
[M+H]⁺	155.07027	127.6
[M+Na]⁺	177.05221	137.5
[M-H]⁻	153.05571	132.8
Data sourced from PubChemLite, calculated using CCSbase.[5]

Fragmentation Pathway: Based on studies of related 4-hydroxy-3(2H)-furanones, a general fragmentation pattern under electron ionization (EI) can be proposed.[6] The molecular ion (m/z 154) is expected, followed by characteristic losses of key functional groups.

Caption: Proposed EI-MS fragmentation pathway for 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the cornerstone of structural elucidation. Based on its chemical structure, the following signals are anticipated:

• ¹H NMR : Four distinct signals are expected: two singlets for the two non-equivalent methyl groups on the furanone ring and the acetyl group, a quartet for the methine proton on the ring, and a doublet for the methyl group adjacent to it.

• ¹³C NMR : Eight signals corresponding to the eight carbon atoms, including two distinct carbonyl carbons (one for the ring ketone and one for the acetyl group), olefinic carbons, and aliphatic carbons.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify functional groups. Key absorption bands for this molecule would include:

• ~1720-1740 cm⁻¹ : Strong C=O stretching vibration for the α,β-unsaturated ketone in the furanone ring.

• ~1705-1725 cm⁻¹ : Strong C=O stretching for the acetyl ketone.

• ~1640-1680 cm⁻¹ : C=C stretching for the double bond within the ring.

• ~1000-1300 cm⁻¹ : C-O-C stretching from the ether linkage in the furanone ring.

Part 3: Experimental Protocols for Property Determination

To ensure data integrity and reproducibility, standardized experimental protocols are essential. The following section provides step-by-step methodologies for determining key physical properties.

Protocol 1: Determination of Aqueous Solubility (Shake-Flask Method)

This protocol provides a definitive method to resolve the conflicting solubility data, adhering to OECD Guideline 105.

Objective: To determine the water solubility of 4-Acetyl-2,5-dimethylfuran-3(2H)-one at a specified temperature (e.g., 25 °C).

Methodology:

• Preparation : Add an excess amount of the solid compound to a known volume of distilled water in a sealed, temperature-controlled flask. The excess is crucial to ensure saturation is achieved.

• Equilibration : Agitate the flask in a thermostatically controlled shaker bath at 25 °C for 24 hours to allow the system to reach equilibrium. A second flask should be agitated for 48 hours to confirm equilibrium has been reached.

• Phase Separation : Cease agitation and allow the suspension to settle for at least 24 hours at the test temperature to ensure undissolved solid precipitates. Centrifuge an aliquot of the supernatant to remove any remaining suspended particles.

• Quantification : Carefully extract a known volume of the clear, saturated aqueous solution. Analyze the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Gas Chromatography-Mass Spectrometry (GC-MS).

• Calculation : The solubility is calculated from the measured concentration in the saturated solution and expressed in g/L.

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An In-depth Technical Guide to the Tautomerism of 4-Acetyl-2,5-dimethylfuran-3(2H)-one Derivatives

Abstract

This technical guide provides a comprehensive exploration of the tautomeric phenomena exhibited by 4-acetyl-2,5-dimethylfuran-3(2H)-one and its derivatives. Tautomerism, the dynamic equilibrium between two or more interconvertible constitutional isomers, plays a pivotal role in the chemical reactivity, biological activity, and physicochemical properties of these heterocyclic compounds. For researchers, scientists, and professionals in drug development, a thorough understanding of the tautomeric landscape of this furanone scaffold is crucial for rational drug design, synthesis, and formulation. This document delineates the structural nuances of the primary tautomeric forms, the intricate factors governing their equilibrium, and detailed analytical methodologies for their characterization and quantification. By integrating theoretical principles with practical, field-proven experimental protocols, this guide serves as an essential resource for navigating the complexities of furanone tautomerism.

Introduction: The Significance of Tautomerism in Furanone Chemistry

Furanone derivatives are a class of heterocyclic compounds that are not only prevalent in nature, contributing to the aromas and flavors of many foods, but also represent a scaffold of significant interest in medicinal chemistry.[1][2] The biological activity of these molecules is intrinsically linked to their three-dimensional structure and electronic properties, which can be profoundly influenced by tautomerism.[3]

4-Acetyl-2,5-dimethylfuran-3(2H)-one, a β-dicarbonyl-like furanone, is a prime candidate for exhibiting complex tautomeric equilibria. The presence of multiple acidic protons and electron-rich oxygen atoms allows for the existence of several interconvertible forms. For drug development professionals, the ability of a molecule to exist as different tautomers can have significant implications for its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its interaction with biological targets.[4] A specific tautomer may be responsible for the desired therapeutic effect, while another may be inactive or even contribute to toxicity.[3] Therefore, the ability to predict, identify, and control the tautomeric equilibrium is a key aspect of modern drug discovery.

This guide will delve into the specific tautomeric forms of 4-acetyl-2,5-dimethylfuran-3(2H)-one, providing a detailed analysis of their structures and the factors that influence their interconversion.

The Tautomeric Landscape of 4-Acetyl-2,5-dimethylfuran-3(2H)-one

The structural diversity of 4-acetyl-2,5-dimethylfuran-3(2H)-one arises primarily from keto-enol and ring-chain tautomerism. At least three principal tautomeric forms are plausible and have been discussed in the context of related furanone structures.

• Tautomer A: 4-Acetyl-2,5-dimethylfuran-3(2H)-one (Keto form) : This is the nominal diketo form of the molecule.

• Tautomer B: 4-(1-Hydroxyethylidene)-2,5-dimethylfuran-3(2H)-one (Enol form) : This enol form arises from the tautomerization of the acetyl group.

• Tautomer C: 4-Acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one (Hemiacetal form) : This is a ring-chain tautomer that exists as a stable, crystalline solid and has been unambiguously characterized by X-ray crystallography.[5]

The equilibrium between these forms is dynamic and can be influenced by a variety of factors, which will be discussed in the subsequent section.

Caption: Plausible tautomeric forms of 4-acetyl-2,5-dimethylfuran-3(2H)-one.

Factors Influencing Tautomeric Equilibrium

The relative populations of the different tautomers of 4-acetyl-2,5-dimethylfuran-3(2H)-one are not static but are dictated by a delicate balance of intramolecular and intermolecular forces. A comprehensive understanding of these factors is essential for controlling the tautomeric composition of a sample.

Solvent Effects

The polarity and hydrogen-bonding capability of the solvent play a crucial role in determining the predominant tautomeric form.[6][7]

• Nonpolar Solvents: In nonpolar solvents, intramolecular hydrogen bonding is favored, which can stabilize the enol form (Tautomer B).

• Polar Protic Solvents: Polar protic solvents, such as water and alcohols, can form intermolecular hydrogen bonds with the keto and enol forms, disrupting intramolecular hydrogen bonds and often favoring the more polar keto form (Tautomer A).[7]

• Polar Aprotic Solvents: Polar aprotic solvents, like DMSO and DMF, can also influence the equilibrium by solvating the different tautomers to varying extents.

pH

The pH of the medium can significantly impact the tautomeric equilibrium, especially in aqueous solutions. Both acid and base can catalyze the interconversion between tautomers. For the related compound 4-hydroxy-2,5-dimethyl-3(2H)-furanone (HDMF), the rate of tautomerization and racemization is lowest at pH values between 4 and 5, while it is catalyzed under more acidic (pH 2) or basic (pH > 7) conditions.[8]

Temperature

Temperature can influence the position of the tautomeric equilibrium. Variable temperature Nuclear Magnetic Resonance (VT-NMR) spectroscopy is a powerful technique to study the thermodynamics of tautomerism, allowing for the determination of enthalpy and entropy differences between the tautomers.[9][10]

Substituent Effects

The electronic nature of substituents on the furanone ring can alter the relative stabilities of the tautomers. Electron-withdrawing groups can increase the acidity of the α-protons, potentially favoring enolization, while electron-donating groups may have the opposite effect.

Synthesis and Characterization of Tautomers

The targeted synthesis and unambiguous characterization of the individual tautomers are fundamental to understanding their properties.

Synthesis of 4-Acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one (Tautomer C)

A facile synthesis of the stable hemiacetal tautomer has been reported via the Mn(OAc)₃-mediated aerobic oxidation of 2,4-pentanedione.[5]

Experimental Protocol:

• A mixture of 2,4-pentanedione (Hacac) and Mn(OAc)₃·2H₂O is stirred in a mixture of acetic acid (AcOH) and trifluoroethanol (TFE) at room temperature under a stream of dried air for 12 hours.

• The solvent is removed in vacuo.

• The residue is triturated with 2M hydrochloric acid.

• The aqueous acidic mixture is extracted with chloroform (CHCl₃).

• The combined organic extracts are washed with aqueous NaHCO₃ solution and water, then dried over MgSO₄.

• The crude product is purified by column chromatography on silica gel using an ethyl acetate-hexane eluent to afford 4-acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one as colorless prisms.[5]

Caption: Workflow for the synthesis of Tautomer C.

Spectroscopic Characterization

A combination of spectroscopic techniques is employed to identify and differentiate the tautomers.

Table 1: Spectroscopic Data for 4-Acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one (Tautomer C) [5]

Spectroscopic Technique	Data
¹H-NMR (500 MHz, CDCl₃)	δ 4.21 (1H, s, OH), 2.63 (3H, s, Ac), 2.43 (3H, s, CH₃), 1.62 (3H, s, CH₃)
¹H-NMR (500 MHz, DMSO-d₆)	δ 8.06 (1H, s, OH), 2.56 (3H, s, Ac), 2.28 (3H, s, CH₃), 1.39 (3H, s, CH₃)
¹³C-NMR (125 MHz, DMSO-d₆)	δ 197.4 (C-3), 195.7 (Ac), 193.3 (C-4), 116.2 (C-5), 105.1 (C-2), 29.8 (Ac-CH₃), 22.0 (C-5-CH₃), 14.1 (C-2-CH₃)
IR (CHCl₃)	ν 1712, 1674 (C=O) cm⁻¹

Note: The chemical shifts for the other tautomers (A and B) are not explicitly reported in the literature but can be predicted using computational methods and by comparison with analogous compounds.

Analytical Methodologies for Tautomer Analysis

The quantitative analysis of tautomeric mixtures is crucial for understanding their behavior in different environments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful non-invasive technique for studying tautomeric equilibria in solution.[11]

• Quantitative ¹H-NMR: The relative concentrations of the different tautomers can be determined by integrating the signals corresponding to unique protons of each species.

• Variable Temperature (VT) NMR: As mentioned earlier, VT-NMR can be used to study the thermodynamics of the equilibrium.[10]

• Deuterium Exchange Studies: The rate of tautomerization can be investigated by monitoring the exchange of acidic protons with deuterium from a deuterated solvent (e.g., D₂O).[8]

Chromatographic Methods

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are valuable for separating and quantifying tautomers, although challenges such as on-column interconversion must be considered.

Experimental Protocol: HPLC-UV for Furanone Analysis

• Sample Preparation: Samples can be dissolved in a suitable solvent (e.g., acetonitrile/water).

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column is typically used.

  • Mobile Phase: A gradient of acetonitrile and water is often employed.

  • Detection: UV detection at a wavelength where the furanones exhibit strong absorbance.

• Quantification: Calibration curves are generated using standards of known concentration.

Computational Chemistry

Density Functional Theory (DFT) calculations are a powerful tool for predicting the relative stabilities and spectroscopic properties of tautomers.[12] By calculating the Gibbs free energies of the different tautomeric forms, the equilibrium constants can be estimated.[13]

Implications for Drug Development

The tautomeric behavior of 4-acetyl-2,5-dimethylfuran-3(2H)-one derivatives has profound implications for their development as therapeutic agents.

• Receptor Binding: Different tautomers may exhibit distinct binding affinities for a biological target. The shape, hydrogen bonding capabilities, and electronic distribution of each tautomer will dictate its interaction with a receptor's binding site.[3]

• Pharmacokinetics: Tautomerism can influence a drug's solubility, lipophilicity, and membrane permeability, which in turn affect its absorption and distribution.[3]

• Metabolism: The metabolic fate of a drug can be dependent on its tautomeric form. One tautomer may be more susceptible to enzymatic degradation than another.[4]

• Intellectual Property: The existence of multiple tautomers can have implications for patent claims and the definition of the active pharmaceutical ingredient (API).

Conclusion

The tautomerism of 4-acetyl-2,5-dimethylfuran-3(2H)-one is a multifaceted phenomenon that is critical to understand for the effective utilization of this scaffold in drug discovery and development. This guide has provided a detailed overview of the key tautomeric forms, the factors governing their equilibrium, and the analytical methodologies for their study. A thorough characterization of the tautomeric landscape of any furanone-based drug candidate is not merely an academic exercise but a fundamental requirement for ensuring its safety, efficacy, and successful clinical translation.

References

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• Knecht, A., Schmitt, U., Holzgrabe, U., & Schwab, W. (2003). Tautomerism of 4-hydroxy-2,5-dimethyl-3(2H)-furanone: evidence for its enantioselective biosynthesis. Chirality, 15(7), 573–578. [Link]

• Nishiyama, S., et al. (2016). 4-Acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one. Molbank, 2016(4), M913. [Link]

• precisionFDA. (n.d.). 4-ACETYL-2,5-DIMETHYL-3(2H)-FURANONE. Retrieved from [Link]

• Hansen, P. E. (2020). The Use of NMR Spectroscopy to Study Tautomerism. Encyclopedia, 1(1), 1-15.

• University of Oxford. (n.d.). Variable Temperature NMR Experiments. Retrieved from [Link]

• Al-Majid, A. M., et al. (2022). Solvent Influence on Absorption Spectra and Tautomeric Equilibria of Symmetric Azomethine-Functionalized Derivatives: Structural Elucidation and Computational Studies. Molecules, 27(4), 1345. [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 1000 MHz, D2O, predicted) (HMDB0032159). Retrieved from [Link]

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• Shimadzu. (n.d.). Quantitative Analysis of Furanic Compounds in Transformer oil by HPLC Method. Retrieved from [Link]

• Patsnap. (2025). How Tautomerization Influences Drug Metabolite Formation?. Retrieved from [Link]

• The Good Scents Company. (n.d.). 4-acetyl-2,5-dimethyl-3(2H)-furanone. Retrieved from [Link]

• Encyclopedia.pub. (n.d.). Tautomerism Detected by NMR. Retrieved from [Link]

• O'Boyle, N. M., et al. (2014). Enumeration of Ring–Chain Tautomers Based on SMIRKS Rules. Journal of Chemical Information and Modeling, 54(9), 2415–2424. [Link]

• Api, A. M., et al. (2025). RIFM fragrance ingredient safety assessment, 4-acetoxy-2,5-dimethyl-3(2H)furanone, CAS Registry Number 4166-20. Food and Chemical Toxicology, 197, 115397. [Link]

• Leszczyński, J., & Kwiatkowski, J. S. (2018). Solvent Effect on the Stability and Reverse Substituent Effect in Nitropurine Tautomers. Molecules, 23(11), 2857. [Link]

• Valters, R., & Ciekure, J. (2018). Ring–Chain Tautomerism of Hydroxyketones. Chemistry of Heterocyclic Compounds, 54(1), 1-15.

• Schwab, W. (2013). Natural 4-Hydroxy-2,5-dimethyl-3(2H)-furanone (Furaneol®). Molecules, 18(6), 6936–6951. [Link]

• PubChem. (n.d.). 4-Acetyl-2,5-dimethyl-3(2H)-furanone. Retrieved from [Link]

• Xing, M. (2023, April 10). Variable Temperature NMR [Video]. YouTube. [Link]

• Scilit. (n.d.). Quantification of 4-hydroxy-2,5-dimethyl-3-furanone in fruit samples using solid phase microextraction coupled with gas chromatography–mass spectrometry. Retrieved from [Link]

• Shinde, T. B., et al. (2021). What impact does tautomerism have on drug discovery and development?. Expert Opinion on Drug Discovery, 16(12), 1473–1486. [Link]

• Nishimura, N., Danjo, K., Sueishi, Y., & Yamamoto, S. (1992). Solvent and Pressure Effects on the Tautomeric Equilibrium of 4-Phenylazo-1-naphthol. Bulletin of the Chemical Society of Japan, 65(1), 240-244.

• Ashenhurst, J. (2017, July 13). Pyranoses and Furanoses: Ring-Chain Tautomerism In Sugars. Master Organic Chemistry. [Link]

• StudySmarter. (2022, October 4). Ring-chain tautomerism [Video]. YouTube. [Link]

• Bills, J. L., & Nyman, C. J. (1961). Solvent effects on the tautomeric equilibrium of 2,4-pentanedione. Journal of Physical Chemistry, 65(4), 677-679.

• Traoré, M., et al. (2018). Theoretical Study by Density Functional Theory Method (DFT) of Stability, Tautomerism, Reactivity and Prediction of Acidity of Quinolein-4-One Derivatives. Computational Chemistry, 6(3), 43-61. [Link]

• Hofmann, T., & Schieberle, P. (1998). Formation of 4-Hydroxy-2,5-dimethyl-3(2H)-furanone and 4-Hydroxy-2(or 5)-ethyl-5(or 2)-methyl-3(2H)-furanone through Maillard Reaction Based on Pentose Sugars. Journal of Agricultural and Food Chemistry, 46(6), 2270–2275.
• Nguyen, T. L. H., et al. (2021). Enol Tautomerism of 5-(4-Chlorophenyl)-1-Phenyl-4-Acetyl-3-Hydroxy-3-Pyrrolin-2-One. Vietnam Journal of Science and Technology, 59(4), 441-449.
• El-Guesmi, N., et al. (2022). Synthesis, crystal structure, tautomerism, DFT calculations, nonlinear optical properties, and molecular docking studies of a novel schiff base: (Z)-3-(benzyloxy)-6-(((3-hydroxyphenyl)amino)methylene)cyclohexa-2,4-dien-1-one. Journal of Molecular Structure, 1251, 131976.
• Park, B. K., & Kitteringham, N. R. (1990). The importance of pharmacokinetic and receptor studies in drug safety evaluation. Pharmacology & Therapeutics, 47(2), 217-235.

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Role of 4-Acetyl-2,5-dimethylfuran-3(2H)-one in Maillard reaction.

An In-depth Technical Guide to the Role of 4-Acetyl-2,5-dimethylfuran-3(2H)-one in the Maillard Reaction

Authored by: A Senior Application Scientist

Foreword

The Maillard reaction, a cornerstone of food chemistry, is a complex cascade of non-enzymatic browning reactions that are fundamental to the development of color, aroma, and flavor in thermally processed foods. Among the myriad of compounds generated, heterocyclic ketones, particularly furanones, are of significant interest due to their potent and desirable sensory characteristics. This guide delves into the specifics of one such furanone: 4-Acetyl-2,5-dimethylfuran-3(2H)-one. While its presence as a flavoring agent is well-documented, its precise origins within the Maillard reaction are less well-defined. This document aims to consolidate the current understanding, bridge gaps with scientifically grounded hypotheses, and provide a comprehensive resource for researchers, scientists, and professionals in drug development who may encounter these molecules in their work.

Introduction to 4-Acetyl-2,5-dimethylfuran-3(2H)-one

The Maillard reaction is initiated by the condensation of a reducing sugar and an amino acid, leading to a complex network of subsequent reactions. These reactions generate a plethora of volatile and non-volatile compounds that contribute to the sensory profile of cooked foods. Furanones are a class of heterocyclic compounds that are particularly important for their sweet, caramel-like, and fruity aromas.

4-Acetyl-2,5-dimethylfuran-3(2H)-one is a substituted furanone that is recognized for its contribution to the flavor profiles of various food products. It is listed as a flavoring agent by the U.S. Food and Drug Administration (FDA) and the Flavor and Extract Manufacturers Association (FEMA), with the assigned number 4070.[1] Its characteristic aroma is described as fruity, with raspberry and caramellic notes.[1][2]

Chemical and Physical Profile

A thorough understanding of the physicochemical properties of 4-Acetyl-2,5-dimethylfuran-3(2H)-one is essential for its study and application.

Property	Value	Source
IUPAC Name	4-acetyl-2,5-dimethylfuran-3-one	[1]
CAS Number	36871-78-0	[1]
Molecular Formula	C₈H₁₀O₃	[1]
Molecular Weight	154.16 g/mol	[1]
Appearance	Almost colorless solid	[1]
Odor	Fruity, raspberry, caramellic	[1][2]
Solubility	Practically insoluble in water; soluble in ethanol	[1]

Formation Pathways in the Maillard Reaction

The formation of the basic furanone ring structure is a well-established aspect of the Maillard reaction. However, the specific pathway leading to the 4-acetylated derivative is not extensively documented. We will first review the general formation of the furanone core and then propose a scientifically plausible route for the subsequent acetylation.

General Formation of the 2,5-dimethyl-3(2H)-furanone Core

The formation of 3(2H)-furanones in the Maillard reaction is generally understood to proceed through the 2,3-enolisation of the Amadori product, which is formed from the initial condensation of a reducing sugar and an amino acid.[3] This leads to the formation of a 1-deoxyosone intermediate, which then undergoes cyclization and dehydration to form the furanone ring.[3] The substitution pattern on the furanone ring is dependent on the precursor sugar. For instance, pentoses are known to form 4-hydroxy-5-methyl-3(2H)-furanone, while hexoses form 4-hydroxy-2,5-dimethyl-3(2H)-furanone (Furaneol).[3]

The formation of 4-hydroxy-2,5-dimethyl-3(2H)-furanone (a likely precursor to the title compound) from a hexose sugar is depicted in the following pathway:

Caption: General pathway for the formation of the 4-hydroxy-2,5-dimethyl-3(2H)-furanone core from a hexose sugar and an amino acid in the Maillard reaction.

Hypothetical Pathway for Acetylation

The formation of 4-Acetyl-2,5-dimethylfuran-3(2H)-one likely involves the acetylation of a precursor furanone, such as 4-hydroxy-2,5-dimethyl-3(2H)-furanone. The acetyl group could be donated by various reactive species generated during the later stages of the Maillard reaction. One plausible acetyl donor is pyruvaldehyde (methylglyoxal), a common dicarbonyl intermediate in the Maillard reaction.

The proposed mechanism involves the nucleophilic attack of the enolate of 4-hydroxy-2,5-dimethyl-3(2H)-furanone on an acetyl donor.

References

• 1. 4-Acetyl-2,5-dimethyl-3(2H)-furanone | C8H10O3 | CID 53426546 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-ACETYL-2,5-DIMETHYL-3(2H)-FURANONE | 36871-78-0 [chemicalbook.com]
• 3. imreblank.ch [imreblank.ch]

A Comprehensive Technical Guide to 4-Acetyl-2,5-dimethylfuran-3(2H)-one: Nomenclature, Properties, and Scientific Context

Abstract: This technical guide provides an in-depth analysis of 4-Acetyl-2,5-dimethylfuran-3(2H)-one, a significant furanone derivative primarily utilized in the flavor and fragrance industry. For researchers, scientists, and drug development professionals, precise identification through comprehensive nomenclature is paramount. This document consolidates the compound's extensive list of synonyms and chemical identifiers, details its critical physicochemical and organoleptic properties, and places it within a broader scientific context. By examining the synthesis of related furanones and the biological activities of its structural analogs, this guide offers field-proven insights into its behavior and potential applications, adhering to the highest standards of scientific integrity and validation.

Part 1: Chemical Identity and Nomenclature

The unambiguous identification of a chemical entity is the foundation of all scientific research. 4-Acetyl-2,5-dimethylfuran-3(2H)-one is known by a variety of systematic, common, and registry names, which can be a source of confusion. This section aims to clarify its identity by presenting its canonical structure and consolidating its nomenclature.

The core structure is a furanone ring, which is a furan ring bearing a ketone group.[1] Specifically, it is a 3-furanone derivative, indicating the ketone is at the 3-position of the dihydrofuran ring.[1]

Caption: 2D Chemical Structure of 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

A comprehensive list of its identifiers is crucial for literature searches and regulatory compliance. The table below summarizes its key names and registration numbers from various authoritative databases.

Identifier Type	Value	Source
IUPAC Name	4-acetyl-2,5-dimethylfuran-3-one	PubChem[2][]
Systematic Name	4-acetyl-2,5-dimethyl-2,3-dihydrofuran-3-one	FooDB, PubChem[1][2]
Systematic Name	3(2H)-Furanone, 4-acetyl-2,5-dimethyl-	ChemicalBook, precisionFDA[4][5]
CAS Registry No.	36871-78-0	PubChem, BOC Sciences, Parchem[2][][6]
FEMA Number	4070	PubChem, The Good Scents Company[2][7]
JECFA Number	2234	PubChem, The Good Scents Company[2][7]
UNII (FDA)	Y1BRB2IA9F	PubChem[2]
InChIKey	PAQLUNHARDKSPD-UHFFFAOYSA-N	PubChem, BOC Sciences[2][]
SMILES	CC1C(=O)C(=C(O1)C)C(=O)C	PubChem, BOC Sciences[2][]

Part 2: Physicochemical and Organoleptic Properties

The physical and sensory characteristics of a molecule dictate its utility, particularly in the field of flavor science. Understanding these properties is essential for formulation, stability testing, and predicting its behavior in different matrices.

Property	Value	Reference
Molecular Formula	C₈H₁₀O₃	PubChem, precisionFDA[2][5]
Molecular Weight	154.16 g/mol	PubChem, precisionFDA[2][5]
Appearance	Almost colorless solid	PubChem, The Good Scents Company[2][7]
Odor Profile	Fruity, raspberry	PubChem[2]
Melting Point	34.00 to 35.00 °C	The Good Scents Company[7]
Boiling Point	265.1 to 283.0 °C (at 760 mmHg)	BOC Sciences, The Good Scents Company[][7]
Solubility	Practically insoluble in water; Soluble in alcohol	PubChem[2]
Vapor Pressure	0.009 mmHg @ 25.00 °C (estimated)	The Good Scents Company[7]

The low water solubility and relatively high boiling point are characteristic of many flavor compounds, allowing for persistence and stability in food manufacturing processes. Its fruity, raspberry-like aroma makes it a valuable component in creating berry and other fruit flavor profiles.[2]

Part 3: Synthesis and Chemical Reactivity

While specific, scaled-up industrial synthesis routes for 4-Acetyl-2,5-dimethylfuran-3(2H)-one are often proprietary, its synthesis can be understood through established organometallic chemistry principles. The synthesis of a structurally similar compound, 4-acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one, provides a validated experimental framework for the formation of the core furanone ring system.[8]

This process involves the manganese(III)-mediated aerobic oxidation of a simple diketone precursor.[8] The causality behind this choice is the ability of Mn(III) complexes to act as single-electron transfer agents, generating the necessary radical intermediates for cyclization.

Caption: Experimental workflow for synthesis of a related furanone.

Protocol: Synthesis of 4-Acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one[8]

This protocol is a self-validating system, as the final product identity was confirmed by X-ray crystallography in the source literature.[8]

• Reaction Setup: In a suitable flask, stir tris(2,4-pentanedionato)manganese(III) [Mn(acac)₃] in a solvent mixture of acetic acid (AcOH) and trifluoroethanol (TFE).

  • Expert Rationale: The combination of a protic acid (AcOH) and a polar, non-coordinating solvent (TFE) facilitates the Mn(III)-mediated oxidation process.

• Aerobic Oxidation: Stir the mixture at room temperature under a stream of dried air for approximately 12 hours.

  • Expert Rationale: Molecular oxygen from the air acts as the terminal oxidant in the catalytic cycle, regenerating the active Mn(III) species and participating in the formation of the furanone ring.

• Solvent Removal: After the reaction is complete, remove the solvent under reduced pressure (in vacuo).

• Aqueous Workup: Triturate the resulting residue with 2M hydrochloric acid. Extract the aqueous acidic mixture multiple times with chloroform (CHCl₃).

  • Expert Rationale: The acid wash removes inorganic manganese salts and other basic impurities. Chloroform is an effective solvent for extracting the moderately polar organic product.

• Purification: Combine the organic extracts, wash with aqueous sodium bicarbonate solution, and then with water. Dry the organic layer over magnesium sulfate (MgSO₄) and concentrate to dryness.

• Final Isolation: Purify the final product by column chromatography using an ethyl acetate-hexane solvent system.

Part 4: Applications and Biological Context

The primary application of 4-Acetyl-2,5-dimethylfuran-3(2H)-one is as a flavoring agent in the food industry.[2][4] Its regulatory approval is denoted by its FEMA number (4070), indicating it has been deemed Generally Recognized As Safe (GRAS) for its intended use.[2]

While this specific molecule is not a primary focus of drug development, its structural class—the furanones—is of significant interest. To provide a comprehensive overview for a drug development audience, it is instructive to examine its relationship to well-studied analogs.

Caption: Structural relationships between the target compound and key analogs.

• 4-Hydroxy-2,5-dimethyl-3(2H)-furanone (Furaneol®): This is arguably the most famous furanone, known for its sweet, caramel, strawberry-like aroma.[9] It is a key flavor compound in many fruits and is also formed during the Maillard reaction.[9] Research has shown that Furaneol® possesses both pro-oxidant and anti-oxidant properties, and its physiological activity has attracted significant attention.[9]

• 4-Acetoxy-2,5-dimethyl-3(2H)-furanone (Furaneol Acetate): This is the acetate ester of Furaneol®.[10] It is also used as a flavoring agent, providing a faint caramel or rich caramellic strawberry/candy nuance.[10][11] Importantly, this analog has undergone safety assessments, including evaluations for genotoxicity.[12] Studies on Furaneol Acetate often use read-across data from Furaneol® and acetic acid to assess safety, a standard toxicological practice.[12] This approach, of using data from close structural relatives, is a cornerstone of chemical risk assessment and provides a framework for evaluating the likely safety profile of 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

For professionals in drug development, the key insight is that while the target molecule itself may not have documented bioactivity, its core furanone scaffold is present in compounds with known physiological effects. Any investigation into this class of compounds should consider the established antioxidant and cytotoxic profiles of its close analogs.

Conclusion

4-Acetyl-2,5-dimethylfuran-3(2H)-one is a well-defined chemical entity whose identity is firmly established by a host of synonyms and registry numbers, with CAS 36871-78-0 being the most definitive. Its primary role as a fruity, raspberry-like flavoring agent is supported by its physicochemical properties and regulatory status. While direct synthesis and biological activity data are limited in public literature, a robust scientific understanding can be constructed through the examination of validated synthetic methods for related furanones and the extensive toxicological and physiological data available for its key analogs, Furaneol® and Furaneol Acetate. This guide provides the necessary nomenclature, properties, and contextual framework for researchers to confidently identify, handle, and investigate this compound and its broader chemical family.

References

• PubChem. 4-Acetyl-2,5-dimethyl-3(2H)-furanone. National Center for Biotechnology Information. [Link]

• Lin, C., et al. (2016). 4-Acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one. MDPI. [Link]

• FooDB. (2010). Showing Compound 4-Acetyl-2,5-dimethyl-3(2H)-furanone (FDB008892). Food Database. [Link]

• PubChem. 4-acetoxy-2,5-dimethyl-3(2H)-furanone. National Center for Biotechnology Information. [Link]

• precisionFDA. 4-ACETYL-2,5-DIMETHYL-3(2H)-FURANONE. U.S. Food and Drug Administration. [Link]

• Axsyn. 4-ACETYL-2,5-DIMETHYL-3(2H)-FURANONE. [Link]

• The Good Scents Company. strawberry furanone acetate 4-acetoxy-2,5-dimethyl-3(2H). [Link]

• The Good Scents Company. 4-acetyl-2,5-dimethyl-3(2H) - furanone. [Link]

• Api, A. M., et al. (2025). RIFM fragrance ingredient safety assessment, 4-acetoxy-2,5-dimethyl-3 (2H)furanone, CAS Registry Number 4166-20. Food and Chemical Toxicology. [Link]

• MySkinRecipes. 4-Acetoxy-2,5-Dimethyl-3(2h)-Furanone (FEMA-3797). [Link]

• Schwab, W., et al. (2025). Natural 4-Hydroxy-2,5-dimethyl-3(2H)-furanone (Furaneol). ResearchGate. [Link]

• Google Patents. (1981). US4294767A - Process for the preparation of 2,5-dimethyl-4-hydroxy-3(2H)-furanone and its 2,5-dialkyl homologues.

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• 4. 4-ACETYL-2,5-DIMETHYL-3(2H)-FURANONE | 36871-78-0 [chemicalbook.com]
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• 10. 4-acetoxy-2,5-dimethyl-3(2H)-furanone | C8H10O4 | CID 61334 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 12. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]

Protocols & Analytical Methods

Synthesis Protocol for 4-Acetyl-2,5-dimethylfuran-3(2H)-one: An Application Note for Advanced Chemical Research

Abstract: This application note provides a comprehensive, two-step synthesis protocol for 4-Acetyl-2,5-dimethylfuran-3(2H)-one, a valuable furanone derivative with applications in flavor chemistry and as a building block in synthetic organic chemistry. The protocol first details the manganese(III)-mediated aerobic oxidation of 2,4-pentanedione to yield the key intermediate, 4-acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one. Subsequently, a robust deoxygenation method is described to convert the hydroxylated intermediate into the final target compound. This guide is intended for researchers, scientists, and professionals in drug development and chemical synthesis, offering in-depth procedural details, mechanistic insights, and safety considerations.

Introduction and Significance

4-Acetyl-2,5-dimethylfuran-3(2H)-one is a substituted furanone, a class of heterocyclic compounds of significant interest due to their diverse biological activities and applications as flavor and fragrance agents.[1][2] The structural motif of a furanone ring is present in numerous natural products. The title compound, with its acetyl and dimethyl substitutions, presents a versatile scaffold for further chemical modifications, making it a valuable intermediate for the synthesis of more complex molecules.

This document outlines a reliable and reproducible two-stage synthesis pathway. The initial stage leverages the oxidative cyclization of a readily available starting material, 2,4-pentanedione, to construct the core furanone structure. The subsequent deoxygenation of the resulting α-hydroxy ketone is a critical transformation to achieve the desired final product. The methodologies presented are grounded in established chemical principles and supported by peer-reviewed literature to ensure scientific integrity and successful implementation.

Physicochemical Properties of 4-Acetyl-2,5-dimethylfuran-3(2H)-one

Property	Value	Source
Molecular Formula	C₈H₁₀O₃	[3]
Molecular Weight	154.16 g/mol	[3]
Appearance	Colorless solid (estimated)	[4]
Melting Point	34.00 to 35.00 °C	[4]
Boiling Point	283.00 °C @ 760.00 mm Hg (estimated)	[4]
CAS Number	36871-78-0	[4]

Overall Synthesis Workflow

The synthesis of 4-Acetyl-2,5-dimethylfuran-3(2H)-one is accomplished through a two-step process as depicted in the workflow diagram below. The initial step involves the formation of the hydroxylated furanone precursor, followed by a deoxygenation step to yield the final product.

Caption: Overall workflow for the synthesis of 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

Experimental Protocols

Step 1: Synthesis of 4-Acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one

This procedure is adapted from the Mn(OAc)₃-mediated aerobic oxidation of 2,4-pentanedione.[5] The reaction proceeds through the formation of acetylacetone radicals, which undergo a cascade of reactions including oxidation and cyclization to form the hydroxylated furanone.

4.1.1. Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	Quantity	Notes
2,4-Pentanedione	C₅H₈O₂	100.12	1.0 g	Reagent grade, freshly distilled
Manganese(III) acetate dihydrate	Mn(C₂H₃O₂)₃·2H₂O	268.09	3.5 g
Acetic Acid	CH₃COOH	60.05	22.5 mL	Glacial
2,2,2-Trifluoroethanol (TFE)	C₂H₃F₃O	100.04	2.5 mL
Chloroform	CHCl₃	119.38	~80 mL	For extraction
2M Hydrochloric Acid	HCl	36.46	As needed	For workup
Saturated Sodium Bicarbonate Solution	NaHCO₃	84.01	As needed	For washing
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed	For drying
Ethyl Acetate	C₄H₈O₂	88.11	As needed	For chromatography
Hexane	C₆H₁₄	86.18	As needed	For chromatography

4.1.2. Reaction Mechanism Overview

The formation of the furanone ring is proposed to proceed through the manganese(III)-mediated generation of a 2,4-pentanedione radical. This radical undergoes further oxidation and cyclization in the presence of air (oxygen) to form the stable 4-acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one.

Caption: Simplified reaction mechanism for the formation of the hydroxylated furanone precursor.

4.1.3. Step-by-Step Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, combine manganese(III) acetate dihydrate (3.5 g) and 2,4-pentanedione (1.0 g).

• Solvent Addition: Add a mixture of glacial acetic acid (22.5 mL) and 2,2,2-trifluoroethanol (2.5 mL) to the flask.

• Reaction: Stir the mixture vigorously at room temperature, open to the air, for 12 hours. The color of the reaction mixture will change from brown to a yellowish-brown.

• Workup - Solvent Removal: After 12 hours, remove the solvents under reduced pressure using a rotary evaporator.

• Workup - Acidification and Extraction: To the residue, add 2M hydrochloric acid (30 mL) and triturate. Transfer the mixture to a separatory funnel and extract with chloroform (3 x 20 mL).

• Workup - Washing: Combine the organic extracts and wash sequentially with saturated sodium bicarbonate solution (2 x 20 mL) and water (20 mL).

• Workup - Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of ethyl acetate and hexane (e.g., 1:1 v/v) as the eluent to afford pure 4-acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one.

4.1.4. Safety Precautions

• 2,4-Pentanedione is flammable and a skin and eye irritant. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Acetic acid is corrosive. Avoid inhalation of vapors and contact with skin and eyes.

• Chloroform is a suspected carcinogen and should be handled with extreme care in a fume hood.

• Manganese compounds can be toxic. Avoid inhalation of dust and contact with skin.

Step 2: Deoxygenation of 4-Acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one

This procedure describes a method for the deoxygenation of α-hydroxy ketones using a silyl lithium reagent and acetic anhydride, which is a reliable one-step process that does not require pre-functionalization of the hydroxyl group.[6][7][8]

4.2.1. Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	Quantity	Notes
4-Acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one	C₈H₁₀O₄	170.16	1.0 g	From Step 1
Phenyldimethylsilyl lithium (PhMe₂SiLi)	C₈H₁₁SiLi	142.21	~3.0 equiv.	Prepared in situ or from a commercial source
Acetic Anhydride	(CH₃CO)₂O	102.09	~2.0 equiv.
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	As needed	Solvent
Saturated Ammonium Chloride Solution	NH₄Cl	53.49	As needed	For quenching
Diethyl Ether	(C₂H₅)₂O	74.12	As needed	For extraction
Brine	NaCl (aq)	58.44	As needed	For washing
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	For drying

4.2.2. Step-by-Step Procedure

• Reaction Setup: In a dry, argon-flushed round-bottom flask equipped with a magnetic stir bar, dissolve 4-acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one (1.0 g) in anhydrous THF.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: To the cooled solution, slowly add a solution of phenyldimethylsilyl lithium (~3.0 equivalents) in THF via a syringe. Stir the mixture at -78 °C for 30 minutes.

• Acylation: Add acetic anhydride (~2.0 equivalents) dropwise to the reaction mixture.

• Warming and Reaction: Allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Quenching: Carefully quench the reaction by the slow addition of saturated ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 20 mL).

• Washing: Combine the organic extracts and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to yield the final product, 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

4.2.3. Alternative Deoxygenation Method

An alternative mild deoxygenation can be achieved using sodium sulfide nonahydrate (Na₂S·9H₂O) in the presence of triphenylphosphine (PPh₃) and N-chlorosuccinimide (NCS).[2] This method avoids the use of pyrophoric organolithium reagents. The reaction is typically carried out in a suitable aprotic solvent like dichloromethane or acetonitrile at room temperature.

4.2.4. Safety Precautions

• Phenyldimethylsilyl lithium is a pyrophoric reagent and must be handled under an inert atmosphere (argon or nitrogen) using appropriate syringe and cannula techniques.

• Acetic anhydride is corrosive and a lachrymator. Handle in a fume hood.

• Anhydrous THF can form explosive peroxides. Use freshly distilled or inhibitor-free solvent from a sealed bottle.

• The quenching of the reaction can be exothermic. Add the quenching agent slowly and with cooling.

Characterization

The final product, 4-Acetyl-2,5-dimethylfuran-3(2H)-one, should be characterized by standard analytical techniques to confirm its identity and purity.

• ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure and the absence of the hydroxyl proton from the precursor.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

• Infrared (IR) Spectroscopy: To identify the characteristic carbonyl stretching frequencies of the furanone and acetyl groups.

• Melting Point: To assess the purity of the crystalline product.

Conclusion

This application note provides a detailed and reliable two-step protocol for the synthesis of 4-Acetyl-2,5-dimethylfuran-3(2H)-one. The synthesis of the hydroxylated precursor via manganese(III)-mediated oxidation and its subsequent deoxygenation offers a practical route to this valuable furanone derivative. The provided procedural details, mechanistic insights, and safety precautions are intended to enable researchers to successfully replicate this synthesis in a laboratory setting.

References

• Nishiyama, S., & Yamamura, S. (2016). 4-Acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one. Molbank, 2016(4), M913. [Link]

• Zade, V. M., Gangnale, L. D., Athawale, P. R., & Reddy, D. S. (2023). Direct Deoxygenation of α-Hydroxy and α,β-Dihydroxy Ketones Using a Silyl Lithium Reagent. The Journal of Organic Chemistry, 88(19), 14227–14235. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 53426546, 4-Acetyl-2,5-dimethyl-3(2H)-furanone. [Link]

• The Good Scents Company. 4-acetyl-2,5-dimethyl-3(2H)-furanone. [Link]

• Organic Chemistry Portal. Direct Deoxygenation of α-Hydroxy and α,β-Dihydroxy Ketones Using a Silyl Lithium Reagent. [Link]

• U.S. Food and Drug Administration. 4-ACETYL-2,5-DIMETHYL-3(2H)-FURANONE. [Link]

• Zade, V. M., Gangnale, L. D., Athawale, P. R., & Reddy, D. S. (2023). Direct Deoxygenation of α-Hydroxy and α,β-Dihydroxy Ketones Using a Silyl Lithium Reagent. PubMed. [Link]

• Wang, Z., et al. (2020). Na2S-Mediated One-Pot Selective Deoxygenation of α-Hydroxyl Carbonyl Compounds including Natural Products. Molecules, 25(15), 3354. [Link]

Sources

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• 2. Na2S-Mediated One-Pot Selective Deoxygenation of α-Hydroxyl Carbonyl Compounds including Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GSRS [precision.fda.gov]
• 4. 4-acetyl-2,5-dimethyl-3(2H)-furanone, 36871-78-0 [thegoodscentscompany.com]
• 5. mdpi.com [mdpi.com]
• 6. Direct Deoxygenation of α-Hydroxy and α,β-Dihydroxy Ketones Using a Silyl Lithium Reagent [organic-chemistry.org]
• 7. Direct Deoxygenation of α-Hydroxy and α,β-Dihydroxy Ketones Using a Silyl Lithium Reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Analytical methods for detecting 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

An Application Note and Protocol for the Analysis of 4-Acetyl-2,5-dimethylfuran-3(2H)-one

Introduction: Characterizing a Key Furanone

4-Acetyl-2,5-dimethylfuran-3(2H)-one (CAS: 36871-78-0) is a heterocyclic organic compound belonging to the furanone class.[1] With a molecular formula of C₈H₁₀O₃ and a molecular weight of 154.16 g/mol , it presents as an almost colorless solid with a characteristic fruity, raspberry-like aroma.[2][3][4] This distinct organoleptic profile has led to its use as a flavoring agent in the food and beverage industry, where it is identified by FEMA number 4070.[2][3]

Furanones are significant contributors to the flavor profiles of numerous foods, often formed during the Maillard reaction between sugars and amino acids upon heating.[5][6][7][8] They are naturally present in fruits such as strawberries, pineapples, and tomatoes.[5] The accurate and precise quantification of 4-Acetyl-2,5-dimethylfuran-3(2H)-one is critical for quality control in food production, ensuring consistent flavor profiles, and for research into food chemistry and aroma development. Furthermore, in the context of drug development, furanone scaffolds can be of interest, necessitating robust analytical methods for characterization and purity assessment.

This guide provides detailed protocols for the analysis of 4-Acetyl-2,5-dimethylfuran-3(2H)-one using two primary analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD). The choice between these methods depends on the sample matrix, required sensitivity, and the potential for thermal degradation of the analyte.

Strategic Approach to Analysis

The analysis of a semi-volatile flavor compound like 4-Acetyl-2,5-dimethylfuran-3(2H)-one requires a strategy that maximizes recovery from the sample matrix while ensuring analytical fidelity. The primary challenges include potential interference from complex food matrices and the compound's moderate volatility and thermal sensitivity.

A general workflow involves sample preparation to isolate and concentrate the analyte, followed by chromatographic separation and detection.

Caption: General analytical workflow for 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

Principle of the Method

GC-MS is the premier technique for the analysis of volatile and semi-volatile compounds. The gas chromatograph separates components of a mixture based on their boiling points and interactions with the stationary phase of the analytical column. The mass spectrometer then fragments the eluted components and separates the ions based on their mass-to-charge ratio, providing both qualitative identification and quantitative data. This method is highly sensitive and specific, making it ideal for detecting trace levels of the target analyte in complex matrices.

Sample Preparation Protocol: Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free extraction technique that is highly effective for volatile and semi-volatile aroma compounds. It relies on the partitioning of analytes between the sample headspace and a coated fiber, which is then directly desorbed into the GC inlet.

Causality: The choice of a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is strategic. This composite material offers a broad range of selectivity, effectively trapping compounds with varying polarities and molecular weights, which is suitable for the furanone structure.[9]

Step-by-Step Protocol:

• Sample Weighing: Accurately weigh 2.0 g of the homogenized sample (or 2.0 mL for liquid samples) into a 20 mL headspace vial.

• Standard Addition: For quantification, add an appropriate volume of a known concentration of an internal standard (e.g., 2-heptanone).

• Salting Out: Add 1.0 g of sodium chloride (NaCl) to the vial. This increases the ionic strength of the aqueous phase, promoting the transfer of the analyte into the headspace.

• Equilibration: Seal the vial and place it in a heating block or water bath at 60°C for 15 minutes to allow the analyte to equilibrate between the sample and the headspace.

• Extraction: Expose the pre-conditioned SPME fiber to the vial's headspace for 30 minutes at 60°C with gentle agitation.

• Desorption: Immediately retract the fiber and insert it into the GC inlet, heated to 250°C, for 5 minutes to ensure complete thermal desorption of the analyte onto the column.

GC-MS Instrumental Protocol

The following parameters serve as a robust starting point and should be optimized for the specific instrument in use.

Parameter	Setting	Rationale
GC System
Injection Port	Splitless mode, 250°C	Maximizes transfer of the analyte onto the column for trace analysis.
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert gas providing good chromatographic efficiency.
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm film) or equivalent	A non-polar (5% phenyl)-methylpolysiloxane column provides excellent separation for a wide range of semi-volatile compounds.
Oven Program	40°C (hold 2 min), ramp to 180°C at 5°C/min, then to 250°C at 20°C/min (hold 5 min)	The initial low temperature traps the analyte at the head of the column, while the ramp resolves it from other matrix components.
MS System
Ion Source	Electron Ionization (EI) at 70 eV	Standard ionization energy that produces reproducible fragmentation patterns for library matching.
Source Temperature	230°C	Optimizes ionization efficiency and minimizes contamination.
Quadrupole Temperature	150°C	Ensures stable mass filtering.
Acquisition Mode	Full Scan (m/z 40-300) and/or Selected Ion Monitoring (SIM)	Full Scan for identification; SIM for enhanced sensitivity in quantification.
SIM Ions (for quantification)	154 (M⁺) , 111, 83, 43	Target the molecular ion (m/z 154) for specificity and key fragment ions for confirmation. The acetyl group (CH₃CO⁺) at m/z 43 is a prominent fragment.

Method 2: High-Performance Liquid Chromatography (HPLC-DAD)

Principle of the Method

HPLC is a powerful technique for separating non-volatile or thermally sensitive compounds.[10] A liquid mobile phase carries the sample through a column packed with a solid stationary phase. Separation occurs based on the analyte's differential partitioning between the two phases. For 4-Acetyl-2,5-dimethylfuran-3(2H)-one, a reversed-phase (RP) setup is ideal, where a non-polar stationary phase (like C18) is used with a polar mobile phase. Detection is achieved using a Diode-Array Detector (DAD), which measures absorbance across a range of UV-Vis wavelengths, providing both quantitative data and spectral information for peak purity assessment. Furanone-like structures typically exhibit a UV maximum around 280-290 nm.[11][12]

Caption: Decision tree for selecting an analytical method.

Sample Preparation Protocol: Solid-Phase Extraction (SPE)

SPE is used to clean up complex samples by removing interfering substances, resulting in a cleaner extract and improved analytical performance.

Causality: A C18 (octadecyl) sorbent is chosen for its hydrophobic nature. It effectively retains the moderately non-polar furanone from a polar (aqueous) sample matrix, while allowing more polar interferences to be washed away.[12]

Step-by-Step Protocol:

• Sample Preparation: Dilute 5 mL of a liquid sample (e.g., fruit juice) with 5 mL of deionized water. For solid samples, perform an aqueous extraction first.

• Cartridge Conditioning: Condition a 500 mg C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading: Load the prepared sample onto the cartridge at a slow flow rate (approx. 1-2 mL/min).

• Washing: Wash the cartridge with 5 mL of deionized water to remove polar interferences like sugars and acids.

• Analyte Elution: Elute the retained 4-Acetyl-2,5-dimethylfuran-3(2H)-one from the cartridge using 5 mL of methanol.

• Final Preparation: Evaporate the methanol eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in 1 mL of the mobile phase for HPLC analysis.

HPLC-DAD Instrumental Protocol

Parameter	Setting	Rationale
HPLC System
Column	C18 Reversed-Phase Column (e.g., 4.6 x 150 mm, 5 µm)	Industry-standard column for separating moderately polar to non-polar compounds.[10][12]
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile	A buffered aqueous-organic mobile phase provides good peak shape and resolution. Formic acid is MS-compatible if transitioning to LC-MS.
Gradient	5% B to 95% B over 15 minutes, hold for 3 min, return to 5% B and equilibrate for 5 min.	A gradient elution is necessary to elute the analyte with a good peak shape while cleaning the column of more strongly retained components.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and backpressure.
Column Temperature	30°C	Maintaining a constant temperature ensures reproducible retention times.
Injection Volume	10 µL	A small injection volume minimizes peak distortion.
DAD System
Detection Wavelength	287 nm	Based on the typical λmax for furanone-like compounds, this provides high sensitivity.[11]
Bandwidth	4 nm	Standard setting for good signal-to-noise.
Reference Wavelength	360 nm	Used for baseline correction to reduce drift.
Spectral Acquisition	200-400 nm	Acquiring the full spectrum allows for peak purity analysis and confirmation of identity.

System Suitability and Self-Validation

To ensure the trustworthiness of results, every analytical run must be preceded by a system suitability test (SST). This validates that the chromatographic system is performing adequately.

Typical SST Parameters for HPLC Protocol:

Parameter	Acceptance Criteria	Purpose
Tailing Factor (T)	0.8 ≤ T ≤ 1.5	Ensures peak symmetry, which is critical for accurate integration.
Theoretical Plates (N)	> 2000	Measures column efficiency and separation power.
Repeatability (%RSD)	≤ 2.0% for 5 injections	Confirms the precision of the injector and detector response.

Conclusion

The analytical detection of 4-Acetyl-2,5-dimethylfuran-3(2H)-one can be reliably achieved using either GC-MS or HPLC-DAD. GC-MS offers superior sensitivity and specificity, particularly for volatile analysis from the headspace of a sample via SPME. HPLC-DAD provides a robust alternative for liquid samples and is the method of choice when thermal instability of the analyte is a concern. The detailed protocols provided herein are designed to be self-validating through the inclusion of system suitability checks and offer a strong foundation for researchers, scientists, and drug development professionals. Method selection should be guided by the specific analytical requirements, sample matrix, and available instrumentation.

References

• PubChem. 4-Acetyl-2,5-dimethyl-3(2H)-furanone. National Center for Biotechnology Information. [Link]

• Nishino, H., et al. (2016). The Facile Synthesis of 4-acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one. Molbank, 2016(4), M913. [Link]

• The Good Scents Company. 4-acetyl-2,5-dimethyl-3(2H)-furanone. [Link]

• FooDB. Showing Compound 4-Acetyl-2,5-dimethyl-3(2H)-furanone (FDB008892). [Link]

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• Hidalgo, F. J., et al. (1999). Analysis of Furanone, Pyranone, and New Heterocyclic Colored Compounds from Sugar−Glycine Model Maillard Systems. Journal of Agricultural and Food Chemistry, 47(9), 3739-3744. [Link]

• Haag, F., et al. (2021). Key Food Furanones Furaneol and Sotolone Specifically Activate Distinct Odorant Receptors. Journal of Agricultural and Food Chemistry, 69(37), 10999-11005. [Link]

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Application Note: A Robust GC-MS Method for the Quantification of 4-Acetyl-2,5-dimethylfuran-3(2H)-one in Complex Food Matrices

Abstract

This application note presents a comprehensive and validated methodology for the quantification of 4-Acetyl-2,5-dimethylfuran-3(2H)-one, a key flavoring agent, in diverse food matrices. Due to the inherent complexity of food samples, which can introduce significant matrix effects, a robust analytical workflow is paramount for achieving accurate and reproducible results[1]. The protocol herein details an optimized sample preparation procedure using Solid-Phase Extraction (SPE) for effective analyte isolation and cleanup, followed by sensitive and selective quantification using Gas Chromatography-Mass Spectrometry (GC-MS). This method is designed for researchers, quality control analysts, and scientists in the food and beverage industry to ensure product consistency, aid in new flavor development, and meet regulatory standards[2].

Introduction

4-Acetyl-2,5-dimethylfuran-3(2H)-one (FEMA No. 4070) is a significant flavor compound characterized by its distinct fruity, raspberry-like odor[3]. As a member of the furanone family, it is utilized as a flavoring agent in a variety of food products to impart specific sensory profiles[4]. The concentration of such flavor compounds is a critical quality attribute that directly influences consumer acceptance and preference[1][5]. Therefore, the ability to accurately quantify this compound is essential for quality control in product formulation, monitoring changes during processing, and for the development of new products with enhanced sensory attributes[1].

The primary analytical challenge lies in the complexity of food matrices, which contain a multitude of components like fats, proteins, sugars, and other volatiles that can interfere with analysis[1]. Gas Chromatography coupled with Mass Spectrometry (GC-MS) stands as the premier analytical technique for this task, offering unparalleled sensitivity and specificity for the identification and quantification of volatile and semi-volatile compounds[1][2][6]. This application note provides a self-validating system, from sample extraction to data analysis, ensuring the generation of trustworthy and authoritative results.

Analyte Properties:

Property	Value	Source
IUPAC Name	4-acetyl-2,5-dimethylfuran-3-one	[4]
Molecular Formula	C₈H₁₀O₃	[4][7]
Molecular Weight	154.16 g/mol	[4]
CAS Number	36871-78-0	[4][8]
Appearance	Almost colorless solid	[4][3]
Melting Point	34-35 °C	[3][8]

| Solubility | Soluble in ethanol; practically insoluble in water |[4][3] |

Principle of the Method

The analytical workflow is initiated by extracting the target analyte and an internal standard from the homogenized food sample using an organic solvent. The subsequent, and most critical, step is the cleanup of this extract via Solid-Phase Extraction (SPE). SPE serves a dual purpose: it selectively retains the analyte of interest while allowing matrix interferences to be washed away, and it enables the concentration of the analyte, thereby increasing method sensitivity. The purified and concentrated eluate is then injected into the GC-MS system. In the gas chromatograph, volatile compounds are separated based on their boiling points and interaction with the stationary phase of the GC column. The separated compounds then enter the mass spectrometer, where they are ionized and fragmented, creating a unique mass spectrum or "fingerprint" for definitive identification. Quantification is achieved by comparing the analyte's response to that of the internal standard against a calibration curve.

Caption: Overall workflow for quantification of 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

Experimental Protocols

Materials and Reagents

• Standards: 4-Acetyl-2,5-dimethylfuran-3(2H)-one (≥98% purity), Internal Standard (IS) such as d8-Naphthalene or a suitable stable isotope-labeled analog.

• Solvents: Acetonitrile, Methanol, Dichloromethane (all HPLC or GC grade).

• Water: Deionized or Milli-Q grade.

• Salts: Anhydrous Magnesium Sulfate (MgSO₄), Sodium Chloride (NaCl).

• SPE Cartridges: C18 cartridges (e.g., 500 mg, 6 mL).

• Equipment: GC-MS system, analytical balance, centrifuge, vortex mixer, nitrogen evaporator, SPE manifold.

Protocol 1: Sample Preparation via Solid-Phase Extraction (SPE)

This protocol is designed to remove polar interferences like sugars and acids, as well as non-polar interferences like lipids, ensuring a clean extract for injection. The choice of a C18 reversed-phase cartridge is based on its effectiveness in retaining semi-polar compounds like the target furanone.

• Sample Homogenization: Weigh 5.0 ± 0.1 g of the homogenized food sample into a 50 mL centrifuge tube. For liquid samples like juices, use 5.0 mL directly.

• Internal Standard Spiking: Spike the sample with a known amount of internal standard working solution (e.g., 100 µL of 10 µg/mL d8-Naphthalene in methanol) and vortex for 30 seconds. This step is critical for correcting variations in extraction efficiency and instrument response.

• Initial Extraction: Add 10 mL of acetonitrile to the tube. Cap tightly and vortex vigorously for 2 minutes. Add 1 g NaCl and 2 g anhydrous MgSO₄, vortex for another minute, then centrifuge at 4000 rpm for 5 minutes. The salt addition induces phase separation and drives the analyte into the organic layer.

• SPE Cartridge Conditioning: While the sample is centrifuging, condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water through it. Do not allow the cartridge to go dry. This activates the stationary phase for optimal analyte retention.

• Loading: Carefully transfer 1 mL of the upper acetonitrile supernatant from the sample tube and dilute it with 9 mL of deionized water. Load this entire 10 mL volume onto the conditioned SPE cartridge at a flow rate of approximately 1-2 mL/min.

• Washing: Wash the cartridge with 5 mL of a 10:90 (v/v) methanol/water solution. This step is crucial for removing residual polar interferences without eluting the target analyte.

• Elution: Dry the cartridge under vacuum or nitrogen for 5 minutes. Elute the analyte with 5 mL of dichloromethane into a clean collection tube. Dichloromethane is a strong enough solvent to ensure complete recovery of the retained furanone.

• Concentration: Evaporate the eluate to a final volume of 1 mL under a gentle stream of nitrogen at 35°C. Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.

Protocol 2: GC-MS Instrumental Analysis

The following parameters provide a robust starting point for the analysis. The use of a non-polar HP-5MS column is standard for broad-spectrum flavor analysis, providing excellent separation for a wide range of volatiles[9].

Parameter	Setting	Rationale
Gas Chromatograph	Agilent 8890 or equivalent
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent	Industry standard for volatile and semi-volatile compound analysis.
Inlet Temperature	250°C	Ensures rapid volatilization of the sample.
Injection Mode	Splitless (1 µL injection volume)	Maximizes analyte transfer to the column for trace-level detection.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Inert carrier gas providing good chromatographic efficiency.
Oven Program	40°C (hold 2 min), ramp to 280°C @ 10°C/min, hold 5 min	Provides good separation of early-eluting volatiles and ensures elution of heavier matrix components.
Mass Spectrometer	Agilent 5977 or equivalent
Source Temperature	230°C	Standard temperature for electron ionization.
Quadrupole Temp.	150°C	Standard temperature for stable mass filtering.
Ionization Mode	Electron Ionization (EI) at 70 eV	Provides reproducible fragmentation patterns for library matching.
Acquisition Mode	Scan (m/z 40-200) & SIM	Scan mode for initial identification. Selected Ion Monitoring (SIM) for higher sensitivity quantification.
SIM Ions	4-Acetyl-2,5-dimethylfuran-3(2H)-one: m/z 154 (Quantifier), 111, 43. d8-Naphthalene (IS): m/z 136 (Quantifier), 68.	Specific ions are chosen for their high abundance and uniqueness to the target compounds, ensuring selective detection.

Data Analysis, Validation, and Quality Control

A trustworthy protocol must be a self-validating system. This is achieved through proper calibration, validation, and the routine inclusion of quality control checks.

Calibration and Quantification

• Calibration Standards: Prepare a series of calibration standards (e.g., 0.05, 0.1, 0.5, 1.0, 5.0, 10.0 µg/mL) in the final extraction solvent (dichloromethane). Each standard must contain the internal standard at a constant concentration (e.g., 1 µg/mL).

• Calibration Curve: Analyze the standards using the GC-MS method. Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Quantification: The concentration of 4-Acetyl-2,5-dimethylfuran-3(2H)-one in the sample is calculated using the linear regression equation derived from the calibration curve.

Method Performance Characteristics

The following table summarizes the expected performance characteristics from a method validation, ensuring the protocol is fit for purpose. Values are representative for trace flavor analysis[10].

Parameter	Target Value	Description
Linearity (R²)	> 0.995	Demonstrates a direct proportional relationship between instrument response and concentration.
Limit of Detection (LOD)	~0.01 mg/kg	The lowest concentration that can be reliably distinguished from background noise.
Limit of Quantification (LOQ)	~0.05 mg/kg	The lowest concentration that can be accurately quantified with acceptable precision.
Recovery	80 - 110%	The percentage of analyte recovered through the entire sample preparation process.
Precision (RSD%)	< 15%	A measure of the reproducibility of the results for replicate samples.

Troubleshooting Common Issues

Effective troubleshooting is key to maintaining data quality. The following logic diagram outlines steps for addressing common analytical problems.

Caption: A troubleshooting decision tree for common GC-MS analytical issues.

Conclusion

The methodology detailed in this application note provides a robust, sensitive, and selective framework for the quantification of 4-Acetyl-2,5-dimethylfuran-3(2H)-one in a wide range of food matrices. By combining an efficient SPE cleanup protocol with the proven analytical power of GC-MS, this method effectively overcomes challenges posed by complex sample compositions. The inclusion of validation parameters and quality control procedures ensures that the data generated is reliable and defensible, making this protocol an invaluable tool for quality assurance and research and development within the food industry.

References

• Research and Reviews: Journal of Food and Dairy Technology. (2024). Analysis of Flavour Compounds through Gas Chromatography-Mass Spectrometry.
• Labcompare. (2024). GC-MS: A Key Tool for Flavor and Fragrance Analysis.
• Deakin University. Flavour Analysis - CASS Food Research Centre.
• AZoLifeSciences. (2023). Using GC-MS to Analyze the Flavors in Fruit.

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 53426546, 4-Acetyl-2,5-dimethyl-3(2H)-furanone. PubChem. Available at: [Link]

• National Institutes of Health. (2025). A systematic review on the determination and analytical methods for furanic compounds in caramel models. PMC.
• ResearchGate. Analysis Of Flavor Compounds By GC/MS After Liquid-Liquid Extraction From Fruit Juices.
• MDPI. (2016). 4-Acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one.
• The Good Scents Company. 4-acetyl-2,5-dimethyl-3(2H) - furanone.

• FooDB. (2010). Showing Compound 4-Acetyl-2,5-dimethyl-3(2H)-furanone (FDB008892). Available at: [Link]

• PubMed. (2011). Quantification of 4-hydroxy-2,5-dimethyl-3-furanone in fruit samples using solid phase microextraction coupled with gas chromatography-mass spectrometry. Available at: [Link]

• BenchChem. Technical Support Center: Quantitative Analysis of Furanones in Complex Mixtures.

• ResearchGate. (2023). Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography-Tandem Mass Spectrometry. Available at: [Link]

• U.S. Food and Drug Administration. (2006). Determination of Furan in Foods.
• Food and Agriculture Organization of the United Nations. (2016). 4-Acetyl-2,5-dimethyl-3(2H)-furanone.

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Application Notes and Protocols for 4-Acetyl-2,5-dimethylfuran-3(2H)-one as a Flavoring Agent

Introduction: Unveiling the Sensory Potential of a Unique Furanone

4-Acetyl-2,5-dimethylfuran-3(2H)-one, identified by its FEMA number 4070 and CAS number 36871-78-0, is a flavoring substance that presents a unique opportunity for innovation in the food and beverage industry.[1][2] This furanone derivative is characterized by a distinct fruity and raspberry-like odor profile, offering a complex aromatic top note that can enhance a wide array of products.[1][2] As a solid that is practically insoluble in water but soluble in ethanol, its application requires careful consideration of the food matrix to ensure optimal flavor expression.[1][2] This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on the effective application of 4-Acetyl-2,5-dimethylfuran-3(2H)-one, detailing its sensory properties, recommended usage levels, and robust protocols for its evaluation and implementation.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a flavoring agent is paramount to its successful application.

Property	Value	Source
IUPAC Name	4-acetyl-2,5-dimethylfuran-3-one	PubChem[1]
FEMA Number	4070	PubChem[1]
CAS Number	36871-78-0	PubChem[1]
Molecular Formula	C8H10O3	PubChem[1]
Molecular Weight	154.16 g/mol	PubChem[1]
Appearance	Almost colorless solid	JECFA[1]
Odor	Fruity, raspberry-like	JECFA[1]
Solubility	Practically insoluble in water, soluble in ethanol	JECFA[1]

Sensory Profile and Flavor Contribution

The primary allure of 4-Acetyl-2,5-dimethylfuran-3(2H)-one lies in its multifaceted aroma. While described broadly as "fruity" and "raspberry," experienced flavorists may discern more subtle nuances, including hints of caramel and sweetness, which are characteristic of many furanones. This complexity allows it to function not merely as a singular flavor note but as a modulator and enhancer of existing flavor profiles.

In fruit-flavored products, it can introduce a more authentic, ripe, and jammy character. In confectionery and baked goods, it can complement and intensify brown, caramelized notes. The acetyl group likely contributes a slightly sharp, buttery, or cheesy undertone, which, at appropriate concentrations, can add a layer of sophistication to both sweet and savory applications.

Applications and Recommended Usage Levels

The versatility of 4-Acetyl-2,5-dimethylfuran-3(2H)-one allows for its use across a diverse range of food and beverage categories. The following table provides recommended starting usage levels. It is imperative for product developers to conduct their own evaluations to determine the optimal concentration for their specific product matrix and desired flavor profile.

Food Category	Recommended Usage Level (ppm)
Baked Goods	0.5 - 25.0
Breakfast Cereal	2.0 - 10.0
Cheese	3.0 - 15.0
Chewing Gum	4.0 - 20.0
Confectionery & Frostings	4.0 - 20.0
Fats & Oils	2.0 - 10.0
Fish Products	1.0 - 5.0
Frozen Dairy	3.0 - 15.0
Fruit Ices	3.0 - 15.0
Gelatins & Puddings	3.0 - 15.0
Gravies	2.0 - 10.0
Hard Candy	4.0 - 20.0

Experimental Protocols

Protocol 1: Preparation of a Stock Solution for Application

Rationale: Due to its limited solubility in water, a stock solution in a suitable solvent is necessary for accurate and homogenous incorporation into food matrices. Ethanol is a common and effective choice.

Materials:

• 4-Acetyl-2,5-dimethylfuran-3(2H)-one (food grade)

• Ethanol (food grade, 95% or absolute)

• Analytical balance

• Volumetric flask

• Magnetic stirrer and stir bar

Procedure:

• Accurately weigh the desired amount of 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

• Transfer the weighed compound into a volumetric flask.

• Add approximately half the final volume of ethanol to the flask.

• Place a magnetic stir bar in the flask and stir on a magnetic stirrer until the solid is completely dissolved.

• Once dissolved, add ethanol to the calibration mark of the volumetric flask.

• Stopper the flask and invert several times to ensure homogeneity.

• Store the stock solution in a tightly sealed, amber glass bottle at 2-8°C to minimize degradation from light and temperature.

Protocol 2: Sensory Evaluation - Triangle Test for Difference Detection

Rationale: The triangle test is a fundamental sensory analysis method to determine if a sensory difference exists between two samples. This is crucial when evaluating the impact of adding 4-Acetyl-2,5-dimethylfuran-3(2H)-one to a product.

Materials:

• Control product (without the flavoring agent)

• Test product (with the flavoring agent at a specific concentration)

• Trained sensory panelists (minimum of 20-30)

• Identical, coded sample cups

• Water and unsalted crackers for palate cleansing

Procedure:

• Prepare the control and test products. Ensure all other ingredients and processing conditions are identical.

• For each panelist, present three coded samples: two of one product and one of the other. The order of presentation should be randomized for each panelist.

• Instruct the panelists to taste each sample from left to right.

• Ask the panelists to identify the sample that is different from the other two.

• Provide water and unsalted crackers for panelists to cleanse their palates between evaluations.

• Analyze the results statistically to determine if the number of correct identifications is significantly higher than what would be expected by chance (typically one-third).

Workflow for the Triangle Test.

Protocol 3: Stability Study - Accelerated Shelf-Life Testing

Rationale: Understanding the stability of a flavoring agent in a food matrix is critical for ensuring product quality and consistency over its shelf life. Accelerated testing at elevated temperatures can provide an indication of long-term stability in a shorter timeframe.

Materials:

• Product containing 4-Acetyl-2,5-dimethylfuran-3(2H)-one

• Environmental chambers set at various temperatures (e.g., 25°C, 35°C, 45°C)

• Analytical instrumentation for quantification (e.g., GC-MS or LC-MS/MS)

• Trained sensory panel

Procedure:

• Prepare a batch of the product with a known initial concentration of 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

• Divide the batch into multiple samples and store them in the environmental chambers at the different temperatures.

• At specified time points (e.g., 0, 2, 4, 8, 12 weeks), remove samples from each temperature condition.

• For each time point and temperature, perform both analytical and sensory evaluations.

  • Analytical: Extract the flavoring agent from the product matrix and quantify its concentration using a validated GC-MS or LC-MS/MS method.

  • Sensory: Conduct a descriptive sensory analysis to assess any changes in the fruity/raspberry aroma intensity and the overall flavor profile.

• Plot the concentration of the flavoring agent and the sensory intensity scores over time for each temperature.

• Analyze the degradation kinetics to predict the shelf life at normal storage conditions.

Workflow for Accelerated Shelf-Life Testing.

Regulatory and Safety Considerations

4-Acetyl-2,5-dimethylfuran-3(2H)-one is listed by the Flavor and Extract Manufacturers Association (FEMA) as a GRAS (Generally Recognized as Safe) flavoring substance, with the designation FEMA Number 4070.[1] However, it is crucial to note that the Joint FAO/WHO Expert Committee on Food Additives (JECFA) evaluation from 2016 is not yet complete, with a requirement for additional data.[1] This indicates that while it is permitted for use in many regions based on the FEMA GRAS status, its global regulatory standing may evolve.

In the European Union, furan and its alkylated derivatives are monitored as process contaminants that can form during thermal processing of food.[3] While 4-Acetyl-2,5-dimethylfuran-3(2H)-one is a flavoring substance and not typically formed as a process contaminant in the same manner as furan, its structural similarity warrants consideration of the broader regulatory landscape for furan-containing compounds. Users of this flavoring agent should remain informed of any updates from regulatory bodies such as JECFA, EFSA, and the FDA.

Conclusion and Future Outlook

4-Acetyl-2,5-dimethylfuran-3(2H)-one is a promising flavoring agent with a desirable fruity and complex aroma profile. Its effective use hinges on a solid understanding of its properties, appropriate dosage, and careful consideration of the food matrix. The protocols outlined in this document provide a robust framework for its successful application and evaluation. As with any ingredient, particularly one with an evolving regulatory profile, it is incumbent upon the user to conduct thorough testing to ensure product quality, stability, and compliance with all relevant regulations. Further research into its stability in a wider range of food systems and the completion of its JECFA evaluation will be instrumental in solidifying its position as a valuable tool in the flavorist's palette.

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• PubMed. (n.d.). The naturally occurring furanones: formation and function from pheromone to food. Retrieved from [Link]

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Application Note: Quantitative Analysis of 4-Acetyl-2,5-dimethylfuran-3(2H)-one in Complex Matrices by Headspace Solid-Phase Microextraction Coupled with Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)

For: Researchers, scientists, and drug development professionals

Abstract

This application note presents a detailed and validated protocol for the determination of 4-Acetyl-2,5-dimethylfuran-3(2H)-one, a key volatile and semi-volatile compound, in complex matrices. The methodology leverages the sensitivity and solvent-free nature of Headspace Solid-Phase Microextraction (HS-SPME) for sample preparation, followed by the robust separation and identification capabilities of Gas Chromatography-Mass Spectrometry (GC-MS). This guide provides a comprehensive workflow, from sample preparation to data analysis, grounded in scientific principles to ensure accuracy, precision, and reliability for research, quality control, and drug development applications.

Introduction: The Analytical Challenge

4-Acetyl-2,5-dimethylfuran-3(2H)-one is a furanone derivative that contributes to the characteristic aroma and flavor profiles of various food products and can be present as a volatile impurity in pharmaceutical formulations.[1][2] Its accurate quantification is crucial for quality control in the food and beverage industry and for ensuring the purity and safety of pharmaceutical products.[3] The inherent volatility and potential for thermal degradation of such compounds necessitate an analytical approach that is both sensitive and minimizes sample manipulation.[4][5]

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation and identification of volatile and semi-volatile compounds.[5][6] The coupling of GC with MS provides high-resolution separation based on boiling point and polarity, and definitive compound identification through mass-to-charge ratio and fragmentation patterns.[6]

To overcome the challenges associated with direct injection of complex matrices, this protocol employs Headspace Solid-Phase Microextraction (HS-SPME). HS-SPME is a solventless sample preparation technique where a coated fiber is exposed to the headspace above a sample, allowing for the selective extraction and concentration of volatile analytes.[7] This approach minimizes matrix effects, enhances sensitivity, and is easily automated.

Experimental Workflow: A Validated System

The entire analytical procedure is designed as a self-validating system, ensuring the integrity and reliability of the generated data. The workflow is visualized in the diagram below.

Caption: HS-SPME-GC-MS Experimental Workflow.

Detailed Protocols

Materials and Reagents

• Analyte Standard: 4-Acetyl-2,5-dimethylfuran-3(2H)-one (≥98% purity)

• Internal Standard (IS): 2-Heptanone or other suitable volatile compound not present in the sample.

• Solvents: Methanol (HPLC grade) for stock solutions.

• SPME Fibers: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for its broad applicability to volatile and semi-volatile compounds.[8]

• Vials: 20 mL amber glass headspace vials with magnetic screw caps and PTFE/silicone septa.

• Matrix: The specific matrix under investigation (e.g., fruit juice, placebo drug formulation).

Sample Preparation and HS-SPME Protocol

The rationale behind this protocol is to create a reproducible equilibrium between the sample matrix and the headspace, allowing for consistent analyte extraction by the SPME fiber. The addition of an internal standard corrects for variations in extraction efficiency and injection volume.

• Sample Aliquoting: Accurately weigh or pipette 5 g (or 5 mL) of the sample into a 20 mL headspace vial.[9]

• Internal Standard Spiking: Spike the sample with a known concentration of the internal standard (e.g., 1 µL of a 100 µg/mL solution in methanol).

• Vial Sealing: Immediately seal the vial with the screw cap to prevent loss of volatile compounds.

• Incubation and Equilibration: Place the vial in an autosampler tray or a heating block with agitation. Incubate at a controlled temperature (e.g., 60°C) for a specific time (e.g., 20 minutes) to allow the volatile compounds to partition into the headspace.[10] The choice of temperature and time is critical and should be optimized to maximize analyte response without causing thermal degradation.

• HS-SPME Extraction: Expose the DVB/CAR/PDMS SPME fiber to the headspace of the heated vial for a defined period (e.g., 15 minutes) with continued agitation.[7] This allows for the adsorption of the volatile analytes onto the fiber coating.

GC-MS Analysis Protocol

The GC-MS parameters are selected to ensure optimal separation of the target analyte from other matrix components and to achieve sensitive detection.

• Thermal Desorption: After extraction, the SPME fiber is automatically inserted into the hot GC inlet (e.g., 250°C) for a set time (e.g., 3 minutes) to thermally desorb the trapped analytes onto the GC column.[7] The splitless injection mode is typically used to maximize the transfer of analytes to the column for trace analysis.

• Chromatographic Separation: The desorbed compounds are separated on a capillary GC column. A mid-polar column, such as a DB-5ms or equivalent, is often suitable for this type of analysis.[11]

• Mass Spectrometric Detection: The separated compounds are ionized (typically by Electron Ionization at 70 eV) and detected by the mass spectrometer.[6] Data can be acquired in both full scan mode for qualitative analysis and selected ion monitoring (SIM) mode for enhanced sensitivity and quantitative accuracy.

Parameter	Recommended Setting	Rationale
GC System	Gas Chromatograph with a Mass Selective Detector	Provides the necessary separation and detection capabilities for volatile compound analysis.[5][6]
SPME Fiber	DVB/CAR/PDMS, 50/30 µm	Offers a broad range of selectivity for volatile and semi-volatile compounds.[8]
Injector	Split/Splitless, 250°C, Splitless mode for 3 min	Ensures efficient thermal desorption of analytes from the SPME fiber and transfer to the GC column.[7]
Carrier Gas	Helium, constant flow rate of 1.0 mL/min	Inert gas that provides good chromatographic efficiency.[4]
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness	A versatile, low-bleed column suitable for a wide range of volatile and semi-volatile compounds.[11]
Oven Temperature Program	Initial 40°C (hold 2 min), ramp to 180°C at 10°C/min, then to 240°C at 20°C/min (hold 5 min)	A programmed temperature ramp allows for the separation of compounds with a wide range of boiling points. This specific program should be optimized based on the sample matrix and other potential analytes.
MS Transfer Line Temp.	250°C	Prevents condensation of analytes as they transfer from the GC to the MS.
Ion Source Temp.	230°C	Optimizes ionization efficiency while minimizing thermal degradation.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces reproducible fragmentation patterns for library matching.[6]
Mass Range	m/z 40-300 (Full Scan); Monitor characteristic ions for SIM (e.g., m/z 154, 111, 83, 43 for 4-Acetyl-2,5-dimethylfuran-3(2H)-one)	Full scan allows for the identification of unknown compounds, while SIM mode provides higher sensitivity and selectivity for quantification of the target analyte. The specific ions for SIM should be determined from the mass spectrum of a pure standard.

Method Validation: Ensuring Trustworthiness

A robust analytical method requires thorough validation to demonstrate its suitability for the intended purpose.[12][13] The validation should be performed in accordance with established guidelines such as those from the International Council for Harmonisation (ICH) or the US Food and Drug Administration (FDA).[12][14]

Key Validation Parameters

• Specificity/Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix. This is assessed by analyzing blank matrix samples and spiked samples to ensure no interfering peaks are present at the retention time of the analyte.

• Linearity and Range: The linearity of the method is determined by analyzing a series of standards at different concentrations. A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration. The correlation coefficient (r²) should be ≥ 0.995.[15]

• Accuracy: The closeness of the measured value to the true value. It is typically assessed by performing recovery studies on spiked matrix samples at different concentration levels. Recoveries should ideally be within 80-120%.[15][16]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is expressed as the relative standard deviation (RSD) for a series of measurements and should be ≤ 15%. Precision is evaluated at two levels:

  • Repeatability (Intra-day precision): Analysis of replicate samples on the same day.

  • Intermediate Precision (Inter-day precision): Analysis of replicate samples on different days.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively. LOD is typically determined as a signal-to-noise ratio of 3:1, and LOQ as 10:1.[16]

Validation Parameter	Acceptance Criteria	Rationale
Specificity	No interfering peaks at the analyte's retention time.	Ensures the signal is solely from the target analyte.
Linearity (r²)	≥ 0.995	Demonstrates a proportional response of the instrument to the analyte concentration.[15]
Accuracy (Recovery)	80-120%	Confirms the method's ability to measure the true amount of analyte in the sample.[15][16]
Precision (RSD)	≤ 15%	Indicates the reproducibility of the method.
LOD	Signal-to-Noise ≥ 3	Defines the minimum concentration at which the analyte can be detected.[16]
LOQ	Signal-to-Noise ≥ 10	Defines the minimum concentration at which the analyte can be accurately quantified.[16]

Data Analysis and Quantification

• Peak Identification: The target analyte, 4-Acetyl-2,5-dimethylfuran-3(2H)-one, is identified by comparing its retention time and mass spectrum with that of a pure standard. The mass spectrum should exhibit characteristic fragment ions.

• Peak Integration: The chromatographic peaks for the analyte and the internal standard are integrated to determine their respective areas.

• Calibration Curve Construction: A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the corresponding analyte concentration for a series of standards.

• Quantification: The concentration of 4-Acetyl-2,5-dimethylfuran-3(2H)-one in the unknown samples is calculated using the linear regression equation derived from the calibration curve.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the analysis of 4-Acetyl-2,5-dimethylfuran-3(2H)-one using HS-SPME-GC-MS. The detailed methodology, from sample preparation to method validation, is designed to provide researchers, scientists, and drug development professionals with a reliable and robust tool for the accurate quantification of this important volatile compound. The principles and techniques described herein can also be adapted for the analysis of other volatile and semi-volatile compounds in a variety of complex matrices.

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HPLC methods for separating furanone derivatives.

An Application Guide to High-Performance Liquid Chromatography (HPLC) Methods for the Separation of Furanone Derivatives

Abstract

Furanones are a critical class of heterocyclic compounds, possessing a five-membered ring with a ketone functional group. Their derivatives are widely distributed in nature and are synthetically accessible, contributing significantly to the flavor and aroma profiles of various foods and finding applications in the pharmaceutical industry as signaling molecules and potential therapeutic agents.[1][2] The structural diversity and the frequent presence of chiral centers necessitate robust and reliable analytical methods for their separation and quantification. This technical guide provides a comprehensive overview and detailed protocols for the separation of furanone derivatives using High-Performance Liquid Chromatography (HPLC), addressing the needs of researchers, scientists, and professionals in drug development and quality control.

Introduction: The Analytical Imperative for Furanone Separation

The analysis of furanone derivatives presents unique challenges, including their potential for high polarity, thermal instability, and the presence of closely related isomers or enantiomers.[3] While Gas Chromatography (GC) is a common technique, the thermal lability of many furanones can lead to degradation and inaccurate quantification, making HPLC a more suitable alternative.[3][4] Furthermore, many furanone compounds are chiral, and their enantiomers can exhibit distinct biological activities or sensory properties, rendering chiral separation essential in fields like drug development and flavor chemistry.[5]

This guide delves into the strategic selection of HPLC methodologies—Reversed-Phase, Normal-Phase, and Chiral HPLC—and provides detailed, field-proven protocols to empower scientists to develop and implement effective separation strategies.

Strategic Selection of HPLC Methodology

The choice of HPLC mode is the most critical decision in method development and is dictated by the physicochemical properties of the target furanone derivative and the complexity of the sample matrix. The following decision tree provides a logical framework for selecting the appropriate technique.

Caption: Decision tree for selecting the optimal HPLC method for furanone analysis.

• Reversed-Phase (RP) HPLC: This is the most widely used technique for furanone derivatives.[5] It is ideal for separating moderately polar to nonpolar compounds using a nonpolar stationary phase (e.g., C18 or C8) and a polar mobile phase (e.g., water/acetonitrile or water/methanol).[6]

• Normal-Phase (NP) HPLC: NP-HPLC is the method of choice for highly polar furanones that exhibit poor retention on reversed-phase columns. It employs a polar stationary phase (e.g., silica) with a nonpolar mobile phase (e.g., hexane/isopropanol).[7]

• Chiral HPLC: When dealing with enantiomers, a chiral stationary phase (CSP) is required. Polysaccharide-based CSPs are particularly effective for many furanones, often utilized in a normal-phase mode.[5][8]

Core Principles of Method Development

A successful HPLC separation is built upon the systematic optimization of several key parameters.

Stationary Phase (Column) Selection

• C18 and C8 Columns: These are the workhorses for RP-HPLC. C18 (ODS) columns provide greater hydrophobic retention, suitable for less polar furanones, while C8 columns offer slightly less retention and can be advantageous for more polar analytes or for reducing analysis time.[4][9]

• Silica Columns: For NP-HPLC, underivatized silica is the most common stationary phase, separating compounds based on their polar interactions.[5][7]

• Chiral Stationary Phases (CSPs): Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are highly versatile for separating a wide range of chiral furanones. The selection process is often empirical, requiring screening of several different CSPs to find the optimal one.[5][10]

Mobile Phase Optimization

The mobile phase is a powerful tool for controlling retention and selectivity.[11][12]

• Solvent Composition: In RP-HPLC, adjusting the ratio of the aqueous component to the organic solvent (acetonitrile or methanol) is the primary way to control retention. Increasing the organic solvent percentage decreases retention time.[13]

• pH Control: For ionizable furanone derivatives, mobile phase pH is critical. Using buffers (e.g., acetate, phosphate) or acid modifiers (e.g., formic acid, phosphoric acid) to maintain a consistent pH ensures reproducible retention times and improves peak shape by suppressing the ionization of silanols on the stationary phase.[5][12][14]

• Gradient vs. Isocratic Elution: Isocratic elution (constant mobile phase composition) is suitable for simple mixtures. For complex samples with furanones of varying polarities, gradient elution (where the mobile phase composition changes over time) is necessary to achieve adequate separation of all components within a reasonable timeframe.[4][5][15]

Detection

• UV-Vis/Diode Array Detector (DAD): Most furanone derivatives contain a chromophore, making UV detection a simple and robust choice. A DAD allows for the monitoring of multiple wavelengths simultaneously and can provide spectral information to confirm peak purity.[4][16][17] Common detection wavelengths for furanones are in the 280-290 nm range.[5][16]

• Mass Spectrometry (MS): For analyses requiring higher sensitivity and specificity, especially in complex matrices like biological fluids or for trace-level quantification, coupling HPLC with a mass spectrometer (LC-MS) is the gold standard.[18][19] UPLC-MS/MS offers rapid and highly sensitive quantification.[18][20]

Application Protocol 1: Quantification of 2,5-Dimethyl-4-hydroxy-3(2H)-furanone (DMHF) in Fruit Juice by RP-HPLC

This protocol details a robust method for the analysis of DMHF (Furaneol®), a key flavor compound, in a complex food matrix.[9][16]

Workflow Overview

Caption: Workflow for DMHF quantification in fruit juice using SPE and RP-HPLC.

Step-by-Step Methodology

• Sample Preparation (Solid-Phase Extraction - SPE):

  • Clarify the fruit juice sample by centrifuging at 5000 rpm for 15 minutes.

  • Condition a C18 SPE cartridge (e.g., 500 mg) by passing 5 mL of methanol followed by 5 mL of deionized water.[5][16][21]

  • Load 10 mL of the clarified juice supernatant onto the conditioned cartridge.

  • Wash the cartridge with 5 mL of deionized water to remove highly polar interferences like sugars and organic acids.

  • Elute the target furanone derivative with 5 mL of methanol into a clean collection tube.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of the initial mobile phase composition and filter through a 0.45 µm syringe filter before injection.[5]

• HPLC System and Conditions:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: Zorbax ODS (C18), 4.6 x 250 mm, 5 µm, or equivalent.[16]

  • Mobile Phase: 0.05M Sodium Acetate (pH 4.0) / Methanol (70:30, v/v).[16]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 290 nm.[5][16]

  • Injection Volume: 20 µL.

• Quantification:

  • Prepare a series of calibration standards of authentic DMHF in the mobile phase.

  • Construct a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of DMHF in the sample by comparing its peak area to the calibration curve.

Data Summary

Parameter	Value / Description	Reference
Compound	2,5-Dimethyl-4-hydroxy-3(2H)-furanone (DMHF)	[16]
Column	Zorbax ODS (C18), 4.6 x 250 mm, 5 µm	[16]
Mobile Phase	0.05M Sodium Acetate (pH 4.0) / Methanol (70:30)	[16]
Flow Rate	1.0 mL/min
Detection	UV, 290 nm	[16]
Expected Retention Time	Dependent on exact system, but typically < 15 min	[16]
Sample Preparation	C18 Solid-Phase Extraction	[5][16]

Application Protocol 2: Chiral Separation of a Racemic Furanone Derivative

This protocol provides a general method for separating furanone enantiomers, a critical step in the development of chiral drugs or the analysis of stereospecific flavor compounds.[5][22]

Workflow Overview

Caption: General workflow for the chiral separation of furanone enantiomers.

Step-by-Step Methodology

• Sample Preparation:

  • Dissolve the racemic furanone mixture in the mobile phase (e.g., Hexane/Isopropanol).

  • Ensure the sample is fully dissolved; sonication may be used if necessary.

  • Filter the solution through a 0.45 µm PTFE syringe filter compatible with organic solvents.[5]

• HPLC System and Conditions:

  • HPLC System: A standard HPLC system equipped for normal-phase chromatography with a UV detector.

  • Column: A polysaccharide-based chiral column (e.g., Chiralpak IA or similar), 4.6 x 250 mm, 5 µm.[5]

  • Mobile Phase: A mixture of n-Hexane and an alcohol (e.g., Isopropanol or Ethanol). The ratio must be optimized for the specific compound. A typical starting point is 90:10 (Hexane:Isopropanol).[5]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: UV detector at a suitable wavelength for the analyte (e.g., 254 nm or wavelength of maximum absorbance).

  • Injection Volume: 10 µL.

• Method Optimization and Analysis:

  • The key to successful chiral separation is the mobile phase composition.[23]

  • If resolution is poor with the initial 90:10 ratio, systematically decrease the percentage of the alcohol modifier (e.g., to 95:5, 98:2). This will generally increase retention and improve separation.

  • Once baseline separation is achieved, the enantiomeric excess (ee%) can be calculated from the peak areas of the two enantiomers: ee% = |(Area1 - Area2) / (Area1 + Area2)| * 100.

Data Summary

Parameter	Value / Description	Reference
Analysis Type	Chiral Enantioseparation	[5][8]
Column	Polysaccharide-based CSP (e.g., Chiralpak IA)	[5]
Mobile Phase	n-Hexane / Isopropanol (Ratio must be optimized, e.g., 90:10)	[5]
Mode	Normal-Phase	[5]
Flow Rate	1.0 mL/min	[5]
Detection	UV (wavelength analyte-dependent)	[24]
Key Optimization	Adjusting the ratio of alkane to alcohol in the mobile phase.	[10]

Conclusion

The separation of furanone derivatives by HPLC is a versatile and powerful analytical approach. By understanding the fundamental principles of different HPLC modes and systematically optimizing key parameters, researchers can develop robust and reliable methods for a wide range of applications. Reversed-phase HPLC remains the primary choice for most furanones, especially in complex matrices, while normal-phase and chiral HPLC provide essential solutions for highly polar and enantiomeric compounds, respectively. The protocols provided herein serve as a validated starting point for method development, enabling scientists to achieve accurate and reproducible results in their research and development endeavors.

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• 24. mdpi.com [mdpi.com]

The Sensory Scientist's Guide to 4-Acetyl-2,5-dimethylfuran-3(2H)-one: Application Notes and Protocols

Introduction: Unveiling the Sensory Potential of a Key Furanone

4-Acetyl-2,5-dimethylfuran-3(2H)-one (FEMA Number 4070, CAS Number 36871-78-0) is a vital aroma compound within the furanone family, prized for its complex and appealing sensory profile.[1][2][3][4] Characterized by a distinctive fruity and raspberry-like aroma with sweet, caramellic undertones, this compound is instrumental in building authentic and impactful fruit flavors in a wide array of food and beverage products.[5] As a flavoring agent recognized by the Flavor and Extract Manufacturers Association (FEMA) as Generally Recognized as Safe (GRAS), its application is widespread, ranging from baked goods to beverages.[1][3][6]

This guide provides researchers, scientists, and product development professionals with a comprehensive understanding of 4-Acetyl-2,5-dimethylfuran-3(2H)-one's sensory properties and offers detailed protocols for its evaluation. By moving beyond mere procedural steps, we delve into the causality behind experimental design, ensuring that the methodologies presented are not only robust but also scientifically sound. Our objective is to empower you to harness the full sensory potential of this versatile flavor ingredient.

Physicochemical and Sensory Properties

A thorough understanding of the fundamental properties of 4-Acetyl-2,5-dimethylfuran-3(2H)-one is the cornerstone of its effective application in sensory analysis.

Property	Value	Source
Chemical Name	4-acetyl-2,5-dimethylfuran-3(2H)-one
CAS Number	36871-78-0	[1][6]
FEMA Number	4070	[1][2][3][6]
Molecular Formula	C₈H₁₀O₃	[5][6][7]
Molecular Weight	154.16 g/mol	[2][7]
Physical Form	Almost colorless solid	[2]
Odor Profile	Fruity, raspberry, caramellic	[2][5]
Solubility	Soluble in ethanol; practically insoluble in water	[2]
Boiling Point	283.00 °C @ 760.00 mm Hg (estimated)	[6]
Melting Point	34.00 to 35.00 °C @ 760.00 mm Hg	[6]

The Science of Furanone Perception: A Mechanistic Overview

Furanones, including 4-Acetyl-2,5-dimethylfuran-3(2H)-one, are key food odorants that significantly contribute to the aroma of a wide variety of foods, either naturally occurring in fruits like raspberries and strawberries or formed during thermal processing through the Maillard reaction.[8][9][10] The perception of these compounds begins with their interaction with specific odorant receptors (ORs) in the olfactory sensory neurons of the nose.[11][12] The distinct aroma profiles of different furanones suggest the activation of specific combinations of these receptors, which then transmit signals to the brain to be interpreted as a particular scent.[11] The study of how these molecules activate distinct receptors is crucial for understanding and predicting their sensory impact.[11]

Figure 1: Simplified pathway of furanone aroma perception.

Application Protocols in Sensory Analysis

The following protocols are designed to provide a robust framework for the sensory evaluation of 4-Acetyl-2,5-dimethylfuran-3(2H)-one. These methodologies can be adapted based on specific research objectives and product matrices.

Protocol 1: Determination of Detection and Recognition Thresholds

Objective: To determine the lowest concentration at which 4-Acetyl-2,5-dimethylfuran-3(2H)-one can be detected (detection threshold) and the lowest concentration at which its characteristic aroma can be recognized (recognition threshold).

Causality: Establishing the sensory threshold is fundamental for understanding the potency of a flavor compound. This data informs appropriate dosage levels in product formulations to ensure the desired sensory impact is achieved without being overpowering. The American Society for Testing and Materials (ASTM) E679 standard method, the 3-Alternative Forced Choice (3-AFC) test, is a statistically robust method for determining detection thresholds.[13]

Materials:

• 4-Acetyl-2,5-dimethylfuran-3(2H)-one (food grade)

• Deionized, odor-free water or a neutral model beverage base (e.g., 5% sucrose solution)

• Ethanol (food grade, for stock solution preparation)

• Glassware: volumetric flasks, pipettes, beakers

• Coded, opaque sample cups with lids

• Sensory evaluation booths with controlled lighting and ventilation

Panelist Selection and Training:

• Recruit 20-30 panelists who are non-smokers and free from conditions that could affect their sense of smell or taste.

• Screen panelists for their ability to detect basic tastes and common food aromas.

• Prior to the test, familiarize panelists with the target aroma of 4-Acetyl-2,5-dimethylfuran-3(2H)-one at a supra-threshold level.

Procedure:

• Stock Solution Preparation: Prepare a 1000 ppm stock solution of 4-Acetyl-2,5-dimethylfuran-3(2H)-one in food-grade ethanol.

• Serial Dilutions: Create a series of aqueous dilutions from the stock solution. The concentration range should be broad enough to encompass the expected threshold. A logarithmic or geometric progression (e.g., 100 ppm, 10 ppm, 1 ppm, 100 ppb, 10 ppb, 1 ppb, 0.1 ppb) is recommended for initial range-finding tests, followed by a narrower range for the final threshold determination.

• 3-AFC Test Presentation:

  • For each concentration level, present panelists with three coded samples. Two samples will be the blank (water or model beverage base), and one will contain the specified concentration of the furanone.

  • The order of presentation of the spiked sample within the triad should be randomized for each panelist and each concentration level.

  • Instruct panelists to sniff each sample and identify the "odd" or different sample.

• Recognition Threshold: After a panelist correctly identifies the odd sample, ask them to describe the aroma. The lowest concentration at which a significant number of panelists can correctly identify the sample and describe its characteristic fruity/raspberry aroma is the recognition threshold.

• Data Analysis: The detection threshold is the concentration at which a statistically significant portion of the panel (typically determined using binomial statistics or the Best Estimate Threshold (BET) method) can correctly identify the odd sample.

Figure 2: Workflow for sensory threshold determination.

Protocol 2: Quantitative Descriptive Analysis (QDA)

Objective: To develop a detailed sensory profile of 4-Acetyl-2,5-dimethylfuran-3(2H)-one, quantifying the intensity of its various aroma and flavor attributes.

Causality: QDA provides a comprehensive "fingerprint" of a flavor compound, which is invaluable for product development, quality control, and understanding how the flavor profile changes in different food matrices or over time. This method relies on a trained panel to provide objective and reproducible data.[14]

Materials:

• 4-Acetyl-2,5-dimethylfuran-3(2H)-one

• A neutral evaluation medium (e.g., water, unsalted crackers, simple vanilla ice cream base)

• Reference standards for various aroma attributes (e.g., raspberry juice, caramel candy, strawberry extract)

• Sensory evaluation software or ballots with intensity scales (e.g., 15-cm line scales)

Panel Selection and Training (8-12 panelists):

• Recruitment and Screening: Select individuals with good sensory acuity, motivation, and the ability to articulate sensory perceptions.[15][16]

• Lexicon Development: In group sessions, present the panelists with different concentrations of 4-Acetyl-2,5-dimethylfuran-3(2H)-one and various reference standards. The panel should collaboratively develop a list of specific, non-hedonic descriptive terms for the aroma and flavor attributes.

• Training on Intensity Scaling: Train the panel to rate the intensity of each attribute consistently on the provided scale. This involves evaluating samples with varying intensities of the target attributes and aligning the panel's ratings. This phase can take several weeks to ensure panelist calibration.[14][17]

Example Sensory Lexicon for 4-Acetyl-2,5-dimethylfuran-3(2H)-one:

Attribute	Definition	Reference Standard Example
Aroma
Fruity-Raspberry	The characteristic aroma of fresh or cooked raspberries.	Fresh raspberry puree
Sweet-Caramellic	The aroma of burnt sugar or caramel.	Caramel syrup
Jammy/Cooked Fruit	The aroma of cooked or preserved fruit.	Strawberry jam
Cotton Candy	The light, spun sugar aroma of cotton candy.	Freshly made cotton candy
Flavor
Fruity-Raspberry	The characteristic taste of fresh or cooked raspberries.	Raspberry-flavored hard candy
Sweet	The basic taste of sucrose.	2% sucrose solution
Caramellic	The taste of burnt sugar or caramel.	Caramel sauce
Lingering Sweetness	The duration of the sweet taste after expectoration.	N/A (rated on duration/intensity)

Procedure:

• Sample Preparation: Prepare samples of the evaluation medium containing a pre-determined, supra-threshold concentration of 4-Acetyl-2,5-dimethylfuran-3(2H)-one. The concentration should be sufficient to elicit all key sensory attributes clearly.

• Evaluation: In individual sensory booths, provide panelists with the coded samples in a randomized order. Panelists will evaluate each sample and rate the intensity of each attribute from the developed lexicon on the provided scales.

• Data Analysis: Analyze the intensity ratings using statistical methods such as Analysis of Variance (ANOVA) to identify significant differences between samples (if comparing different concentrations or products). Principal Component Analysis (PCA) can be used to visualize the relationships between samples and attributes.

Protocol 3: Difference Testing in a Food Matrix

Objective: To determine if the addition of 4-Acetyl-2,5-dimethylfuran-3(2H)-one to a food or beverage product creates a perceivable sensory difference compared to a control.

Causality: This is a crucial step in product development to validate the impact of a new flavor ingredient. The Triangle Test is a common and effective difference test.[18][19]

Materials:

• A food or beverage product (the "matrix"), such as a clear beverage, a simple cookie, or a yogurt base.

• 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

• Coded sample cups.

Procedure:

• Sample Preparation:

  • Prepare a control batch of the food/beverage product.

  • Prepare a test batch of the same product with a specific concentration of 4-Acetyl-2,5-dimethylfuran-3(2H)-one added. The use level can be based on threshold data and typical industry usage levels (e.g., for baked goods, an average of 0.50 ppm to a maximum of 25 ppm has been reported).[6]

• Triangle Test Presentation:

  • Present each panelist (n=20-30) with three coded samples: two are from one batch (e.g., two controls) and one is from the other batch (the test sample).

  • The order of presentation of the unique sample should be randomized across panelists.

  • Instruct panelists to taste each sample and identify the one that is different from the other two.

• Data Analysis: The number of correct identifications is compared to the number expected by chance (one-third of the panelists). A statistical table (based on the binomial distribution) is used to determine if there is a significant difference between the control and test samples.

Safety and Handling

4-Acetyl-2,5-dimethylfuran-3(2H)-one is designated as FEMA GRAS for its use as a flavoring agent.[1] However, as with any chemical substance, appropriate safety precautions should be taken in a laboratory or manufacturing setting. It is recommended to handle the pure compound in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses. For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Conclusion

4-Acetyl-2,5-dimethylfuran-3(2H)-one is a potent and multifaceted flavoring agent that can significantly enhance the sensory profile of a wide range of food and beverage products. A systematic and scientifically rigorous approach to its sensory evaluation is paramount to optimizing its use. The protocols outlined in this guide for threshold determination, descriptive analysis, and difference testing provide a solid foundation for researchers and product developers to fully characterize and effectively utilize this key furanone. By understanding the causality behind these sensory methodologies and adhering to best practices in panel training and data analysis, the food industry can continue to innovate and create products with appealing and authentic fruit-forward flavors.

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• Haag, F., Hoffmann, S., & Krautwurst, D. (2021). Key Food Furanones Furaneol and Sotolone Specifically Activate Distinct Odorant Receptors. Journal of Agricultural and Food Chemistry, 69(37), 10999–11005.
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• Yildirim, D., Yeşiltaş, B., & Tarancón, P. (2017). Sensory characteristics and antioxidant capacity of red raspberry extract as a preservative in fruity flavoured beverages. Journal of food science and technology, 54(11), 3618–3626.
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• Tentamus Group. (2025). Sensory analysis – How flavour tests support product development. Retrieved from [Link]

• Qian, M. C., & Wang, J. (2010). Flavor Chemistry of Small Fruits: Blackberry, Raspberry, and Blueberry. In ACS Symposium Series (Vol. 1035, pp. 3-21). American Chemical Society.
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• PubChem. (n.d.). 4-Acetyl-2,5-dimethyl-3(2H)-furanone. National Center for Biotechnology Information. Retrieved from [Link]

• Forni, E., & Ghezzi, M. (2012). Volatile Compounds of Raspberry Fruit: From Analytical Methods to Biological Role and Sensory Impact. Molecules (Basel, Switzerland), 17(9), 11094–11113.

• FEMA. (n.d.). GRAS Substances. Retrieved from [Link]

• Perkins-Veazie, P. (n.d.). Screening of raspberry fruit for carotenoids: impact on flavor and color.
• Xiao, Q., Huang, Q., & Ho, C. T. (2021). Occurrence, Formation, Stability, and Interaction of 4-Hydroxy-2,5-dimethyl-3(2H)-furanone. ACS Food Science & Technology, 1(3), 292-303.

• FEMA. (n.d.). 4070 4-acetyl-2,5-dimethyl-3(2h)-furanone. Retrieved from [Link]

• The Good Scents Company. (n.d.). strawberry furanone acetate 4-acetoxy-2,5-dimethyl-3(2H)-furanone. Retrieved from [Link]

• Blank, I., & Schieberle, P. (1993). Quantification of the flavour compounds 3-hydroxy-4,5-dimethyl-2(5H)-furanone and 5-ethyl-3-hydroxy-4-methyl-2(5H)-furanone by stable isotope dilution assay. Zeitschrift für Lebensmittel-Untersuchung und -Forschung, 197(5), 439-443.

• Fiveable. (n.d.). Sensory panel selection and training. Retrieved from [Link]

• DLG. (2017). DLG Expert report 07/2017: Practice guide for sensory panel training Part 1.
• Teo, G., et al. (2018). Training a Sensory Panel. In Sensory Nutrition: the role of sensory properties of foods in nutrition and health. Pressbooks.
• Sanz, C., Pérez, A. G., Richardson, D. G., & Olías, J. M. (1995). Simultaneous HPLC Determination of 2,5-Dimethyl-4-hydroxy-3 (2H)‐Furanone and Related Flavor Compounds in Strawberries. Journal of Food Science, 60(4), 819-821.
• DLG. (2015). Panel training on odour and aroma perception for sensory analysis.
• Agriculture Institute. (2024). Screening and Training Methods for Sensory Panelists.

• FooDB. (2010). Showing Compound 4-Acetyl-2,5-dimethyl-3(2H)-furanone (FDB008892). Retrieved from [Link]

• Nishimura, O., & Mihara, S. (2016). 4-Acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one. Molbank, 2016(3), M913.

• precisionFDA. (n.d.). 4-ACETYL-2,5-DIMETHYL-3(2H)-FURANONE. Retrieved from [Link]

• Api, A. M., Belsito, D., Botelho, S., Bruze, M., Burton, G. A., Buschmann, J., ... & Taylor, S. V. (2025). RIFM fragrance ingredient safety assessment, 4-acetoxy-2, 5-dimethyl-3 (2H) furanone, CAS Registry Number 4166-20-5. Food and Chemical Toxicology, 199, 115397.
• Schwab, W., & Raab, T. (2013). Natural 4-Hydroxy-2,5-dimethyl-3(2H)-furanone (Furaneol®). Molecules, 18(6), 6956–6971.

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Biotechnological Production of Furanone Flavor Compounds: Application Notes and Protocols

Introduction: The Allure of Furanones in Flavor Science

Furanones are a class of heterocyclic organic compounds that contribute significantly to the desirable aromas of a wide variety of fruits and heated foodstuffs. Their potent and often complex flavor profiles, ranging from sweet, caramel-like, and fruity to nutty and spicy, make them highly sought-after ingredients in the food, beverage, and fragrance industries. Two of the most economically important furanones are 4-hydroxy-2,5-dimethyl-3(2H)-furanone (HDMF), also known as Furaneol®, and 3-hydroxy-4,5-dimethyl-2(5H)-furanone (sotolon). HDMF is the character impact compound in strawberries and pineapple, imparting a sweet, caramel-like aroma, while sotolon is known for its intense maple syrup, curry, and nutty notes, and is a key flavor component in fenugreek and aged spirits.[1]

Traditionally, furanones have been produced through chemical synthesis or extracted from natural sources. However, chemical synthesis often produces racemic mixtures and may not be labeled as "natural," a significant drawback in the current consumer market that favors clean-label products.[2] Extraction from natural sources, on the other hand, is often inefficient and costly due to the low concentrations of these compounds in raw materials.[3]

Biotechnological production, utilizing microorganisms, plant cell cultures, or isolated enzymes, presents a promising and sustainable alternative.[3][4] This approach offers the potential for high-specificity production of desired stereoisomers under mild reaction conditions, yielding products that can be classified as "natural." This guide provides an in-depth exploration of the biotechnological routes for producing furanone flavor compounds, complete with detailed application notes and protocols for researchers, scientists, and drug development professionals.

I. Biosynthesis of 4-hydroxy-2,5-dimethyl-3(2H)-furanone (HDMF)

The biosynthetic pathway of HDMF has been extensively studied, particularly in strawberries (Fragaria × ananassa) and the yeast Zygosaccharomyces rouxii. The primary precursor for HDMF biosynthesis is D-fructose-1,6-diphosphate, a key intermediate in glycolysis.[5][6]

A. The HDMF Biosynthetic Pathway

The conversion of D-fructose-1,6-diphosphate to HDMF involves a series of enzymatic steps that are not yet fully elucidated. However, a key final step has been identified, which is the reduction of 4-hydroxy-5-methyl-2-methylene-3(2H)-furanone (HMMF) to HDMF. This reaction is catalyzed by the enzyme Fragaria × ananassa quinone oxidoreductase (FaQR), also known as enone oxidoreductase (FaEO).[7][8]

Caption: Biosynthetic pathway of HDMF from D-fructose-1,6-bisphosphate.

B. Microbial Production of HDMF using Zygosaccharomyces rouxii

Zygosaccharomyces rouxii, a salt-tolerant yeast traditionally used in the fermentation of soy sauce and miso, is a known producer of furanones, including HDMF.[6][9] This makes it an excellent candidate for the biotechnological production of this valuable flavor compound.

Objective: To produce HDMF through the fermentation of Z. rouxii in a defined medium supplemented with a precursor.

Materials:

• Zygosaccharomyces rouxii strain (e.g., ATCC 13356)

• YPD Medium:

  • Yeast Extract: 5 g/L

  • Peptone: 5 g/L

  • D-Glucose: 10 g/L

  • KH₂PO₄: 4 g/L

  • MgSO₄·7H₂O: 5 g/L

  • NaCl: 170 g/L

• D-Fructose-1,6-bisphosphate (FBP) solution (50% w/v), filter-sterilized

• Sterile baffled flasks (250 mL)

• Incubator shaker

• Centrifuge

• Ethyl acetate

• Anhydrous sodium sulfate

• Rotary evaporator

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Inoculum Preparation:

  • Inoculate a single colony of Z. rouxii into 50 mL of YPD medium in a 250 mL baffled flask.

  • Incubate at 30°C with shaking at 180 rpm for 24-48 hours until the culture reaches the mid-logarithmic phase.

• Fermentation:

  • Prepare the fermentation medium by autoclaving the YPD components (without FBP) at 121°C for 15 minutes.

  • Aseptically add the filter-sterilized FBP solution to the cooled medium to a final concentration of 5% (w/v).[6]

  • Inoculate the fermentation medium with the prepared inoculum to an initial OD₆₀₀ of 0.1.

  • Incubate the culture at 30°C with shaking at 180 rpm for up to 11 days.[6]

• Extraction of HDMF:

  • After the desired fermentation time, harvest the cells by centrifugation at 5,000 x g for 10 minutes.

  • Collect the supernatant and extract three times with an equal volume of ethyl acetate.

  • Pool the organic layers and dry over anhydrous sodium sulfate.

  • Concentrate the extract using a rotary evaporator at 40°C.

• Quantification of HDMF by GC-MS:

  • Re-dissolve the concentrated extract in a known volume of ethyl acetate.

  • Analyze the sample using a GC-MS system equipped with a suitable capillary column (e.g., DB-WAX).

  • Use an appropriate temperature program to separate the volatile compounds.

  • Identify and quantify HDMF by comparing the mass spectrum and retention time with an authentic standard.

Expected Results:

The production of HDMF should be detectable after a few days of fermentation, with yields potentially reaching up to 80 mg/L after 11 days.[6] Overexpression of the QOR gene in Z. rouxii has been shown to increase HDMF production, with engineered strains reaching up to 2.75 mg/L in just 3 days.[10]

C. Enzymatic Synthesis of HDMF using Recombinant FaQR

The identification and characterization of FaQR from strawberries have opened the door for in vitro enzymatic synthesis of HDMF.[7] This approach allows for a highly specific and controlled production process.

Objective: To produce and purify recombinant FaQR for in vitro biocatalysis.

Materials:

• E. coli expression strain (e.g., BL21(DE3))

• Expression vector containing the FaQR gene with a His-tag (e.g., pET vector)

• LB medium with appropriate antibiotic

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

• Lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mg/mL lysozyme, DNAse I)

• Wash buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 20 mM imidazole)

• Elution buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 250 mM imidazole)

• Ni-NTA affinity chromatography column

• SDS-PAGE materials

Procedure:

• Transformation and Expression:

  • Transform the E. coli expression strain with the FaQR expression vector.

  • Inoculate a single colony into 50 mL of LB medium with the appropriate antibiotic and grow overnight at 37°C.

  • Inoculate 1 L of LB medium with the overnight culture and grow at 37°C to an OD₆₀₀ of 0.6-0.8.

  • Induce protein expression by adding IPTG to a final concentration of 0.5-1 mM and incubate at a lower temperature (e.g., 18-25°C) for 16-20 hours.

• Cell Lysis and Protein Extraction:

  • Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

  • Resuspend the cell pellet in lysis buffer and incubate on ice for 30 minutes.

  • Sonicate the cell suspension on ice to ensure complete lysis.

  • Centrifuge the lysate at 15,000 x g for 30 minutes at 4°C to pellet cell debris.

• Protein Purification:

  • Load the cleared lysate onto a pre-equilibrated Ni-NTA column.

  • Wash the column with wash buffer to remove non-specifically bound proteins.

  • Elute the His-tagged FaQR with elution buffer.

  • Collect the fractions and analyze by SDS-PAGE to confirm the purity of the protein.

Objective: To synthesize HDMF from its precursor using purified recombinant FaQR.

Materials:

• Purified recombinant FaQR

• 4-hydroxy-5-methyl-2-methylene-3(2H)-furanone (HMMF) (substrate)

• NAD(P)H

• Reaction buffer (e.g., 50 mM Tris-HCl pH 7.5)

• Ethyl acetate

• GC-MS for analysis

Procedure:

• Enzymatic Reaction:

  • Set up the reaction mixture containing reaction buffer, HMMF (e.g., 1 mM), NAD(P)H (e.g., 2 mM), and purified FaQR (e.g., 10 µg).

  • Incubate the reaction at 30°C for a defined period (e.g., 1-4 hours).

• Product Extraction and Analysis:

  • Stop the reaction by adding an equal volume of ethyl acetate.

  • Vortex thoroughly and centrifuge to separate the phases.

  • Collect the organic phase and analyze by GC-MS for the presence and quantity of HDMF.

II. Biotechnological Production of Sotolon

Sotolon is another highly prized furanone flavor compound. Its biosynthetic pathway is less understood than that of HDMF, but it is known to be produced from the amino acid 4-hydroxy-L-isoleucine.[7] Sotolon is naturally found in fenugreek (Trigonella foenum-graecum), and hairy root cultures of this plant have been explored for its production.[5][11]

A. The Sotolon Biosynthetic Pathway

The proposed biosynthetic pathway of sotolon involves the conversion of 4-hydroxy-L-isoleucine to 4-hydroxy-3-methyl-2-oxopentanoic acid, which then cyclizes to form sotolon.[12] An alternative pathway suggests the formation of 3-amino-4,5-dimethyl-2(5H)-furanone as a direct precursor.[5]

Caption: Proposed biosynthetic pathways for sotolon.

B. Production of Sotolon using Trigonella foenum-graecum Hairy Root Cultures

Hairy root cultures, induced by Agrobacterium rhizogenes, offer a stable and high-growth-rate system for the production of secondary metabolites.

Objective: To establish and cultivate hairy root cultures of T. foenum-graecum for the production of sotolon.

Materials:

• Trigonella foenum-graecum seeds

• Agrobacterium rhizogenes strain (e.g., ATCC 15834)

• Murashige and Skoog (MS) medium

• Cefotaxime

• Sterile petri dishes, flasks

• Ethanol (70%)

• Sodium hypochlorite solution (1-2%)

• Sterile distilled water

• Growth chamber

Procedure:

• Seed Sterilization and Germination:

  • Surface sterilize T. foenum-graecum seeds by rinsing with 70% ethanol for 1 minute, followed by immersion in sodium hypochlorite solution for 15-20 minutes, and then rinse thoroughly with sterile distilled water.

  • Germinate the sterile seeds on hormone-free MS medium in a growth chamber at 25°C with a 16-hour photoperiod.

• Induction of Hairy Roots:

  • Prepare a bacterial suspension of A. rhizogenes in liquid MS medium.

  • Excise hypocotyl explants from 7-10 day old seedlings.

  • Infect the explants by immersing them in the bacterial suspension for 10-15 minutes.

  • Co-cultivate the infected explants on solid MS medium in the dark at 25°C for 2-3 days.

  • Transfer the explants to solid MS medium containing cefotaxime (e.g., 500 mg/L) to eliminate the bacteria.

  • Subculture the explants every 2-3 weeks on fresh medium until hairy roots emerge from the wounded sites.

• Cultivation and Sotolon Production:

  • Establish axenic hairy root cultures by transferring actively growing root tips to liquid MS medium in shake flasks.

  • Cultivate the hairy roots at 25°C with shaking at 100-120 rpm.

  • After a sufficient growth period (e.g., 3-4 weeks), harvest the root biomass.

• Extraction and Analysis of Sotolon:

  • Dry the harvested hairy roots and grind them into a fine powder.

  • Extract the powder with ethanol.

  • Concentrate the extract and analyze by GC-MS to identify and quantify sotolon.

Expected Results:

Sotolon production can be detected in the ethanolic extracts of the hairy roots. The yield can be further optimized by manipulating culture conditions and elicitation strategies.

III. Quantitative Comparison of Furanone Production Methods

Production Method	Organism/System	Furanone	Titer/Yield	Reference
Microbial Fermentation	Zygosaccharomyces rouxii	HDMF	~80 mg/L	[6]
Genetically Engineered Yeast	Zygosaccharomyces rouxii (QOR overexpression)	HDMF	2.75 mg/L	[10]
Plant Tissue Culture	Trigonella foenum-graecum Hairy Roots	Sotolon	1.2% of volatile fraction	[5]
In Vitro Enzymatic Synthesis	Recombinant FaQR	HDMF	Dependent on substrate and enzyme concentration	[7]

IV. Conclusion and Future Perspectives

The biotechnological production of furanone flavor compounds offers a sustainable and consumer-friendly alternative to traditional methods. Significant progress has been made in understanding the biosynthetic pathways and developing microbial and plant-based production platforms. The heterologous expression of key enzymes like FaQR opens up possibilities for highly controlled enzymatic synthesis.

Future research should focus on:

• Metabolic Engineering: Further optimization of microbial hosts through metabolic engineering to enhance precursor supply and redirect metabolic flux towards furanone production.[13][14]

• Pathway Elucidation: Complete elucidation of the sotolon biosynthetic pathway to identify all the key enzymes involved, which can then be used for metabolic engineering and in vitro synthesis.

• Process Optimization: Optimization of fermentation and cell culture conditions, including medium composition, feeding strategies, and elicitation, to improve product titers and productivity.[9]

• Novel Biocatalysts: Discovery and characterization of novel enzymes from different organisms with improved catalytic efficiency and stability for furanone synthesis.

By addressing these areas, the biotechnological production of furanones can be further advanced, making these valuable flavor compounds more accessible and sustainably produced for the food and fragrance industries.

V. References

• Lanfermann, I., Krings, U., & Berger, R. G. (2014). Isotope labelling experiments on the formation pathway of 3-hydroxy-4,5-dimethyl-2(5H)-furanone from l-isoleucine in cultures of Laetiporus sulphureus. Flavour and Fragrance Journal, 29(4), 235-241.

• Blank, I. (2014). Biogenesis of sotolon in Laetiporus sulphureus. Presentation.

• Blank, I., & Schieberle, P. (1996). Formation of 3-Hydroxy-4,5-dimethyl-2(5H)-furanone (Sotolone) from 4-Hydroxy-l-isoleucine and 3-Amino-4,5-dimethyl-3,4-dihydro-2(5H)-furanone. Journal of Agricultural and Food Chemistry, 44(7), 1851-1856.

• Raab, T., López-Ráez, J. A., Klein, D., Caballero, J. L., Muñoz-Blanco, J., & Schwab, W. (2006). FaQR, required for the biosynthesis of the strawberry flavor compound 4-hydroxy-2,5-dimethyl-3(2H)-furanone, encodes an enone oxidoreductase. The Plant Cell, 18(4), 1023-1037.

• Wang, S., Zhao, F., Yang, M., Lin, Y., & Han, S. (2024). Metabolic engineering of Saccharomyces cerevisiae for the synthesis of valuable chemicals. Critical Reviews in Biotechnology, 44(2), 163-190.

• Peraza-Luna, F., Rodríguez-Mendiola, M., Arias-Castro, C., Bessiere, J. M., & Calva-Calva, G. (2001). Sotolone production by hairy root cultures of Trigonella foenum-graecum in airlift with mesh bioreactors. Journal of Agricultural and Food Chemistry, 49(12), 6013-6018.

• Peraza-Luna, F., Rodríguez-Mendiola, M., Arias-Castro, C., Bessiere, J. M., & Calva-Calva, G. (2001). Sotolone production by hairy root cultures of Trigonella foenum-graecum in airlift with mesh bioreactors. PubMed.

• protocols.io. (2019). Heterologous protein expression in E. coli V.2. protocols.io.

• Ju, M., Chen, Y., Liu, H., Wang, Y., Zhang, Y., & Yuan, Y. (2022). Metabolic Engineering of Saccharomyces cerevisiae for Heterologous Carnosic Acid Production. Frontiers in Bioengineering and Biotechnology, 10, 894334.

• Li, M., Zhao, G., Li, X., Liu, Y., & Sun, B. (2024). Construction of a Zygosaccharomyces rouxii strain overexpressing the QOR gene for increased HDMF production. Food Science & Nutrition, 12(3), 1845-1854.

• Schiefner, A., Sinz, Q., Neumaier, T., Schwab, W., & Skerra, A. (2013). Structural basis for the enzymatic formation of the key strawberry flavor compound 4-hydroxy-2,5-dimethyl-3(2H)-furanone. Journal of Biological Chemistry, 288(23), 16815-16826.

• Ju, M., et al. (2022). Metabolic Engineering of Saccharomyces cerevisiae for Heterologous Carnosic Acid Production. PubMed Central.

• Peraza-Luna, F., et al. (2001). Sotolone Production by Hairy Root Cultures of Trigonella foenum-graecum in Airlift with Mesh Bioreactors. ResearchGate.

• Li, M., et al. (2020). Molecular mechanisms of furanone production through the EMP and PP pathways in Zygosaccharomyces rouxii with D-fructose addition. PubMed.

• Wang, L., et al. (2015). Optimization of fermentation medium for Zygosaccharomyces rouxii using response surface methodology. Journal of Food Science and Technology, 52(4), 2327-2334.

• Hauck, T., Brühlmann, F., & Schwab, W. (2003). Formation of 4-hydroxy-2,5-dimethyl-3[2H]-furanone by Zygosaccharomyces rouxii: identification of an intermediate. Applied and Environmental Microbiology, 69(6), 3368-3374.

• Bio-Rad. (n.d.). Protein Expression and Purification Series. Bio-Rad.

• protocols.io. (2019). Heterologous protein expression in E. coli V.3. protocols.io.

• Adeboye, O. C., et al. (2022). Strategies for Yeast Strain Improvement through Metabolic Engineering. Taylor & Francis eBooks.

• Li, J., et al. (2023). Enzyme and Metabolic Engineering Strategies for Biosynthesis of α-Farnesene in Saccharomyces cerevisiae. PubMed.

• Anwar, F., et al. (2019). Optimization of fermentation. ResearchGate.

• Terpe, K. (Ed.). (2006). Heterologous gene expression in E. coli : methods and protocols. UW-Madison Libraries Catalog.

• Griffiths, D. W. (2001). The naturally occurring furanones: formation and function from pheromone to food. PubMed.

• Gobbetti, M., et al. (2007). Two 2[5H]-Furanones as Possible Signaling Molecules in Lactobacillus helveticus. PubMed Central.

• Das, A., et al. (2017). Rapid Quantification of Major Volatile Metabolites in Fermented Food and Beverages Using Gas Chromatography-Mass Spectrometry. PubMed Central.

• Qian, M. C., & Reineccius, G. (2003). Quantification of 2,5-dimethyl-4-hydroxy-3(2H)-furanone using solid-phase extraction and direct microvial insert thermal desorption gas chromatography-mass spectrometry. ResearchGate.

• Ohata, M., et al. (2009). Screening of High-Level 4-Hydroxy-2 (or 5)-Ethyl-5 (or 2)-Methyl-3(2H)-Furanone-Producing Strains from a Collection of Gene Deletion Mutants of Saccharomyces cerevisiae. ResearchGate.

• Krings, U., & Berger, R. G. (1998). Biotechnological production of flavours and fragrances. Applied Microbiology and Biotechnology, 49(1), 1-8.

• Gamini, A., et al. (2022). A Review on the Production of Food Flavorings by Biotechnological Methods. Journal of Food Science and Technology.

• Wikipedia. (n.d.). Sotolon. Wikipedia.

• Parkins, K. M., et al. (2023). Protocol for purification and enzymatic characterization of members of the human macrophage migration inhibitory factor superfamily. PubMed.

• Gobbetti, M., et al. (2007). Two 2[5H]-Furanones as Possible Signaling Molecules in Lactobacillus helveticus. Applied and Environmental Microbiology, 73(17), 5649-5657.

• Garagounis, C., et al. (2020). A hairy-root transformation protocol for Trigonella foenum-graecum L. as a tool for metabolic engineering and specialised metabolite pathway elucidation. ResearchGate.

• Firmenich. (2021). Synthesizing Strawberry Furanone. Perfumer & Flavorist.

• Jett, S. D., et al. (2007). 4-Hydroxyisoleucine: a plant-derived treatment for metabolic syndrome. PubMed.

• Mattanovich, D., et al. (2019). Comparison of Yeasts as Hosts for Recombinant Protein Production. MDPI.

• Shimada, Y., et al. (2000). Enzymatic synthesis of high purity triglyceride of EPA and DHA. ResearchGate.

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• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Optimization of fermentation medium for Zygosaccharomyces rouxii using response surface methodology [manu61.magtech.com.cn]
• 10. Construction of a Zygosaccharomyces rouxii strain overexpressing the QOR gene for increased HDMF production - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sotolone production by hairy root cultures of Trigonella foenum-graecum in airlift with mesh bioreactors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. Frontiers | Metabolic Engineering of Saccharomyces cerevisiae for High-Level Friedelin via Genetic Manipulation [frontiersin.org]

Application Note & Protocol: A Guide to the Experimental Setup for Aerobic Oxidation Synthesis of Furanones

Abstract

Furanones, particularly 2(5H)-furanone and its derivatives, are pivotal intermediates in the synthesis of pharmaceuticals and fine chemicals.[1] The transition towards sustainable chemical production has highlighted the importance of utilizing renewable biomass feedstocks, such as furfural, for generating these value-added molecules.[1][2] This application note provides a comprehensive guide to the experimental setup and execution of furanone synthesis via aerobic oxidation—a green and atom-economical methodology that leverages molecular oxygen as the terminal oxidant.[3][4] We will delve into the foundational principles, compare catalytic systems, provide a detailed step-by-step protocol, and emphasize the critical safety procedures required for conducting these reactions. This guide is intended for researchers, chemists, and process development professionals seeking to implement efficient and environmentally responsible synthetic routes to furanones.

Part 1: Foundational Principles & Mechanistic Overview

The aerobic oxidation of furan derivatives, most notably furfural, to furanones is a transformative process in green chemistry. The reaction capitalizes on the ability of a catalyst to activate molecular oxygen, facilitating its insertion into the furan ring structure.

Core Reaction Mechanism: A Baeyer-Villiger Approach

The most widely accepted pathway for this transformation is a Baeyer-Villiger-type oxidation.[1] This mechanism involves the insertion of an oxygen atom adjacent to a carbonyl group. In the context of furfural oxidation, the process can be generalized as follows:

• Activation: The catalyst interacts with both the furfural substrate and molecular oxygen.

• Oxygen Insertion: An oxygen atom is inserted between the carbonyl carbon and the adjacent carbon within the furan ring, often proceeding through a peroxy intermediate.[1]

• Rearrangement: The furan ring rearranges to form the more stable lactone structure, yielding the desired 2(5H)-furanone product.[1]

The efficiency and selectivity of this process are highly dependent on the chosen catalyst and reaction conditions.

Caption: Generalized pathway for the catalytic aerobic oxidation of furfural to 2(5H)-furanone.

Part 2: Core Components of the Experimental Setup

A successful aerobic oxidation experiment hinges on the careful selection and assembly of its core components. The setup must allow for efficient mass transfer of the gaseous oxidant into the liquid reaction phase while maintaining precise control over temperature and pressure.

1. The Reaction Vessel

• For Atmospheric Pressure Reactions: A standard two or three-neck round-bottom flask or a Schlenk flask is sufficient. One neck is fitted with a condenser to prevent solvent loss, another for introducing the oxidant (air or O₂), and a third (if available) for a temperature probe. This setup is ideal for initial screening experiments and photocatalytic reactions that operate under mild conditions.[5]

• For High-Pressure Reactions: For reactions requiring elevated temperatures and pressures of pure oxygen, a high-pressure reactor or autoclave is mandatory.[1] These are typically constructed from stainless steel or Hastelloy and equipped with a magnetic stirrer, a pressure gauge, a gas inlet/outlet, a rupture disc for safety, and a thermocouple for accurate temperature control.

2. The Oxidant Delivery System

The method of oxygen delivery must be controlled to ensure safety and reaction efficiency.

• Balloon: For small-scale, atmospheric pressure reactions, an oxygen-filled balloon is a simple method to maintain a positive pressure of O₂.

• Gas Bubbler/Sparging Tube: To improve gas-liquid mass transfer, oxygen or air can be bubbled directly into the reaction mixture through a sparging tube or a needle.

• Controlled Flow: For precise and scalable experiments, a mass flow controller connected to a compressed gas cylinder allows for the exact regulation of the oxidant flow rate.

3. Catalyst Systems: A Comparative Overview

The choice of catalyst is the most critical parameter influencing reaction rate, yield, and selectivity. Catalysts are broadly categorized as heterogeneous or homogeneous.

Catalyst System	Oxidant	Solvent(s)	Temp. (°C)	Yield (%)	Reference
Heterogeneous Catalysts
H₅PV₂Mo₁₀O₄₀ / Cu(CF₃SO₃)₂	Air	Acetic Acid	110	~7.5% (Furanone Derivative)	[2]
CdS/MOF Nanocomposite	O₂	Acetonitrile/Water	Room Temp.	52% (Hydroxyfuranone)	[5]
CuMoO₄	O₂	Acetonitrile	80	(Yield not specified)	[1]
TS-1 Zeolite	H₂O₂	Acetic Acid	80	~59% (Maleic Acid)	[6][7]
Ru-Co Composites	O₂	Water	140	99.9% (FDCA from HMF)	[8]
Homogeneous Catalysts
Copper/TEMPO	O₂	Acetonitrile	(Not specified)	(Varies)

• Rationale for Selection: Heterogeneous catalysts are often preferred in industrial applications due to their ease of separation from the reaction mixture and potential for recycling.[1][9] Homogeneous catalysts can offer higher activity and selectivity but present challenges in product purification and catalyst recovery.

Part 3: Detailed Experimental Protocol (Case Study)

This protocol is adapted from established methods for the heterogeneous catalytic oxidation of furfural in a pressure reactor.[1]

Materials & Reagents

• Furfural (Substrate)

• CuMoO₄ (Catalyst)

• Acetonitrile (Solvent)

• Oxygen (Oxidant, high purity)

• Nitrogen (Inert gas for purging)

• Dichloromethane (Extraction solvent)

• Anhydrous Sodium Sulfate (Drying agent)

• Saturated Sodium Bicarbonate Solution (Quenching agent)

• Silica Gel for column chromatography

• Ethyl Acetate & Hexane (Eluents)

Equipment

• High-pressure reactor with magnetic stirrer and temperature controller

• Gas cylinders (O₂ and N₂) with regulators

• Gas chromatograph (GC) for reaction monitoring

• Rotary evaporator

• Standard laboratory glassware (beakers, separatory funnel, flasks)

• Column chromatography setup

Caption: Step-by-step workflow for the heterogeneous aerobic oxidation of furfural.

Step-by-Step Procedure

• Reactor Charging: In a high-pressure reactor vessel, add furfural, the CuMoO₄ catalyst, and acetonitrile.[1]

• Sealing and Purging: Seal the reactor securely. Purge the system with nitrogen gas several times to remove all air. This is a critical safety step to ensure a controlled atmosphere before introducing pure oxygen.

• Pressurization: Pressurize the reactor with the desired pressure of pure oxygen.

• Reaction: Begin stirring and heat the reactor to the target temperature (e.g., 80 °C).[1]

• Monitoring: At regular intervals, carefully take small aliquots of the reaction mixture. Filter the catalyst and analyze the liquid phase by Gas Chromatography (GC) to determine the conversion of furfural and the yield of the furanone product.[1]

• Cooling and Quenching: Once the reaction reaches completion (or desired conversion), cool the reactor to room temperature. Carefully and slowly vent the excess oxygen pressure in a fume hood. Quench the reaction by adding a saturated solution of sodium bicarbonate until effervescence ceases.[1]

• Extraction: Filter the solid catalyst from the reaction mixture. Transfer the liquid to a separatory funnel and extract the aqueous layer multiple times with dichloromethane.[1]

• Drying and Concentration: Combine the organic layers and dry them over anhydrous sodium sulfate. Filter off the drying agent and concentrate the organic phase using a rotary evaporator to obtain the crude product.[1]

• Purification: Purify the crude product by column chromatography on silica gel to yield the pure 2(5H)-furanone.[1]

Part 4: Safety Protocols & Hazard Mitigation

Aerobic oxidation reactions present unique and significant safety challenges due to the combination of an oxidant (oxygen), fuel (organic substrate and solvent), and potential ignition sources (heat, pressure, static electricity).[10][11] Strict adherence to safety protocols is non-negotiable.

• Primary Hazard: The primary hazard is the potential for creating a flammable or explosive mixture of hydrocarbon vapor and oxygen within the process equipment.[11] Operating at elevated temperatures and pressures increases this risk.[10]

• Engineering Controls:

  • Fume Hood: All procedures involving oxidizers and volatile organic compounds must be performed in a well-ventilated chemical fume hood.[12]

  • Safety Shielding: Use a blast shield, especially when working with reactions under pressure or when there is a risk of explosion.[12]

  • Controlled Heating: Use heating mantles or oil baths with temperature controllers. Never use an open flame.[12]

• Personal Protective Equipment (PPE): Always wear safety goggles, a flame-resistant lab coat, and appropriate chemical-resistant gloves.[13]

• Procedural Safeguards:

  • Inert Atmosphere Purge: Always purge the reactor with an inert gas like nitrogen before introducing oxygen to prevent the formation of an explosive air/oxygen/solvent mixture.

  • Avoid Contamination: Never return unused chemicals to the original container. Trace contamination of an oxidizer can lead to fire or explosion.[12]

  • Spill Management: Do not use combustible materials like paper towels to clean up oxidizer spills.[12] Use an inert absorbent material like sand or vermiculite.

  • Material Handling: Keep oxidizers away from all combustible materials, including paper, wood, and flammable solvents.[12]

Part 5: Data Interpretation & Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Insufficient temperature. 3. Poor mass transfer of oxygen. 4. Presence of reaction inhibitors.	1. Use fresh or newly activated catalyst. 2. Increase reaction temperature incrementally. 3. Increase stirring speed; use a gas-sparging tube. 4. Purify starting materials and solvent.
Low Selectivity / Formation of Byproducts	1. Over-oxidation of the desired product. 2. Reaction temperature is too high. 3. Incorrect catalyst or solvent choice.	1. Monitor the reaction closely and stop it at optimal yield. 2. Lower the reaction temperature. 3. Screen different catalysts and solvents to optimize selectivity.
Catalyst Deactivation	1. Deposition of carbonaceous materials (humins) on the catalyst surface.[9] 2. Leaching of the active metal. 3. Sintering of catalyst particles at high temperatures.	1. Regenerate the catalyst (e.g., by calcination) if applicable.[9] 2. Analyze the reaction mixture for leached metal; consider a more robust catalyst support. 3. Operate at the lowest effective temperature.

Conclusion

The aerobic oxidation of furans to furanones represents a significant advancement in sustainable organic synthesis. By leveraging readily available oxygen or air as the oxidant in conjunction with efficient catalytic systems, this method provides a powerful alternative to traditional, less environmentally friendly protocols. Success in this field requires a thorough understanding of the reaction mechanism, careful design of the experimental setup, and an unwavering commitment to safety. The protocols and insights provided in this guide offer a solid foundation for researchers to explore and optimize this valuable chemical transformation.

References

• Lan, J., Chen, Z., Lin, J., & Yin, G. (2014). Catalytic aerobic oxidation of renewable furfural to maleic anhydride and furanone derivatives with their mechanistic studies. Green Chemistry, 16(9), 4351-4358.
• Chem. Eng. Comm. (2013). Safety considerations for aerobic oxidation reactions at elevated temperature and pressure. American Institute of Chemical Engineers.
• ACS Publications. (2024). Photoswitchable Catalytic Aerobic Oxidation of Biomass-Based Furfural: A Selective Route for the Synthesis of 5-Hydroxy-2(5H)
• BenchChem. (2025).
• ResearchGate. (2009).
• Lou, Y., et al. (2020). Oxidation of Furfural and Furan Derivatives to Maleic Acid in the Presence of a Simple Catalyst System Based on Acetic Acid and TS-1 and Hydrogen Peroxide. ACS Omega.
• Grand Valley St
• University of Alberta. Oxidizing Agents - AFNS Safety.
• MDPI. (2018). Recent Developments in Metal-Based Catalysts for the Catalytic Aerobic Oxidation of 5-Hydroxymethyl-Furfural to 2,5-Furandicarboxylic Acid.
• Kenexis.
• Lou, Y., et al. (2020). Oxidation of Furfural and Furan Derivatives to Maleic Acid in the Presence of a Simple Catalyst System Based on Acetic Acid and TS-1 and Hydrogen Peroxide. PubMed Central.
• Cavani, F., et al. (2016). Selective Aerobic Oxidation of 5-(Hydroxymethyl)
• Muldoon, M. J. (2014). Aerobic oxidation catalysis with stable radicals. Queen's University Belfast.
• Cardona, F., et al. (2010).
• Stahl Research Group. Aerobic Oxidation Catalysis. University of Wisconsin–Madison.
• ResearchGate. (2020). Base-Free Aerobic Oxidation of 5-Hydroxymethylfurfural on Ru(0) Center Cooperated with Co(II)/Co(III) Redox Pair over the One-Pot Synthesized Ru-Co Composites.

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Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Acetyl-2,5-dimethylfuran-3(2H)-one

Welcome to the technical support center for the synthesis of 4-Acetyl-2,5-dimethylfuran-3(2H)-one. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting, frequently asked questions (FAQs), and detailed experimental protocols to help you optimize your synthesis and improve yields. Our approach is grounded in established chemical principles and field-proven insights to ensure you can navigate the complexities of this synthesis with confidence.

Introduction to the Synthesis of 4-Acetyl-2,5-dimethylfuran-3(2H)-one

4-Acetyl-2,5-dimethylfuran-3(2H)-one is a furanone derivative with potential applications in medicinal chemistry and materials science.[1][2] Its synthesis can be challenging, often leading to modest yields and purification difficulties. This guide provides a comprehensive resource to address these challenges head-on.

A plausible and efficient synthetic route to 4-Acetyl-2,5-dimethylfuran-3(2H)-one involves a two-step process:

• Synthesis of the Precursor: The synthesis of the key intermediate, 4-acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one, via the manganese(III) acetate-mediated aerobic oxidation of 2,4-pentanedione.[3]

• Conversion to the Final Product: The reduction of the 2-hydroxy group of the intermediate to yield the target molecule.

This guide will focus on optimizing each of these steps to maximize the overall yield and purity of your final product.

Visualizing the Synthetic Workflow

To provide a clear overview of the proposed synthetic pathway, the following diagram illustrates the key transformations.

Caption: Proposed two-step synthesis of 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis, providing insights into their causes and actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)	Scientific Rationale
Low Yield of 4-acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one (Intermediate)	Incomplete reaction; Suboptimal reaction conditions; Presence of water.	Optimize Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time. Ensure Anhydrous Conditions: Use dry solvents and reagents. The reaction is suppressed under dry conditions.[3] Adjust Solvent Ratio: The addition of trifluoroethanol (TFE) has been shown to improve the yield.[3] Experiment with the AcOH:TFE ratio.	The manganese(III)-mediated oxidation is sensitive to reaction parameters. Water can interfere with the catalytic cycle. TFE can enhance the reactivity of the Mn(III) species.
Formation of Polymeric Byproducts (Dark Tar-like Substance)	Furan rings are sensitive to acidic conditions, leading to polymerization.[4]	Use Milder Acid: If an acid is required for a particular step, consider using a milder acid like p-toluenesulfonic acid instead of strong mineral acids. Control Temperature: Run the reaction at the lowest effective temperature to minimize polymerization. Minimize Reaction Time: Do not let the reaction run for an extended period after completion.	Lower temperatures and milder acidic conditions reduce the rate of acid-catalyzed polymerization of the furan ring.
Difficulty in Purifying the Final Product	Similar polarities of the product and byproducts; Product is an oil and cannot be recrystallized.	Column Chromatography Optimization: If standard silica gel chromatography is ineffective, try using a different stationary phase (e.g., alumina) or a gradient elution with a different solvent system. Kugelrohr Distillation: For thermally stable, non-crystalline products, Kugelrohr distillation under high vacuum can be an effective purification method.	Varying the stationary and mobile phases in chromatography can exploit subtle differences in polarity for better separation. Kugelrohr distillation is ideal for small-scale purification of oils with high boiling points.
Incomplete Conversion of the Hydroxy Intermediate to the Final Product	Inefficient reducing agent; Unfavorable reaction kinetics.	Select an Appropriate Reducing Agent: Triethylsilane in the presence of a strong acid like trifluoroacetic acid (TFA) is a common and effective method for the dehydroxylation of tertiary alcohols. Optimize Reaction Conditions: Vary the temperature and reaction time. Monitor the reaction by TLC or GC-MS to determine the point of maximum conversion.	The choice of reducing agent is critical for the selective removal of the hydroxyl group without affecting other functional groups in the molecule.

Frequently Asked Questions (FAQs)

Q1: What is the role of manganese(III) acetate in the first step of the synthesis?

A1: Manganese(III) acetate acts as a one-electron oxidizing agent. It oxidizes 2,4-pentanedione to generate a dicarbonyl radical, which then undergoes a series of reactions including dimerization, oxidation, and cyclization to form the furanone ring.[3]

Q2: Why is aerobic oxidation necessary for the formation of the hydroxy-intermediate?

A2: Molecular oxygen from the air is incorporated into the molecule during the reaction, leading to the formation of a peroxy intermediate which is crucial for the subsequent cyclization and formation of the 2-hydroxy group.[3] The reaction is not effective under an argon atmosphere.[3]

Q3: Can I use a different oxidizing agent instead of Mn(OAc)₃?

A3: While other oxidizing agents might work, Mn(OAc)₃ has been specifically shown to be effective for this transformation.[3] Using a different oxidant would require significant optimization of the reaction conditions.

Q4: My final product appears to be unstable. How can I store it properly?

A4: Furanones can be sensitive to light, air, and acid. It is recommended to store the purified product under an inert atmosphere (e.g., argon or nitrogen) at a low temperature (e.g., -20 °C) in a dark container.

Q5: What are the key spectroscopic features to confirm the structure of 4-Acetyl-2,5-dimethylfuran-3(2H)-one?

A5: In the ¹H NMR spectrum, you should expect to see singlets for the two methyl groups and the acetyl group, and a quartet and a doublet for the C2-proton and its adjacent methyl group. The ¹³C NMR will show characteristic peaks for the ketone and ester carbonyl carbons. Mass spectrometry should show the molecular ion peak corresponding to its molecular weight (154.16 g/mol ).[5][6]

Detailed Experimental Protocols

Protocol 1: Synthesis of 4-Acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one

This protocol is adapted from the literature for the synthesis of the key intermediate.[3]

Materials and Reagents:

• 2,4-Pentanedione (Hacac)

• Manganese(III) acetate dihydrate (Mn(OAc)₃·2H₂O)

• Acetic acid (AcOH), anhydrous

• 2,2,2-Trifluoroethanol (TFE), anhydrous

• Chloroform (CHCl₃)

• 2M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate (EtOAc)

• Hexane

Procedure:

• In a round-bottom flask, dissolve 2,4-pentanedione (1.0 eq) and manganese(III) acetate dihydrate (1.5 eq) in a mixture of anhydrous acetic acid and anhydrous trifluoroethanol (e.g., 9:1 v/v).

• Stir the mixture vigorously at room temperature under a stream of dried air for 12-24 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, remove the solvents under reduced pressure (in vacuo).

• To the residue, add 2M hydrochloric acid and extract the aqueous mixture with chloroform (3 x volume).

• Combine the organic extracts and wash them sequentially with saturated aqueous sodium bicarbonate solution and water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent to afford 4-acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one. A reported yield for a similar procedure is around 61%.[3]

Protocol 2: Reductive Dehydroxylation to 4-Acetyl-2,5-dimethylfuran-3(2H)-one (Proposed)

This is a proposed protocol based on standard organic chemistry transformations for the reduction of tertiary alcohols. Optimization will be necessary.

Materials and Reagents:

• 4-Acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one

• Triethylsilane (Et₃SiH)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the 4-acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one (1.0 eq) in anhydrous dichloromethane under an inert atmosphere (e.g., argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add triethylsilane (2-3 eq) to the solution, followed by the dropwise addition of trifluoroacetic acid (2-3 eq).

• Allow the reaction to stir at 0 °C and then warm to room temperature. Monitor the reaction by TLC until the starting material is consumed.

• Carefully quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography on silica gel to obtain 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

Visualizing the Troubleshooting Logic

The following diagram outlines a logical approach to troubleshooting common issues in the synthesis.

Caption: A logical workflow for troubleshooting the synthesis of 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

References

• Synthesis of 4-hydroxy-3(2H)-furanone acyl derivatives and their anti-cataract effect on spontaneous cataract rats (ICR/f). Bioscience, Biotechnology, and Biochemistry, 1998. [Link]

• 4-Acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one. MDPI, 2016. [Link]

• Synthesis of 4-hydroxy-3(2H)-furanone acyl derivatives and their anti-cataract effect on spontaneous cataract rats (ICR/f). PubMed, 1998. [Link]

• Novel 4-Aroyl-3-alkoxy-2(5H)-furanones as Precursors for the Preparation of Furo[3,4-b][1][7]. Molecules, 2003. [Link]

• Synthesis of 3(2H)-furanones. Organic Chemistry Portal. [Link]

• 4-Acetyl-2,5-dimethyl-3(2H)-furanone | C8H10O3 | CID 53426546. PubChem. [Link]

• Natural 4-Hydroxy-2,5-dimethyl-3(2H)-furanone (Furaneol®). MDPI, 2013. [Link]

• 4-acetyl-2,5-dimethyl-3(2H) - furanone. The Good Scents Company. [Link]

• Showing Compound 4-Acetyl-2,5-dimethyl-3(2H)-furanone (FDB008892). FooDB. [Link]

Sources

• 1. Novel 4-Aroyl-3-alkoxy-2(5H)-furanones as Precursors for the Preparation of Furo[3,4-b][1,4]-diazepine Ring System‡ - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Showing Compound 4-Acetyl-2,5-dimethyl-3(2H)-furanone (FDB008892) - FooDB [foodb.ca]
• 3. 4-Acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one [mdpi.com]
• 4. 4-acetyl-2,5-dimethyl-3(2H)-furanone, 36871-78-0 [thegoodscentscompany.com]
• 5. 4-Acetyl-2,5-dimethyl-3(2H)-furanone | C8H10O3 | CID 53426546 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. GSRS [precision.fda.gov]
• 7. tandfonline.com [tandfonline.com]

Technical Support Center: Furanone Compound Stability Under Thermal Stress

Welcome to the technical support center for researchers, scientists, and drug development professionals working with furanone compounds. This guide is designed to provide expert insights and practical troubleshooting advice for challenges encountered during the thermal processing and analysis of these molecules. Our goal is to equip you with the knowledge to anticipate, identify, and resolve issues related to the thermal degradation of furanones, ensuring the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the behavior of furanone compounds under thermal stress.

Q1: What are the primary thermal degradation pathways for furanone compounds?

Furanone degradation under thermal stress is not a single reaction but a network of competing pathways. The dominant mechanisms depend on the specific furanone isomer and its substituents. Key pathways include:

• Isomerization: 2(3H)-furanones can isomerize to the more thermodynamically stable 2(5H)-furanone tautomers.[1][2] This process is often initiated by heat and proceeds through a ring-opening mechanism to form a ketenoic aldehyde intermediate, which then re-cyclizes.[3][4][5]

• Decarbonylation and Fragmentation: A primary decomposition route, particularly for 2(3H)-furanones, is the elimination of carbon monoxide (CO) to form smaller, unsaturated carbonyl compounds like acrolein.[1] Acrolein itself can further decompose to ethylene and CO at higher temperatures.[3]

• Ring-Opening Hydrolysis: In aqueous environments, thermal degradation can be initiated by ring-opening and hydrolysis.[6] This is often followed by retro-aldol reactions, leading to various smaller carbonyl compounds.[6] The rate of this degradation is often pH-dependent, with lower pH values accelerating the process for some furanones like 2,5-dimethyl-4-hydroxy-3(2H)-furanone (DMHF).[7]

• Hydrogen Transfer Reactions: For substituted furanones, intramolecular hydrogen transfer can lead to different degradation products. For example, in 5-methyl-2(5H)-furanone, a hydrogen atom transfer from the methyl group can result in the formation of 2,4-pentadienoic acid.[3][5]

Q2: How do different furanone isomers, such as 2(3H)- and 2(5H)-furanones, compare in terms of thermal stability?

Generally, 2(5H)-furanones are thermodynamically more stable than their 2(3H)-furanone counterparts.[1] This is a critical consideration in experimental design, as heating a 2(3H)-furanone can lead to its conversion to the 2(5H) isomer.[1][3] Pyrolysis studies have shown that interconversion can occur at temperatures between 300–400 °C, while complete decomposition into final products like CO and acrolein happens at higher temperatures (around 600 °C), suggesting that decarbonylation proceeds through the 2(3H) form as a common precursor.[1]

Q3: My research involves a substituted 3(2H)-furanone. How do substituents affect thermal stability?

Substituents can significantly alter the degradation pathway and stability. For example, 4-hydroxy-2,5-dimethyl-3(2H)-furanone (Furaneol), a key flavor compound, is known to be unstable in aqueous solutions and under high temperatures.[7][8] Its degradation is influenced by pH and can involve reactions with amino acids or sulfur-containing compounds.[7] The formation of many 3(2H)-furanones in food chemistry occurs through the Maillard reaction, where the sugar precursor's carbon skeleton dictates the final furanone structure.[9] The influence of a methyl group's position on the ring can be minor, unless it enables specific reaction channels, such as the hydrogen transfer seen in 5-methyl-2(5H) furanone.[4]

Troubleshooting Guide for Experimental Workflows

This section provides solutions to specific problems you may encounter during your experiments.

Q1: My GC-MS analysis of a purified 2(3H)-furanone derivative consistently shows a second major peak that I suspect is an isomer. How can I confirm this and prevent its formation?

Plausible Cause: You are likely observing on-column thermal isomerization of your 2(3H)-furanone into the more stable 2(5H)-furanone. The high temperatures of the GC inlet and column can provide the energy needed for the ring-opening and re-cyclization mechanism.[1][3]

Troubleshooting & Validation Steps:

• Confirm Isomer Identity: If a standard is available for the suspected 2(5H)-furanone isomer, run it under the same GC-MS conditions to confirm the retention time and mass spectrum match the unexpected peak in your sample.

• Lower GC Inlet Temperature: Reduce the temperature of your GC inlet in increments (e.g., from 250°C down to 200°C or lower) and observe the peak area ratio of the two isomers. A decrease in the unexpected peak's relative abundance at lower temperatures strongly suggests on-column conversion.

• Use a Deactivated Inlet Liner: Active sites (exposed silanol groups) in the GC inlet liner can catalyze thermal degradation and isomerization.[10] Ensure you are using a high-quality, deactivated liner.

• Alternative Analysis (HPLC): Analyze the sample using High-Performance Liquid Chromatography (HPLC), which operates at or near room temperature.[10][11] If the second peak is absent in the HPLC chromatogram, it confirms that the isomerization is a thermally-induced artifact of the GC-MS method.

Logical Workflow for Investigating Isomer Formation

Caption: Troubleshooting workflow for identifying the source of an unexpected isomer peak.

Q2: I am studying the degradation kinetics of a furanone derivative in an aqueous solution at 120°C, but my results are not reproducible. What factors could be causing this variability?

Plausible Causes: Inconsistent degradation kinetics in aqueous solutions under heat are often due to subtle variations in experimental conditions that have a large impact on reaction rates.

Troubleshooting & Validation Steps:

• Strict pH Control: Furanone degradation can be highly pH-dependent.[7] Ensure your aqueous solution is well-buffered and that the pH is verified before and after the thermal stress experiment. Even small shifts in pH can alter degradation rates.

• Control the Headspace Atmosphere: The presence of oxygen can introduce oxidative degradation pathways, competing with purely thermal mechanisms.[12] For reproducible results, experiments should be conducted in sealed vials with a consistent headspace volume and under an inert atmosphere (e.g., nitrogen or argon).

• Precise Temperature Monitoring: Verify the accuracy and stability of your heating block or oven. Use a calibrated external thermocouple to measure the actual sample temperature rather than relying solely on the instrument's setpoint.

• Assess Precursor Purity: Impurities in your starting furanone material or solvent can act as catalysts or inhibitors. Ensure you are using a well-characterized starting material of high purity.

Q3: I need to identify and quantify the volatile degradation products of my furanone compound. What is the best analytical approach?

Recommended Approach: Headspace Solid-Phase Microextraction coupled with Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS) is an excellent technique for this purpose.

Rationale & Causality:

• Sensitivity: This method is highly sensitive for detecting volatile and semi-volatile compounds at trace levels (ppb or ng/g), which is crucial as degradation products may be present in low concentrations.[13]

• Solvent-Free Extraction: SPME is a solvent-free technique, which is environmentally friendly and eliminates potential interference from solvents.[13]

• Analyte Trapping: The SPME fiber adsorbs volatile compounds from the headspace above your heated sample, effectively concentrating them before injection into the GC-MS. This allows for the detection of a wide range of degradation products.

• Definitive Identification: The mass spectrometer provides structural information, allowing for the confident identification of degradation products like acrolein, methyl vinyl ketone, and other fragments.[1][3]

Experimental Considerations:

• Fiber Selection: The choice of SPME fiber coating (e.g., CAR/PDMS, DVB/CAR/PDMS) is critical and depends on the polarity and molecular weight of the expected analytes.[13]

• Method Optimization: Parameters such as extraction time, extraction temperature, and sample volume must be optimized to ensure efficient and reproducible extraction.[13]

Quantitative Data & Experimental Protocols

Table 1: Summary of Furanone Isomer Stability and Degradation Products

Furanone Isomer/Derivative	Relative Thermal Stability	Primary Degradation Pathway(s)	Major Degradation Products
2(3H)-Furanone	Less Stable	Isomerization, Decarbonylation	2(5H)-Furanone, Acrolein, Carbon Monoxide (CO)[1][3]
2(5H)-Furanone	More Stable	Hydrogen Transfer (if substituted), Fragmentation at high temp	Varies by substituent (e.g., 2,4-pentadienoic acid from 5-methyl derivative)[3][5]
DMHF (Furaneol)	Unstable (pH-dependent)	Ring-Opening Hydrolysis, Retro-aldolization	Acyclic carbonyls, other furanone derivatives[6][7]

Protocol: Kinetic Analysis of Furanone Thermal Degradation

This protocol outlines a method for determining the degradation kinetics of a furanone compound in a buffered aqueous solution using HPLC analysis.

1. Materials & Reagents:

• Furanone compound (≥98% purity)

• HPLC-grade water and acetonitrile

• Buffer salts (e.g., sodium phosphate for pH 7)

• 2 mL amber glass autosampler vials with PTFE-lined caps

• Calibrated heating block or oven

• HPLC system with a UV or DAD detector

2. Preparation:

• Prepare a 100 mM buffer solution at the desired pH. Verify with a calibrated pH meter.

• Prepare a stock solution of the furanone compound (e.g., 1 mg/mL) in the buffer.

• Prepare the working solution by diluting the stock solution with the buffer to a final concentration that gives a strong but on-scale signal in the HPLC (e.g., 50 µg/mL).

3. Experimental Procedure:

• Aliquot 1.5 mL of the working solution into multiple labeled autosampler vials.

• Prepare a "time zero" (T=0) sample by immediately placing one vial in an ice bath.

• Place the remaining vials simultaneously into the pre-heated heating block set to the target temperature (e.g., 100°C).

• At specified time intervals (e.g., 0, 5, 15, 30, 60, 120 minutes), remove one vial from the heating block and immediately quench the reaction by placing it in an ice bath.

• Once all samples are collected and cooled, transfer them to the HPLC autosampler for analysis.

4. HPLC Analysis:

• Develop an HPLC method that provides good separation of the parent furanone peak from any degradation products.

• Inject each sample and integrate the peak area of the parent furanone compound.

5. Data Analysis:

• Plot the natural logarithm of the furanone concentration (or peak area) versus time.

• If the plot is linear, the degradation follows first-order kinetics.[14] The slope of the line is equal to the negative of the rate constant (-k).

• The half-life (t₁/₂) can be calculated using the formula: t₁/₂ = 0.693 / k.

• Repeat the experiment at several different temperatures (e.g., 80, 100, 120°C) to determine the activation energy (Ea) using the Arrhenius equation.

General Workflow for Kinetic Studies

Caption: Experimental workflow for determining the thermal degradation kinetics of a furanone.

References

• Title: Furan in Thermally Processed Foods - A Review - PMC - NIH Source: National Institutes of Health URL: [Link]

• Title: Thermal Decomposition of 2(3H) and 2(5H) Furanones: Theoretical Aspects Source: The Journal of Physical Chemistry A URL: [Link]

• Title: Thermal Decomposition of 2(3H) and 2(5H) Furanones: Theoretical Aspects - PubMed Source: PubMed URL: [Link]

• Title: Thermal Decomposition of 2(3H) and 2(5H) Furanones: Theoretical Aspects - ResearchGate Source: ResearchGate URL: [Link]

• Title: NEW ASPECTS OF THE FORMATION OF 3(2H)-FURANONES THROUGH THE MAILLARD REACTION Source: Royal Society of Chemistry URL: [Link]

• Title: Thermal Decomposition of 2(3H) and 2(5H) Furanones: Theoretical Aspects | The Journal of Physical Chemistry A - ACS Publications Source: ACS Publications URL: [Link]

• Title: Volatile Components of the Thermal Degradation of 2,5-Dimethyl-4-hydroxy-3(2H)-furanone Source: Journal of Agricultural and Food Chemistry URL: [Link]

• Title: Reactivity and stability of selected flavor compounds - Journal of Food and Drug Analysis Source: Journal of Food and Drug Analysis URL: [Link]

• Title: Quantification of 2,5-dimethyl-4-hydroxy-3(2H)-furanone using solid-phase extraction and direct microvial insert thermal desorption gas chromatography-mass spectrometry | Request PDF - ResearchGate Source: ResearchGate URL: [Link]

• Title: Stability of naturally occurring 2,5-dimethyl-4-hydroxy-3[2H]-furanone derivatives Source: European Food Research and Technology URL: [Link]

• Title: Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries - PubMed Central Source: PubMed Central URL: [Link]

• Title: ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS Source: International Journal of Creative Research Thoughts URL: [Link]

• Title: Occurrence, Formation, Stability, and Interaction of 4-Hydroxy-2,5-dimethyl-3(2H)-furanone Source: ResearchGate URL: [Link]

• Title: Kinetics of the Degradation of Anthocyanins, Phenolic Acids and Flavonols During Heat Treatments of Freeze-Dried Sour Cherry Mar Source: Food Technology and Biotechnology URL: [Link]

• Title: Thermal Degradation of Antioxidant Compounds: Effects of Parameters, Thermal Degradation Kinetics, and Formulation Strategies | Request PDF - ResearchGate Source: ResearchGate URL: [Link]

• Title: Thermal degradation kinetics and density functional study of a macromonomer containing dual-lactone Source: Springer Professional URL: [Link]

• Title: Thermal degradation | Polymer Chemistry Class Notes - Fiveable Source: Fiveable URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. pure.atu.ie [pure.atu.ie]
• 4. Thermal Decomposition of 2(3H) and 2(5H) Furanones: Theoretical Aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchwithnj.com [researchwithnj.com]
• 7. jfda-online.com [jfda-online.com]
• 8. portal.fis.tum.de [portal.fis.tum.de]
• 9. imreblank.ch [imreblank.ch]
• 10. benchchem.com [benchchem.com]
• 11. ijmr.net.in [ijmr.net.in]
• 12. fiveable.me [fiveable.me]
• 13. Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ftb.com.hr [ftb.com.hr]

Stability testing of 4-Acetyl-2,5-dimethylfuran-3(2H)-one in different pH conditions.

Technical Support Center: Stability Testing of 4-Acetyl-2,5-dimethylfuran-3(2H)-one

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with 4-Acetyl-2,5-dimethylfuran-3(2H)-one. This document provides in-depth guidance, troubleshooting, and validated protocols for assessing the stability of this molecule under various pH conditions. Our approach is grounded in established scientific principles and regulatory expectations to ensure the integrity and success of your stability studies.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability and analysis of 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

Q1: What is 4-Acetyl-2,5-dimethylfuran-3(2H)-one, and why is its pH stability a critical parameter?

4-Acetyl-2,5-dimethylfuran-3(2H)-one is an organic compound featuring a furanone core, a class of molecules known for their aromatic properties and presence in various natural and synthetic products.[1] Its structure, containing a lactone (a cyclic ester) and a ketone, makes it susceptible to degradation, particularly through hydrolysis.[2]

Understanding its stability across a range of pH values is crucial for several reasons:

• Drug Development: For pharmaceutical applications, pH stability determines suitable formulation strategies (e.g., buffered solutions), predicts shelf-life, and identifies potential degradation products that could impact safety and efficacy.[3]

• Manufacturing and Storage: Knowledge of pH-dependent degradation helps define optimal conditions for synthesis, purification, and long-term storage to prevent loss of material.

• Regulatory Compliance: Regulatory bodies like the ICH require forced degradation studies to demonstrate the specificity of analytical methods and to understand the degradation pathways of a drug substance.[2][4]

Q2: What are the likely degradation pathways for this molecule under acidic and basic conditions?

The primary degradation pathway for 4-Acetyl-2,5-dimethylfuran-3(2H)-one under aqueous conditions is expected to be hydrolysis of the furanone ring. The mechanism, however, is highly pH-dependent.

• Acid-Catalyzed Hydrolysis (Low pH): Under acidic conditions, the carbonyl oxygen of the lactone can be protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water. This typically leads to the opening of the furanone ring to form a hydroxy carboxylic acid derivative. This process is a common degradation mechanism for furanone structures.[2]

• Base-Catalyzed Hydrolysis (High pH): In basic media, the hydroxide ion (OH⁻) directly attacks the electrophilic carbonyl carbon of the lactone. This is often a faster and more aggressive degradation pathway than acid hydrolysis. The reaction results in ring-opening to form the salt of the corresponding carboxylate. Furanone compounds are often particularly unstable in alkaline conditions.[5]

Q3: What analytical method is most suitable for a pH stability study of this compound?

A Stability-Indicating High-Performance Liquid Chromatography (HPLC) method is the gold standard for this type of analysis.[6][7] The primary advantage of a stability-indicating method is its ability to resolve the intact parent compound from all potential degradation products, ensuring that the measurement of the parent drug is accurate and not inflated by co-eluting impurities.[8][9] An HPLC system coupled with a UV detector is typically sufficient, though pairing it with a mass spectrometer (LC-MS) can be invaluable for identifying the structures of unknown degradants.

Q4: My compound appears to degrade instantly at pH > 10. How can I possibly study this?

This is a common challenge with base-labile compounds. Instantaneous degradation suggests a very rapid reaction rate. To acquire meaningful kinetic data, you must slow the reaction down.

Causality: The high concentration of hydroxide ions at pH > 10 aggressively catalyzes the hydrolysis of the lactone ring.

Solution Strategy:

• Lower the Temperature: Perform the study at a reduced temperature (e.g., 4°C or 25°C instead of 50-70°C) to decrease the reaction rate.

• Use Milder pH: Investigate stability at less aggressive basic conditions, such as pH 8 and 9.

• Rapid, Early Sampling: Design your experiment with very short initial time points (e.g., 0, 2, 5, 10, and 30 minutes) to capture the initial degradation curve before the parent compound is completely consumed.

• Automated Sampling: Use an autosampler programmed for rapid, sequential injections if available.

Troubleshooting Guide

This guide provides solutions to specific issues encountered during stability testing.

Problem / Observation	Root Cause Analysis & Scientific Explanation	Recommended Solutions & Actions
Poor Mass Balance (<95%) in the Assay	The principle of mass balance dictates that the sum of the parent compound and all degradation products should remain constant. A loss in mass balance suggests that one or more components are not being detected. Possible Causes: 1. Non-Chromophoric Degradants: A degradant may have formed that does not absorb UV light at the detection wavelength. 2. Precipitation: The parent compound or a degradant may have precipitated out of the solution, especially after pH neutralization. 3. Volatility: A degradation product could be volatile and lost during sample handling.	1. Use a Photodiode Array (PDA) Detector: Analyze samples with a PDA detector to generate 3D data fields (absorbance vs. time vs. wavelength). This will help identify if degradants absorb at different wavelengths. 2. Check for Precipitates: Visually inspect all stressed samples before analysis. If turbidity is observed, attempt to dissolve the sample in a stronger organic solvent. 3. Adjust Mobile Phase pH: Ensure the mobile phase pH is suitable to keep both the parent and degradants soluble and in a consistent ionization state.
Multiple, Unresolved Peaks in Chromatogram	Under harsh stress conditions (e.g., strong acid with heat), complex secondary degradation or molecular rearrangements can occur, leading to a multitude of products. Scientific Rationale: The initial ring-opened product can be unstable and undergo further dehydration, decarboxylation, or rearrangement, creating a complex impurity profile.	1. Optimize HPLC Method: Develop a gradient elution method to improve peak separation. Experiment with different column chemistries (e.g., C18, Phenyl-Hexyl) and organic modifiers (acetonitrile vs. methanol). 2. Employ LC-MS: Use a High-Resolution Mass Spectrometer (HRMS) like a Q-TOF or Orbitrap to obtain accurate mass data for each peak. This is the most powerful tool for elucidating the structures of unknown degradants. 3. Reduce Stress Severity: Use milder conditions (e.g., lower acid concentration, lower temperature) to favor the formation of primary degradants, simplifying the chromatogram for initial analysis.
Inconsistent or Non-Reproducible Degradation Rates	Reproducibility is key to a valid stability study. Inconsistency often points to uncontrolled variables in the experimental setup. Causality: Factors like inaccurate buffer pH, temperature fluctuations, or inconsistent drug concentration can significantly alter reaction kinetics.	1. Verify Buffer pH: Always measure the final pH of your buffer after adding all components, including any co-solvents. Re-verify the pH meter calibration daily. 2. Ensure Temperature Control: Use a calibrated, stable heating block, water bath, or oven. Ensure samples are fully submerged or enclosed to maintain a consistent temperature. 3. Prepare a Single Stock Solution: Prepare one large stock solution of the drug and aliquot it into the different pH buffers to ensure the starting concentration (T=0) is identical for all test arms.

Experimental Protocol: pH-Dependent Stability Study

This protocol provides a robust framework for conducting a forced degradation study of 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

Materials & Reagents

• 4-Acetyl-2,5-dimethylfuran-3(2H)-one (Reference Standard)

• HPLC-grade Acetonitrile and Methanol

• Deionized Water (18.2 MΩ·cm)

• Hydrochloric Acid (HCl), Sodium Hydroxide (NaOH)

• Potassium Phosphate Monobasic, Sodium Phosphate Dibasic

• Citric Acid, Sodium Citrate

• Volumetric flasks, pipettes, and autosampler vials

Preparation of Buffers (Example pH values)

• pH 2.0: 0.01 M HCl

• pH 4.5: 50 mM Citrate Buffer

• pH 7.4: 50 mM Phosphate Buffer

• pH 9.0: 50 mM Phosphate Buffer

• pH 12.0: 0.01 M NaOH

Expert Tip: The use of buffers is critical around neutral pH to resist pH shifts during the experiment. For highly acidic or basic conditions, simple acid/base solutions are sufficient.

Stability-Indicating HPLC Method

• Column: C18, 4.6 x 150 mm, 3.5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: 10% B to 90% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 275 nm (Verify optimal wavelength by running a UV scan of the parent compound)

• Injection Volume: 10 µL

Experimental Workflow

Caption: Experimental workflow for the pH stability study.

Sample Incubation and Analysis

• Prepare a 1.0 mg/mL stock solution of 4-Acetyl-2,5-dimethylfuran-3(2H)-one in acetonitrile.

• For each pH condition, dilute the stock solution into the respective buffer to a final concentration of 50 µg/mL. This is your T=0 sample. Immediately take an aliquot for analysis.

• Place the remaining solutions in a controlled temperature environment (e.g., 50°C).

• At predetermined time points (e.g., 2, 8, 24, 48 hours), withdraw an aliquot from each pH solution.

• Immediately neutralize the aliquot with an appropriate acid or base (e.g., neutralize pH 12 sample with 0.1 M HCl).

• Dilute the neutralized sample with the mobile phase to a suitable concentration for HPLC analysis and transfer to an autosampler vial.

• Analyze all samples using the validated HPLC method.

Data Presentation

Results should be summarized to clearly show the degradation profile.

Table 1: Example Degradation Data of 4-Acetyl-2,5-dimethylfuran-3(2H)-one at 50°C

Time (Hours)	% Remaining (pH 2.0)	% Remaining (pH 4.5)	% Remaining (pH 7.4)	% Remaining (pH 9.0)	% Remaining (pH 12.0)
0	100.0	100.0	100.0	100.0	100.0
2	98.5	99.8	99.5	92.1	45.3
8	94.2	99.1	98.0	75.6	<1.0
24	85.1	97.5	94.3	48.2	N/D
48	72.3	95.2	88.1	21.9	N/D
N/D = Not Detected

Potential Degradation Pathway Visualization

The following diagram illustrates the principal hydrolytic degradation pathways.

Caption: Conceptual diagram of pH-dependent hydrolysis.

References

• Nishino, H., et al. (2016). 4-Acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one. Molbank, 2016(4), M913. Available at: [Link]

• Various Authors. (2024). 2(5H)-Furanone and 5-Hydroxy-2(5H)-furanone: Reactions and Syntheses Based on Them. MDPI. Available at: [Link]

• Patel, S., et al. (2016). Forced Degradation Studies. MedCrave online. Available at: [Link]

• Jadhav, A.S., et al. (2015). A Review: Stability Indicating Forced Degradation Studies. Research Journal of Pharmacy and Technology, 8(9), 1251. Available at: [Link]

• Various Authors. (2024). Occurrence, Formation, Stability, and Interaction of 4-Hydroxy-2,5-dimethyl-3(2H)-furanone. MDPI. Available at: [Link]

• Sharma, M., & Kothiyal, P. (2014). Forced Degradation and Stability Testing: Strategies and Analytical Perspectives. International Journal of Pharmaceutical Sciences Review and Research, 26(2), 242-252. Available at: [Link]

• Mottram, D. S., & Dinh, T. T. (1999). Investigation of the reaction between 4-hydroxy-5-methyl-3(2H)-furanone and cysteine or hydrogen sulfide at pH 4.5. Journal of Agricultural and Food Chemistry, 47(4), 1626–1634. Available at: [Link]

• Jilla, L., et al. (2024). A New RP HPLC Method Development, Validation and Stability Indicating for the Estimation of FINERENONE in Bulk and Pharmaceutical Dosage Forms. International Journal of All Research Education and Scientific Methods (IJARESM), 12(3). Available at: [Link]

• Schwab, W., et al. (2013). Natural 4-Hydroxy-2,5-dimethyl-3(2H)-furanone (Furaneol®). Molecules, 18(6), 6936–6951. Available at: [Link]

• Schwab, W., et al. (2013). Natural 4-Hydroxy-2,5-dimethyl-3(2H)-furanone (Furaneol). ResearchGate. Available at: [Link]

• precisionFDA. (n.d.). 4-ACETYL-2,5-DIMETHYL-3(2H)-FURANONE. precisionFDA. Available at: [Link]

• PubChem. (n.d.). 4-Acetyl-2,5-dimethyl-3(2H)-furanone. National Center for Biotechnology Information. Available at: [Link]

• The Good Scents Company. (n.d.). 4-acetyl-2,5-dimethyl-3(2H)-furanone. The Good Scents Company information system. Available at: [Link]

• Attia, K. A. M., et al. (2024). Stability indicating RP-HPLC method for estimation of finerenone and its related substances in new dosage form. Scientific Reports, 14(1), 14358. Available at: [Link]

• Bajaj, S., et al. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science, 2(3), 129-138. Available at: [Link]

• Ivashkina, E. N., et al. (2020). The Novel Chiral 2(5H)-Furanone Sulfones Possessing Terpene Moiety: Synthesis and Biological Activity. Molecules, 25(23), 5723. Available at: [Link]

• FooDB. (2010). Showing Compound 4-Acetyl-2,5-dimethyl-3(2H)-furanone (FDB008892). FooDB. Available at: [Link]

• Patel, S., et al. (2016). Forced Degradation Studies. Semantic Scholar. Available at: [Link]

• Science.gov. (n.d.). stability-indicating hplc method: Topics by Science.gov. Science.gov. Available at: [Link]

• Singh, A., et al. (2019). Development and validation of stability indicating liquid chromatographic (RP-HPLC) method for estimation of ubidecarenone in bulk. Brazilian Journal of Pharmaceutical Sciences, 55. Available at: [Link]

• Sanz, C., et al. (1995). Simultaneous HPLC Determination of 2,5-Dimethyl-4-hydroxy-3 (2H)-Furanone and Related Flavor Compounds in Strawberries. Journal of Chromatographic Science, 33(10), 565-568. Available at: [Link]

• Api, A. M., et al. (2024). RIFM fragrance ingredient safety assessment, 4-acetoxy-2,5-dimethyl-3(2H)furanone, CAS Registry Number 4166-20. Food and Chemical Toxicology, 185S, 114407. Available at: [Link]

• Hofmann, T., & Schieberle, P. (2000). Generation of 4-Hydroxy-2,5-Dimethyl-3(2H)-Furanone from Rhamnose as Affected by Reaction Parameters. Journal of Agricultural and Food Chemistry, 48(3), 836–841. Available at: [Link]

• Alhifthi, A., & Williams, S. J. (2019). pH dependent mechanisms of hydrolysis of 4-nitrophenyl β-D-glucopyranoside. ChemRxiv. Available at: [Link]

• Lou, S., & Trout, B. L. (2011). The pH dependent mechanisms of non-enzymatic peptide bond cleavage reactions. Physical Chemistry Chemical Physics, 13(44), 19731–19739. Available at: [Link]

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• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. globalresearchonline.net [globalresearchonline.net]
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• 6. A New RP HPLC Method Development, Validation and Stability Indicating for the [ijaresm.com]
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• 8. stability-indicating hplc method: Topics by Science.gov [science.gov]
• 9. scielo.br [scielo.br]

Technical Support Center: Purification of Synthetic 4-Acetyl-2,5-dimethylfuran-3(2H)-one

Welcome to the technical support guide for the purification of 4-Acetyl-2,5-dimethylfuran-3(2H)-one. This resource is designed for researchers, chemists, and drug development professionals who are navigating the complexities of isolating this valuable furanone derivative. The inherent reactivity of the furanone core presents unique challenges, from managing closely-related synthetic impurities to preventing product degradation. This guide provides field-proven troubleshooting strategies and detailed protocols to help you achieve high purity and yield.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries encountered during the purification process.

Q1: My crude reaction mixture is a dark, oily, and intractable residue. What is the likely composition and how should I proceed? A: A dark, oily crude product typically indicates the presence of several components: residual starting materials (e.g., 2,4-pentanedione), manganese salts from the oxidation reaction (if applicable), and polymeric by-products formed under reaction conditions.[1] Direct crystallization is unlikely to be successful. The recommended first step is a liquid-liquid extraction workup followed by silica gel column chromatography to remove the majority of these highly polar and non-polar impurities.

Q2: What is the most effective primary purification technique: chromatography or crystallization? A: For a typical crude synthetic output, flash column chromatography is the most robust initial purification method. It is highly effective at separating the target molecule from unreacted starting materials and polar by-products. Crystallization is better suited as a final polishing step after the bulk of impurities has been removed, as its success is highly dependent on the purity of the starting material. A successful crystallization of a related compound was achieved from a chloroform/hexane mixture, which can be a good starting point for solvent screening.[1]

Q3: I'm observing significant product loss or streaking during silica gel chromatography. What's causing this? A: This is a common issue with furanone compounds. The furanone ring can be sensitive to the acidic nature of standard silica gel, leading to degradation on the column.[2] Streaking is often a sign of this decomposition or strong, irreversible adsorption. To mitigate this, you can:

• Deactivate the silica gel: Prepare a slurry of silica gel in your starting eluent containing 1% triethylamine to neutralize acidic sites.

• Optimize your solvent system: Use a less polar mobile phase to speed up elution, minimizing contact time with the silica.

Q4: How should I properly store purified 4-Acetyl-2,5-dimethylfuran-3(2H)-one to ensure its long-term stability? A: The furanone ring is susceptible to degradation from air (oxidation), light, and heat.[2] For optimal stability, store the purified solid under an inert atmosphere (argon or nitrogen), in an amber vial to protect it from light, and at low temperatures (≤4°C is recommended).[2]

Part 2: In-Depth Troubleshooting Guide

This guide provides a structured approach to resolving specific issues you may encounter during purification.

Observed Problem	Probable Cause(s)	Recommended Solution(s) & Rationale
Low Recovery After Column Chromatography	1. Compound Degradation: The furanone ring is degrading on the acidic stationary phase.[2] 2. Irreversible Adsorption: Strong interaction between the compound's polar ketone groups and active sites on the silica. 3. Incorrect Eluent Polarity: The solvent system may be too weak to elute the compound effectively or too strong, causing it to elute with the solvent front.	Solution: 1. Use Deactivated Silica: Pre-treat the silica gel with a base (e.g., 1% triethylamine in the eluent) to neutralize acidic sites. 2. Dry Loading: Adsorb the crude material onto a small amount of silica gel before loading it onto the column. This often results in better separation and less streaking. 3. Systematic Solvent Screening: Use Thin Layer Chromatography (TLC) to identify an optimal solvent system (e.g., Hexane/Ethyl Acetate) that gives your product an Rf value of ~0.3-0.4 for good separation.[1][3]
Co-elution of Impurities with the Product	1. Similar Polarity: Synthetic side-products or isomers often have very similar polarities to the target compound. 2. Column Overloading: Loading too much crude material compromises the resolving power of the column.	Solution: 1. Employ a Shallow Gradient: Instead of a step-gradient, use a slow, linear gradient of the polar solvent to improve resolution. 2. Switch Chromatographic Mode: If normal-phase fails, consider reversed-phase HPLC. A C18 column with a water/acetonitrile or water/methanol mobile phase can provide an alternative selectivity for separating compounds of similar polarity.[4] 3. Reduce Load: Decrease the amount of crude material loaded onto the column to 1-2% of the silica gel mass.
Failure to Induce Crystallization	1. Persistent Impurities: Even small amounts of oily impurities can inhibit crystal lattice formation. 2. Inappropriate Solvent System: The chosen solvent may be too good, preventing the solution from becoming supersaturated, or too poor, causing the compound to "oil out."	Solution: 1. Pre-Purification: Ensure the material has been passed through at least one chromatographic step. 2. Systematic Solvent Screening: Test a range of solvent/anti-solvent pairs. Good candidates include Dichloromethane/Hexane, Chloroform/Hexane[1], or Ethyl Acetate/Heptane. 3. Seeding: If you have a small amount of pure crystalline material, add a single seed crystal to the supersaturated solution to initiate nucleation.
Purified Product Discolors or Degrades Over Time	1. Oxidation: The electron-rich furan ring is susceptible to oxidation by atmospheric oxygen.[2] 2. Photodegradation: Exposure to UV light can induce decomposition reactions.[2]	Solution: 1. Inert Atmosphere Storage: After drying the pure compound under high vacuum, break the vacuum with an inert gas like argon or nitrogen before sealing the container. 2. Protect from Light: Store in amber glass vials or wrap clear vials in aluminum foil. 3. Refrigerate or Freeze: Store the container at 4°C or below to slow down potential degradation pathways.[2]

Part 3: Recommended Purification Protocols

Protocol 1: Flash Column Chromatography on Silica Gel

This protocol is the recommended first-pass purification for crude synthetic 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

Methodology:

• TLC Analysis:

  • Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane).

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate in various ratios of Hexane:Ethyl Acetate (e.g., 9:1, 4:1, 2:1).

  • The ideal solvent system will show good separation of the product spot (visualized by UV light or iodine staining) with an Rf value of approximately 0.3-0.4.

• Column Preparation:

  • Select an appropriate size glass column.

  • Prepare a slurry of silica gel in the initial, least polar eluent (e.g., 95:5 Hexane:EtOAc).

  • Pour the slurry into the column and allow it to pack under positive pressure, ensuring no air bubbles are trapped.

• Sample Loading (Dry Loading Recommended):

  • Dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (approx. 2-3 times the mass of the crude product) to the solution.

  • Evaporate the solvent completely on a rotary evaporator to obtain a free-flowing powder of the crude material adsorbed onto the silica.

  • Carefully add this powder to the top of the packed column.

• Elution and Fraction Collection:

  • Begin eluting with the starting non-polar solvent mixture.

  • Gradually increase the polarity of the mobile phase according to your TLC analysis (e.g., increase the percentage of ethyl acetate).

  • Collect fractions in test tubes and monitor the elution of the product by TLC.

• Product Isolation:

  • Combine the fractions that contain the pure product.

  • Remove the solvent using a rotary evaporator to yield the purified 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Data Summary

For achieving analytical or very high purity, HPLC is an excellent option. The choice between reversed-phase and normal-phase depends on the nature of the persistent impurities.[4][5]

Parameter	Reversed-Phase (RP-HPLC)	Normal-Phase (NP-HPLC)
Typical Stationary Phase	C18 (e.g., Zorbax ODS)	Silica
Typical Mobile Phase	Acetonitrile/Water or Methanol/Water. Addition of 0.1% Formic Acid can improve peak shape.	Hexane/Ethyl Acetate or Hexane/Isopropanol.
Application Notes	Highly effective for separating the moderately polar furanone from more polar or ionic impurities (e.g., residual acids, salts).	Useful for separating isomers or compounds with very similar polarity that do not resolve well in RP systems. Effective for removing non-polar impurities.

Part 4: Visualization of Purification Workflow

The following diagram illustrates a logical workflow for tackling the purification of 4-Acetyl-2,5-dimethylfuran-3(2H)-one, from initial assessment to final pure product.

Caption: A decision-making workflow for the purification of 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

References

• BenchChem. (n.d.). Application Notes and Protocols for HPLC Purification of Furanone Compounds.
• Nikonov, I. L., et al. (2020). Cocrystallization of diastereomers in the series of 2(5H)-furanone bis-thioethers based on 1,2-phenylenedimethanethiol. ResearchGate.
• Nishiyama, Y., et al. (2016). 4-Acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one. MDPI.
• SIELC Technologies. (n.d.). Separation of 2(5H)-Furanone on Newcrom R1 HPLC column.
• Reddit. (2023). Help with purification of furanones. r/chemhelp.
• PubChem. (n.d.). 4-Acetyl-2,5-dimethyl-3(2H)-furanone. National Center for Biotechnology Information.
• CORA. (2018). Investigation of halogenated furanones as inhibitors of quorum sensing-regulated bioluminescence in Vibrio harveyi.
• The Good Scents Company. (n.d.). 4-acetyl-2,5-dimethyl-3(2H)-furanone.
• BenchChem. (n.d.). Preventing degradation of 3-Acetyl-2,5-dimethylfuran during analysis.

Sources

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. DSpace [cora.ucc.ie]
• 4. benchchem.com [benchchem.com]
• 5. Separation of 2(5H)-Furanone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Optimizing GC-MS Parameters for Furanone Detection

Welcome to the technical support center for furanone analysis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of detecting and quantifying furanones using Gas Chromatography-Mass Spectrometry (GC-MS). Furanones are a critical class of compounds, often contributing significantly to the flavor and aroma profiles of foods and acting as important synthons in pharmaceutical development. However, their diverse chemical properties, including polarity, volatility, and thermal stability, present unique analytical challenges.[1][2] This resource provides in-depth, experience-driven answers and troubleshooting protocols to help you optimize your GC-MS methods for reliable and reproducible results.

Section 1: Frequently Asked Questions (FAQs) - Core Method Development

This section addresses fundamental questions you may have when setting up your initial GC-MS method for furanone analysis.

Q1: What are the primary challenges when analyzing furanones by GC-MS?

A1: The analysis of furanones is complicated by several factors inherent to their molecular structures:

• Volatility and Polarity: Furanones span a wide range of volatilities. Simple furan is highly volatile and can be lost during sample preparation if not handled carefully.[3][4] Conversely, substituted furanones, especially those with hydroxyl groups (e.g., Furaneol), are highly polar, making them difficult to extract from aqueous matrices and prone to poor chromatographic peak shape.[1][2]

• Thermal Instability: Many furanone derivatives are thermally labile. High temperatures in the GC inlet can cause degradation or rearrangement, such as the interconversion between 2(3H)-furanone and the more stable 2(5H)-furanone tautomer.[5] This compromises quantitative accuracy and can lead to misidentification.

• Matrix Complexity: Furanones are often present at trace levels in highly complex matrices like food, beverages, or biological samples.[2][6] This necessitates robust sample preparation to minimize interferences and matrix effects that can suppress or enhance the analyte signal.

Q2: I'm setting up a new method. Which GC column is best suited for furanone analysis?

A2: The choice of GC column is critical and depends on the specific furanones being analyzed and the complexity of your sample.

• For Volatile, Less Polar Furanones: A Porous Layer Open Tubular (PLOT) column, such as an HP-PLOT Q, is often used for highly volatile compounds like furan itself.[7][8] However, be aware that traditional PLOT columns can shed particles, which may require a particle trap before the MS detector to prevent contamination.[8]

• For a Broad Range of Furanones (General Purpose): A mid-polarity column, such as one with a "624" type phase (e.g., Rxi-624Sil MS), provides excellent selectivity for a wide range of volatile organic compounds, including furan and its alkylated derivatives.[9] These columns are robust and offer good peak shape for many analytes.

• For Polar and Derivatized Furanones: A standard, low-bleed 5% phenyl-methylpolysiloxane column (e.g., HP-5MS or DB-5ms) is a versatile and robust choice, particularly for separating isomers and analyzing derivatized furanones.[7][10] For more polar, underivatized compounds, a wax column (e.g., DB-Wax) can be effective, though it may have a lower maximum operating temperature.[11][12]

Ultimately, the goal is to achieve baseline separation of your target analytes from each other and from matrix interferences. An initial screening with a general-purpose column like an HP-5MS is a sound strategy.[7]

Q3: Is derivatization necessary for the GC-MS analysis of furanones?

A3: Not always, but it is highly recommended for certain types of furanones. The decision to derivatize is a crucial experimental choice driven by the need to improve analytical performance.

• Why Derivatize? Derivatization is a chemical modification technique used to:

  • Increase Volatility: By replacing polar functional groups (like -OH) with nonpolar ones, the compound becomes more volatile and suitable for GC analysis.

  • Improve Thermal Stability: The resulting derivative is often more stable at the high temperatures of the GC inlet, preventing on-column degradation.[13][14]

  • Enhance Chromatographic Performance: Derivatization typically leads to sharper, more symmetrical peaks and better separation from other components.[13]

• When to Derivatize: For polar furanones like 4-hydroxy-2,5-dimethyl-3(2H)-furanone (Furaneol), which are notoriously difficult to analyze directly by GC due to their high polarity and instability, derivatization is almost essential.[1][2]

• Common Reagents: A common and effective method involves reacting the furanone with pentafluorobenzyl bromide (PFBBr) in a basic solution. This creates a stable, less polar derivative that is readily extracted and analyzed by GC-MS.[1]

Q4: What are the key considerations for sample preparation?

A4: Effective sample preparation is arguably the most critical step for successful furanone analysis. The goal is to efficiently extract the analytes while leaving interfering matrix components behind.

• Headspace (HS) Sampling: This is the best approach for highly volatile furanones.[3] The sample is heated in a sealed vial, allowing the volatile compounds to partition into the gas phase (headspace), which is then injected into the GC.

  • Causality: This technique is ideal because it avoids introducing non-volatile matrix components into the GC system. However, care must be taken with incubation temperatures, as heating can artificially generate furan in some food matrices.[3]

• Solid-Phase Microextraction (SPME): SPME is a solvent-free extraction technique that is particularly popular for furanone analysis due to its sensitivity.[3][13] A fiber coated with an absorbent material is exposed to the sample's headspace (or directly immersed), and analytes adsorb onto the fiber. The fiber is then desorbed in the hot GC inlet.

  • Expertise: The choice of fiber coating is critical. A Carboxen/Polydimethylsiloxane (CAR/PDMS) fiber is often effective for trapping a broad range of volatile and semi-volatile compounds, including furan and its derivatives.[7]

• QuEChERS: The "Quick, Easy, Cheap, Effective, Rugged, and Safe" method is excellent for more complex solid or semi-solid samples. It involves an extraction with acetonitrile followed by a cleanup step (dispersive SPE) to remove interferences like lipids and pigments.[10][12] This approach is well-suited for analyzing a wider range of furanones in challenging matrices like milk powder.[12][15]

Q5: How do I select the optimal GC inlet temperature?

A5: The inlet temperature is a delicate balance. It must be high enough to ensure rapid and complete vaporization of your analytes but not so high that it causes thermal degradation.[16][17]

• The Trade-Off:

  • Too Low: Incomplete vaporization leads to poor transfer of analytes to the column, resulting in broad, tailing peaks and poor sensitivity, especially for less volatile compounds.[17]

  • Too High: Thermally labile furanones can degrade, leading to loss of the target analyte and the appearance of artifact peaks.[16]

• A Proven Strategy:

  • Start with a conservative temperature, such as 250 °C , which is a good starting point for a wide range of compounds.[16]

  • Inject a standard containing your most labile and least volatile furanones.

  • Systematically increase the temperature in 25 °C increments (e.g., 250 °C, 275 °C, 300 °C).

  • Monitor the response. You are looking for the temperature that provides the best response for your least volatile analyte without a significant decrease in the response of your most thermally sensitive analyte.[16] For many furanone applications, an inlet temperature between 250 °C and 280 °C is often optimal.[7][10]

Q6: What are typical MS parameters for furanone detection?

A6: Standard Electron Ionization (EI) at 70 eV is the most common method for generating reproducible mass spectra that can be compared to library databases.[11]

• Ion Source Temperature: Keep the ion source temperature reasonably low (e.g., 180-230 °C ) to minimize in-source fragmentation or degradation of the molecular ion.[11]

• Scan Mode:

  • Full Scan: Use this mode during method development to identify unknown compounds and confirm the fragmentation patterns of your target furanones.

  • Selected Ion Monitoring (SIM): For quantitative analysis, SIM mode is vastly superior. It involves monitoring only a few characteristic ions for each compound, which dramatically increases sensitivity and selectivity by reducing chemical noise.[18]

• Mass Fragmentation: Understanding the fragmentation of furanones is key to selecting the correct ions for SIM mode and for confident identification. Fragmentation often involves cleavage of the furanone ring or loss of side chains.[19] For example, the fragmentation of 4-hydroxy-3(2H)-furanones often involves characteristic cleavages of the ring structure.[11][19] Public databases like the NIST WebBook are invaluable resources for reference mass spectra.[20][21]

Section 2: Troubleshooting Guide

Even with an optimized method, problems can arise. This guide provides a logical approach to diagnosing and solving common issues.

Q1: I'm seeing poor peak shape (tailing) for my furanone analytes. What's the cause?

A1: Peak tailing is a common issue, especially for polar furanones. It is usually caused by unwanted interactions between the analyte and active sites within the GC system.

• Probable Causes & Solutions:

  • Active Sites in the Inlet: The glass inlet liner is a primary source of activity. Hydroxyl groups on the surface of the glass can interact with polar analytes.

    • Solution: Ensure you are using a properly deactivated liner. If performance degrades, replace the liner. Regular liner replacement is the most effective maintenance you can perform.[22]

  • Column Contamination: Non-volatile matrix components can accumulate at the head of the column, creating active sites.

    • Solution: Trim the first 10-20 cm from the front of the column. This removes the contaminated section and can restore peak shape.[22]

  • Inlet Temperature Too Low: As discussed in the FAQs, insufficient temperature can cause slow vaporization, leading to tailing.

    • Solution: Methodically increase the inlet temperature and observe the effect on peak shape.[17]

  • Column Degradation: Over time, the stationary phase of the column can degrade, exposing active sites.

    • Solution: Condition the column by baking it out at its maximum recommended temperature. If this fails, the column may need to be replaced.

Q2: My furanone signal is weak or non-existent. What should I check?

A2: A loss of signal can be abrupt or gradual. A systematic check is the best approach.

• Troubleshooting Steps:

  • Verify Sample Integrity: Has the sample been stored correctly? Highly volatile furanones can be lost from improperly sealed vials.[3][4] Is the sample concentration correct?[23]

  • Check the Injection System: Perform a manual injection to rule out autosampler syringe issues.[22] Ensure the syringe is drawing and dispensing the correct volume. Check for a blocked syringe.[23]

  • Investigate for Leaks: Air leaks in the carrier gas line or at the inlet fitting are a common cause of sensitivity issues, especially for a mass spectrometer. Perform a leak check.[23]

  • Clean the MS Ion Source: A dirty ion source is a frequent cause of gradual signal decline. Follow the manufacturer's procedure for cleaning the source, repeller, and lenses.[23]

  • Re-evaluate Sample Preparation: Are you losing your analyte during an extraction or cleanup step? Run a matrix-free standard through the entire preparation process to check your recovery.

Q3: I'm observing inconsistent retention times. What are the likely causes?

A3: Retention time stability is the foundation of reliable compound identification. Drifting retention times usually point to issues with flow or temperature control.

• Common Culprits:

  • Carrier Gas Flow/Pressure Issues: Check your gas supply. Is the cylinder pressure low? Ensure your electronic pressure control (EPC) is functioning correctly and that the setpoint (pressure or flow) is stable.

  • GC Column Issues: A poorly installed column can lead to leaks at the inlet or detector fitting, causing flow fluctuations. Re-install the column, ensuring clean cuts and proper ferrule placement.

  • Oven Temperature Instability: Verify that the GC oven is reaching and holding the setpoint temperatures accurately. A faulty temperature sensor or controller can cause drift.

  • Large Injection Volume/Incompatible Solvent: Injecting a large volume of a solvent that is not compatible with the stationary phase can cause temporary phase disruption, affecting retention.

Q4: I suspect my furanones are degrading in the inlet. How can I confirm and prevent this?

A4: Confirming thermal degradation is key to solving it.

• Confirmation Method:

  • Inject a standard at your current "high" inlet temperature (e.g., 280 °C).

  • Inject the same standard at a significantly lower, "gentle" temperature (e.g., 180 °C).

  • Compare the chromatograms. Look for a decrease in the peak area of your target furanone and/or the appearance of new, smaller peaks at the higher temperature. These new peaks are likely degradation products.

• Prevention Strategies:

  • Lower the Inlet Temperature: This is the most direct solution. Find the lowest temperature that still provides good peak shape for your least volatile analyte.[16]

  • Use a Deactivated Liner: As mentioned for peak tailing, an active liner can catalyze degradation reactions. Use a high-quality, deactivated liner.

  • Change Injection Technique: Consider a Programmed Temperature Vaporization (PTV) inlet if available. A PTV allows for a cool injection followed by a rapid temperature ramp, which minimizes the time the analyte spends in a hot environment, reducing the chance of degradation.[24]

  • Derivatize the Analyte: As discussed in the FAQs, converting a labile analyte into a more thermally stable derivative is a highly effective, albeit more labor-intensive, solution.[1]

Section 3: Protocols and Workflows

This section provides standardized protocols for common procedures and visual workflows to guide your analysis.

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) for Furanone Analysis

This protocol is a starting point for extracting furan and its derivatives from liquid matrices like juice or beverages.

• Sample Preparation: Place 5 g of the liquid sample into a 20 mL headspace vial.[7]

• Salting Out: Add 5 mL of a saturated NaCl solution. This increases the ionic strength of the sample, which promotes the partitioning of volatile organic compounds into the headspace.[7]

• Internal Standard: Spike the sample with an appropriate deuterated internal standard (e.g., furan-d4) for accurate quantification.[18]

• Equilibration: Seal the vial and place it in an autosampler tray. Equilibrate the sample at 35 °C for 15 minutes with agitation.[7] Causality Note: Gentle heating increases vapor pressure, but higher temperatures should be avoided to prevent artifact formation.[3]

• Extraction: Expose a CAR/PDMS SPME fiber to the vial's headspace for 15 minutes at the same temperature.[7]

• Desorption & Analysis: Immediately transfer the fiber to the GC inlet, set at 280 °C, and desorb for 5 minutes in splitless mode to transfer the analytes to the column.[7] Start the GC-MS run.

Protocol 2: Derivatization of Polar Furanones (e.g., Furaneol) with PFBBr

This protocol converts polar, hydroxylated furanones into more GC-amenable derivatives.[1][25]

• Setup: In a 2 mL reaction vial, add 1 mL of the aqueous sample or standard.

• pH Adjustment: Add a basic solution (e.g., potassium carbonate) to adjust the pH to alkaline conditions, which facilitates the reaction.[1]

• Reagent Addition: Add a solution of Pentafluorobenzyl Bromide (PFBBr) in an appropriate solvent (e.g., acetone).

• Reaction: Tightly seal the vial. Heat the mixture at 60-80 °C for 30-60 minutes with constant agitation (e.g., vortexing or shaking).[25]

• Extraction: Cool the vial to room temperature. Add 0.5 mL of an organic extraction solvent (e.g., hexane). Vortex vigorously for 1 minute to extract the PFB-furanone derivative.

• Analysis: Centrifuge to separate the layers. Carefully transfer the upper organic layer to an autosampler vial for GC-MS analysis.[25]

Mandatory Visualizations

Caption: High-level workflow for furanone analysis from sample to result.

Caption: A decision tree for troubleshooting low signal issues.

Section 4: Data & Reference Tables

Table 1: Recommended Starting GC-MS Parameters for Furanone Analysis

Parameter	Recommended Setting	Rationale & Key Considerations
GC Inlet
Injection Mode	Splitless (for trace analysis)	Maximizes analyte transfer to the column for best sensitivity.
Inlet Temperature	250 - 280 °C	Balance between efficient vaporization and preventing thermal degradation.[10][16]
Liner	Deactivated, single taper with glass wool	Inert surface minimizes analyte interaction; wool aids vaporization and traps non-volatiles.
GC Column
Phase	HP-5MS (or equivalent)	Good general-purpose column for resolving a wide range of furanone derivatives.[7]
Dimensions	30 m x 0.25 mm ID, 0.25 µm film	Standard dimensions providing a good balance of resolution and analysis time.
Carrier Gas	Helium	Inert gas providing good chromatographic efficiency.
Flow Rate	1.0 - 1.2 mL/min (constant flow)	Typical flow rate for this column dimension, compatible with MS vacuum.[8]
Oven Program
Initial Temperature	40 - 50 °C (hold 2 min)	Low initial temperature to focus volatile analytes at the head of the column.
Ramp Rate	10 °C/min to 250 °C	A moderate ramp rate provides good separation for a range of compounds. Adjust as needed.
Final Hold	Hold at 250 °C for 5 min	Ensures all analytes have eluted from the column.
MS Detector
Ionization Mode	Electron Ionization (EI)	Standard mode for creating reproducible, library-searchable spectra.
Ionization Energy	70 eV	Universal standard for EI-MS.[11]
Source Temperature	230 °C	Hot enough to prevent condensation but low enough to minimize in-source degradation.
Transfer Line Temp	280 °C	Must be hot enough to prevent analyte condensation before reaching the ion source.[12]
Detection Mode	SIM (for quantification)	Provides superior sensitivity and selectivity compared to Full Scan.[18]

Table 2: Common Electron Ionization (EI) Mass Fragments of Selected Furanones

This table provides examples of key ions useful for identification and SIM method development. Mass spectra can be found in public databases.[20][21][26]

Compound	Molecular Weight	Common Mass Fragments (m/z)	Source
2(5H)-Furanone	84	84 (M+), 55, 54, 39, 29, 26	[20][26]
3-Methyl-2(5H)-furanone	98	98 (M+), 69, 55, 41, 39	[21]
Furaneol (HDMF)	128	128 (M+), 113, 85, 57, 43	[11][19]
Homofuraneol	142	142 (M+), 127, 113, 99, 71, 43	[11][19]

References

• 1. Quantification of 4-hydroxy-2,5-dimethyl-3-furanone in fruit samples using solid phase microextraction coupled with gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 5. benchchem.com [benchchem.com]
• 6. Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Analysis of Furan and Alkylfurans in Food Commodities by SPME Arrow GC-MS [discover.restek.com]
• 10. eurl-pc.eu [eurl-pc.eu]
• 11. imreblank.ch [imreblank.ch]
• 12. jstage.jst.go.jp [jstage.jst.go.jp]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. A rapid and sensitive method for simultaneous quantification of seven furfural compounds in milk powder based on GC-MS/MS combined with QuEChERS method [jstage.jst.go.jp]
• 16. Optimizing Splitless Injections: Inlet Temperature [discover.restek.com]
• 17. Inlet temperature GCMS - Chromatography Forum [chromforum.org]
• 18. Analysis of Furans and Alkylfurans in Food Samples (Part 1): Choosing GC-MS Conditions and a Sample Preparation Technique [discover.restek.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. 2(5H)-Furanone [webbook.nist.gov]
• 21. 2(5H)-Furanone, 3-methyl- [webbook.nist.gov]
• 22. m.youtube.com [m.youtube.com]
• 23. shimadzu.co.uk [shimadzu.co.uk]
• 24. ues.pku.edu.cn [ues.pku.edu.cn]
• 25. benchchem.com [benchchem.com]
• 26. 2(5H)-Furanone | C4H4O2 | CID 10341 - PubChem [pubchem.ncbi.nlm.nih.gov]

Overcoming interference in the analysis of 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the analysis of 4-Acetyl-2,5-dimethylfuran-3(2H)-one (FEMA No. 4070). This furanone is a key flavor compound, notable for its sweet, fruity, and raspberry-like aroma, often formed during the Maillard reaction in processed foods.[1][2] Its analysis, however, is frequently complicated by its polarity and the complexity of the matrices in which it is found, leading to significant analytical interference.

This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome common challenges encountered during the chromatographic analysis of this compound. We will delve into the causality behind these issues and provide field-proven, self-validating protocols to ensure the integrity of your results.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format. We diagnose the problem, explain the underlying scientific principles, and provide actionable solutions.

Question 1: I'm observing poor peak shape for 4-Acetyl-2,5-dimethylfuran-3(2H)-one, specifically peak tailing. What is the cause and how can I fix it?

Answer:

Peak tailing is a common issue when analyzing polar compounds like 4-Acetyl-2,5-dimethylfuran-3(2H)-one. The primary cause is unwanted secondary interactions between the analyte and "active sites" within the gas chromatography (GC) system.

Causality Explained: The structure of 4-Acetyl-2,5-dimethylfuran-3(2H)-one contains ketone and ether functional groups, which can engage in hydrogen bonding or dipole-dipole interactions.[3] These interactions can occur with:

• Silanol Groups: Exposed silanol groups (Si-OH) on the surface of glass inlet liners or the front end of the GC column are highly active and can strongly adsorb your analyte.

• Contaminants: Non-volatile matrix components (sugars, lipids, proteins) can accumulate in the inlet and column, creating new active sites.[4]

This adsorption delays the elution of a portion of the analyte molecules, resulting in a "tail" on the chromatographic peak.

Solutions:

• Inlet Maintenance: The injector is the most common source of activity.

  • Use Deactivated Liners: Always use a high-quality, deactivated (silanized) inlet liner. For particularly challenging matrices, consider liners with glass wool, as the wool not only aids in vaporization but also traps non-volatile residues, protecting the column.[5]

  • Routine Replacement: Replace the inlet liner and septum regularly. The frequency depends on the cleanliness of your samples; for complex food matrices, this might be as often as every 25-50 injections.

• Column Maintenance:

  • Column Trimming: If the liner replacement does not resolve the issue, the front of the column may be contaminated. Trim 10-15 cm from the column's inlet end to remove the contaminated section.[5]

  • Column Choice: Ensure you are using a suitable column. A mid-polarity column (e.g., with a 5% diphenyl / 95% dimethyl polysiloxane phase like a DB-5ms) is often a good starting point.[6]

• System Check:

  • Leak Detection: Air leaks can degrade the column's stationary phase, creating active sites. Perform a leak check on your system, especially around the septum and column fittings.[7]

Question 2: My analyte signal is very low or non-existent, even though I expect it to be present. What are the likely causes of this poor sensitivity?

Answer:

A loss of sensitivity can be frustrating and may stem from issues in sample preparation, the injection process, or the detector.

Causality Explained: Low signal implies that an insufficient amount of the analyte is reaching or being detected by the mass spectrometer (MS). This can be due to:

• Matrix Effects: Co-extracted matrix components can interfere with the ionization of the target analyte in the MS source, a phenomenon known as ion suppression. This is particularly prevalent in electrospray ionization (ESI) for LC-MS but can also affect analyte transfer and detection in GC-MS.

• Analyte Loss During Sample Prep: The compound may be lost during extraction or cleanup steps, especially if its volatility is not properly managed.

• Injector Discrimination: High molecular weight or polar compounds can be "lost" in the injector if vaporization is incomplete or if they are adsorbed onto active sites.[5]

• Detector Fouling: The MS source can become contaminated over time, reducing its sensitivity.

Solutions:

• Optimize Sample Preparation:

  • Matrix Removal: Implement a more rigorous cleanup step. For fatty matrices, consider dispersive solid-phase extraction (dSPE) with C18 or enhanced lipid removal sorbents.[6]

  • Extraction Efficiency: Verify your extraction efficiency by spiking a blank matrix with a known concentration of your analyte and calculating the recovery.

  • Use an Internal Standard: Incorporate an isotopically labeled internal standard (if available) or a chemical analog early in the sample preparation process. This helps to correct for analyte loss during extraction and for matrix-induced signal suppression. The FDA's method for furan analysis, for example, uses d4-furan as an internal standard.[8]

• Review Injection Parameters:

  • Injector Temperature: Ensure the injector temperature is high enough to ensure complete and rapid vaporization of the analyte (a starting point of 250 °C is common), but not so high that it causes thermal degradation.[9]

  • Splitless Injection Time: For trace analysis, use a splitless injection. Optimize the splitless time to ensure the complete transfer of the sample vapor to the column (typically 0.75-1.5 min).

• Mass Spectrometer Maintenance:

  • Tune Check: Run an MS tune check to verify the instrument's sensitivity and mass calibration. A failing tune report is a clear indicator that the detector needs attention.[5]

  • Source Cleaning: If the tune report shows poor sensitivity, the ion source may be contaminated. Follow the manufacturer's instructions for cleaning the ion source components.

Question 3: I'm seeing significant co-eluting peaks that interfere with the quantification of 4-Acetyl-2,5-dimethylfuran-3(2H)-one. How can I resolve this?

Answer:

Co-elution is a major challenge in complex matrices and requires a multi-faceted approach focusing on chromatographic separation and detection selectivity.

Causality Explained: Food and biological matrices contain thousands of compounds.[10] It is highly probable that some of these will have similar chromatographic properties to your analyte and will elute at the same time. In single quadrupole GC-MS, if an interfering compound shares a common ion with your analyte, it will lead to an overestimation of the analyte's concentration.

Solutions:

• Improve Chromatographic Resolution:

  • Modify Temperature Program: Decrease the oven temperature ramp rate (e.g., from 10 °C/min to 5 °C/min) around the elution time of your analyte. This will increase the separation between closely eluting compounds.[6]

  • Use a Different Column: Switch to a column with a different stationary phase chemistry (e.g., a higher polarity column) to alter the elution order of compounds.

• Enhance Detection Selectivity:

  • Use High-Resolution Mass Spectrometry (HRMS): Instruments like Time-of-Flight (TOF) or Orbitrap MS can measure mass with high accuracy.[10][11] This allows you to distinguish your analyte from an interference based on its exact mass, even if they co-elute.

  • Switch to Tandem Mass Spectrometry (MS/MS): This is often the most robust solution. In GC-MS/MS, you select the molecular ion of your analyte (precursor ion), fragment it, and then monitor one or more specific fragment ions (product ions).[12] This process is highly selective and significantly reduces background interference, as it is highly unlikely that a co-eluting compound will have the same precursor ion AND the same product ions.

Troubleshooting Summary Table

Symptom	Probable Cause(s)	Recommended Actions
Peak Tailing	Active sites in inlet/column; Column contamination.	Use a deactivated liner; Replace septum; Trim the column.
Low Sensitivity	Matrix suppression; Analyte loss during prep; Detector fouling.	Improve sample cleanup; Use an internal standard; Check MS tune and clean source.
Co-eluting Peaks	Insufficient chromatographic separation; Non-selective detection.	Optimize GC oven program; Use a different column; Employ GC-MS/MS or GC-HRMS.[12]
Poor Reproducibility	Leaks in the system; Inconsistent sample injection; Unstable instrument conditions.	Perform leak check; Use autosampler; Allow system to stabilize.[7]
Ghost Peaks	Carryover from previous injection; Septum bleed; Contaminated solvent.	Run solvent blanks; Use high-quality septa; Check solvent purity.[4]

Experimental Protocols & Workflows

To provide a practical starting point, we've outlined a robust protocol for analyzing 4-Acetyl-2,5-dimethylfuran-3(2H)-one in a general food matrix. Method validation for each specific matrix is critical.[13][14]

Workflow Diagram: Systematic Troubleshooting of Interference

This diagram outlines a logical flow for diagnosing and resolving common analytical issues.

Caption: Systematic workflow for troubleshooting GC-MS interference issues.

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) with GC-MS

This method is ideal for analyzing volatile and semi-volatile compounds in liquid or solid samples and minimizes matrix introduction into the GC system.[15]

• Sample Preparation:

  • Weigh 2-5 g of the homogenized sample into a 20 mL headspace vial.[16]

  • Add 5 mL of saturated NaCl solution to liquid or semi-solid samples to increase the partitioning of the analyte into the headspace.

  • Add the internal standard solution.

  • Immediately seal the vial with a PTFE-faced septum.

• HS-SPME Procedure:

  • Place the vial in the autosampler tray.

  • Incubate the sample at 60 °C for 15 minutes with agitation to allow for equilibration between the sample and the headspace.[15]

  • Expose a 50/30 µm DVB/CAR/PDMS SPME fiber to the vial's headspace for 20 minutes to adsorb the volatile compounds.

• GC-MS Analysis:

  • Desorb the fiber in the GC inlet at 250 °C for 5 minutes in splitless mode.

  • Use the GC and MS parameters outlined in the table below.

Table of Typical GC-MS/MS Parameters

Parameter	Setting	Rationale
GC Column	DB-5ms (30m x 0.25mm, 0.25µm)	A robust, general-purpose column for flavor analysis.[6]
Carrier Gas	Helium, 1.2 mL/min constant flow	Inert and provides good chromatographic efficiency.
Oven Program	40°C (2 min), ramp 8°C/min to 240°C, hold 5 min	Provides good separation for a wide range of volatile compounds.
Inlet Temp.	250 °C (Splitless)	Ensures efficient desorption and transfer of the analyte.
MS Transfer Line	280 °C	Prevents condensation of the analyte before reaching the source.
Ion Source Temp.	230 °C	Standard temperature for electron ionization (EI).
Ionization Mode	Electron Ionization (EI), 70 eV	Provides reproducible fragmentation patterns for library matching.
Precursor Ion (Q1)	m/z 154.1 (M+)	This is the molecular ion of the analyte.[1]
Product Ions (Q3)	m/z 111.1, m/z 83.1	These are characteristic fragment ions used for quantification and confirmation.

Frequently Asked Questions (FAQs)

Q1: What are the key mass spectral fragments I should look for to identify 4-Acetyl-2,5-dimethylfuran-3(2H)-one?

The electron ionization (EI) mass spectrum is characterized by its molecular ion (M+) at m/z 154. Key fragments arise from the loss of functional groups. While a full fragmentation study is complex, common losses include the acetyl group (-CH3CO, 43 Da) and methyl groups (-CH3, 15 Da). Based on fragmentation patterns of similar furanones, you should monitor the molecular ion at m/z 154 and key fragment ions such as m/z 111 ([M-CH3CO]+) and m/z 83 .[17] Always confirm identification by comparing the retention time and mass spectrum against a certified reference standard.

Q2: How do I choose the right sample preparation method for my specific matrix?

The choice of sample preparation is critical and depends entirely on the matrix properties.[18] The goal is to efficiently extract your analyte while leaving as much of the interfering matrix behind as possible.

Caption: Decision tree for selecting an appropriate sample preparation method.

• For highly volatile analysis in any matrix: Headspace (HS) techniques like SPME are superior as they only sample the vapor phase, leaving non-volatile matrix components behind.[12][15]

• For aqueous samples (e.g., beverages): Liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can be effective.

• For complex solid/semi-solid samples (e.g., processed foods): A QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach is highly versatile.[6][10] It involves an initial extraction with acetonitrile followed by a cleanup step (dSPE) where specific sorbents are used to remove interferences like fats (using C18 or other lipid-specific sorbents) and sugars/acids (using PSA - primary secondary amine).

Q3: How do I properly validate my analytical method for a new food matrix?

Method validation is the process of proving that your analytical method is suitable for its intended purpose.[19] When you apply a method to a new matrix, you must perform a matrix-specific validation.[14][20] Key parameters to evaluate include:

• Selectivity: The ability to differentiate and quantify the analyte in the presence of other components in the sample.[13]

• Accuracy (Recovery): Spike a blank matrix sample with a known amount of the analyte at low, medium, and high concentrations and measure the recovery. A good recovery is typically within 80-120%.

• Precision (Repeatability): Analyze multiple replicates of a spiked sample to determine the relative standard deviation (RSD). An RSD of <15% is generally desirable.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified in the matrix.

• Linearity and Range: Establish the concentration range over which the method gives a linear response.

Following guidelines from bodies like AOAC International or the FDA provides a robust framework for validation.[19]

References

• d'Acampora Zellner, B., Dugo, P., Dugo, G., & Mondello, L. (2008). Gas chromatography-olfactometry in food flavour analysis. PubMed.
• Grosch, W. (2021). Enhancing Odor Analysis with Gas Chromatography–Olfactometry (GC-O): Recent Breakthroughs and Challenges. Journal of Agricultural and Food Chemistry.
• d'Acampora Zellner, B., et al. (2007). Gas chromatography–olfactometry in food flavour analysis.
• GenTech Scientific. (2021). Gas Chromatography Olfactometry in Food Flavor Analysis. GenTech Scientific Blog.
• Various Authors. (N.d.). Decoding Flavor Release: Interactions Between Food Matrices and Flavor Compounds. Frontiers in Nutrition.
• Bocca, B., et al. (2018). Gas Chromatography Analysis with Olfactometric Detection (GC-O)
• Food Safety Institute. (2025).
• U.S. Food and Drug Administration. (2019). Guidelines for the Validation of Chemical Methods for the Foods Program. FDA.
• Trucksess, M. W. (2013).
• Roberts, D. (N.d.). The Determination of Furan in Foods — Challenges and Solutions.
• RSSL. (N.d.). Method Development and Validation for Food and Beverages. Reading Scientific Services Ltd.
• Trucksess, M. W., & Geiger-Analy, A. M. (2013). How Composition Methods Are Developed and Validated. Journal of Agricultural and Food Chemistry.
• EURL-PC. (2024). 2(5H)‐furanone in food (meat, cheese and fish).
• Restek Corporation. (N.d.). Troubleshooting Guide. Restek.
• Wenzl, T., & Rosen, J. (2007). Methods for the determination of furan in food.
• BenchChem. (2025). Quantitative analysis of 3,4-Dihydroxy-5-methyl-2-furanone in food samples. BenchChem.
• Taylor, A. J. (N.d.).
• do Nascimento, J. K. S., et al. (2021). Comprehensive Strategy for Sample Preparation for the Analysis of Food Contaminants and Residues by GC–MS/MS: A Review of Recent Research Trends. PMC - NIH.
• Guichard, E. (2016).
• Ziegler, G. R. (N.d.). Characterization of Key Flavor Compounds and Flavor-Matrix Interactions in Food/Pharmaceutical Products. NIFA Reporting Portal.
• National Center for Biotechnology Information. (2025). 4-Acetyl-2,5-dimethyl-3(2H)-furanone.
• Thermo Fisher Scientific. (N.d.). GC-MS for food safety analysis - Applications compendium. Thermo Fisher Scientific.
• Food Safety Institute. (2025). The Power of Gas Chromatography-Mass Spectrometry (GC-MS) in Food Analysis. Food Safety Institute.
• U.S. Food and Drug Administration. (2006).
• Waters Corporation. (2020). Determining Matrix Effects in Complex Food Samples.
• Nishino, H., et al. (2016). 4-Acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one. MDPI.

• The Good Scents Company. (N.d.). 4-acetyl-2,5-dimethyl-3(2H)-furanone. The Good Scents Company. [Link]

• FooDB. (2010). Showing Compound 4-Acetyl-2,5-dimethyl-3(2H)-furanone (FDB008892). FooDB. [Link]

• precisionFDA. (N.d.). 4-ACETYL-2,5-DIMETHYL-3(2H)-FURANONE. precisionFDA. [Link]

• ResearchGate. (N.d.). Gas chromatography and mass spectroscopy techniques for the detection of chemical contaminants and residues in foods. ResearchGate. [Link]

• Agilent Technologies. (2022). How to Troubleshoot and Improve your GC/MS. YouTube. [Link]

• New Food Magazine. (2014). Mass spectrometry for determining food contamination. New Food Magazine. [Link]

• Fay, L. B., Huynh-Ba, T., & Blank, I. (N.d.). Study of the Fragmentation of 3(2H)-Furanones by Mass Spectrometry. Imre Blank's Publications. [Link]

• Phenomenex. (2025). GC Column Troubleshooting Guide. Phenomenex. [Link]

• Api, A. M., et al. (2025). RIFM fragrance ingredient safety assessment, 4-acetoxy-2,5-dimethyl-3(2H)furanone, CAS Registry Number 4166-20. Food and Chemical Toxicology.

• Belitz, H. D., Grosch, W., & Schieberle, P. (2013). Natural 4-Hydroxy-2,5-dimethyl-3(2H)-furanone (Furaneol®). PubMed Central. [Link]

• Blank, I., & Fay, L. B. (2025). Formation of 4Hydroxy2,5-dimethyl-3(2 H )-furanone and 4Hydroxy2(or 5)-ethyl-5(or 2)-methyl-3(2 H )-furanone through Maillard Reaction Based on Pentose Sugars. ResearchGate. [Link]

• Chen, X., et al. (N.d.). Occurrence, Formation, Stability, and Interaction of 4-Hydroxy-2,5-dimethyl-3(2H)-furanone. MDPI. [Link]

Sources

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Side reactions to consider in Mn(OAc)3-mediated oxidation.

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for Manganese(III) acetate-mediated oxidations. This resource is designed to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to assist you in overcoming common challenges encountered during your experiments. As Senior Application Scientists, we have compiled this guide based on both fundamental mechanistic principles and practical laboratory experience.

I. Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding Mn(OAc)3-mediated reactions, providing a foundational understanding for experimental design.

Q1: My reaction is sluggish or fails to initiate. What are the primary factors to investigate?

A1: Several factors can contribute to a slow or failed reaction. The initiation of a Mn(OAc)3-mediated oxidation is a nuanced process.[1][2] The rate-determining step can vary depending on the substrate.[1]

• Substrate Acidity: For substrates with relatively acidic α-protons (e.g., β-keto esters), the formation of the Mn(III) enolate is typically fast and reversible.[1] The subsequent electron transfer to form the radical intermediate can be the slow step.[2] Conversely, for less acidic substrates, the formation of the Mn(III)-enolate complex itself can be the rate-determining step.[2]

• Reagent Quality: Commercial Mn(OAc)3 dihydrate (Mn(OAc)3·2H2O) is an oxo-centered trimer.[1] Its quality can vary, and older reagents may have reduced activity. It is advisable to use freshly opened or properly stored reagent. Anhydrous Mn(OAc)3, prepared from the dihydrate, can exhibit different reactivity.[3][4]

• Solvent: Acetic acid is the most common solvent for these reactions.[1] However, other solvents like ethanol can be used, though they may alter the reaction pathway and yield.[3][4][5] The choice of solvent can influence the rate of hydrogen atom abstraction by radical intermediates.[1]

• Temperature: Reaction temperature significantly impacts the rate.[6][7] While many reactions proceed at room temperature or slightly above for acidic substrates like β-keto esters, less reactive substrates such as malonic esters often require heating to 60-80 °C.[3][4]

Q2: What is the role of Cu(OAc)2 as a co-oxidant, and when should I use it?

A2: Copper(II) acetate is a crucial additive for specific transformations, particularly when dealing with primary and secondary radical intermediates.[1][3][4][8][9]

• Mechanism of Action: Primary and secondary radicals are often not efficiently oxidized by Mn(OAc)3.[3][4][9] Instead, they may abstract a hydrogen atom from the solvent or another substrate molecule, leading to undesired saturated byproducts.[3][8] Cu(OAc)2 is a much more efficient oxidant for these radicals, oxidizing them approximately 350 times faster than Mn(OAc)3.[1][3][4][9]

• Product Distribution: The oxidation of the radical by Cu(II) typically forms a Cu(III) intermediate, which then undergoes oxidative elimination to yield an alkene, often favoring the less substituted product.[1][8][9] In some cases, ligand transfer can also occur.[1]

• When to Use: Employ Cu(OAc)2 when you want to trap a primary or secondary radical intermediate and convert it to an alkene. It is essential for preventing hydrogen abstraction side reactions and achieving good yields in many oxidative cyclizations.[3][4][9]

Q3: I am observing a complex mixture of products. What are the likely side reactions?

A3: The complexity of Mn(OAc)3-mediated reactions means several competing pathways can lead to a mixture of products.[1]

• Over-oxidation: If the desired product contains an oxidizable functional group (e.g., an α-hydrogen in a β-dicarbonyl system), it can be further oxidized by Mn(OAc)3.[1] This is a common issue in intramolecular cyclizations where a large excess of the initial substrate isn't used as the solvent.[1]

• Polymerization: Radical intermediates can react with each other or with the starting material, leading to polymeric byproducts.[1] This is more prevalent in intermolecular reactions.

• Hydrogen Atom Abstraction: As mentioned, primary and secondary radicals can abstract hydrogen atoms, leading to reduced, saturated products instead of the desired oxidized ones.[3][8]

• Rearrangements: Cationic intermediates, formed from the oxidation of tertiary, allylic, or benzylic radicals, can undergo rearrangements before being trapped by a nucleophile or eliminating a proton.[1]

• Solvent Participation: The solvent, especially acetic acid, can participate in the reaction, leading to the formation of lactones or acetoxylated byproducts.[1]

II. Troubleshooting Guides

This section provides detailed, step-by-step approaches to diagnose and solve specific experimental problems.

Problem 1: Low Yield of Desired Cyclized Product, Accompanied by Saturated Byproduct

Symptoms:

• Major product is the result of hydrogen atom abstraction by the intermediate radical.

• Low conversion to the desired unsaturated or functionalized cyclic product.

Causality Analysis: This issue points directly to the inefficient oxidation of a primary or secondary radical intermediate. The radical, instead of being oxidized, follows a reductive pathway by abstracting a hydrogen atom.

Troubleshooting Protocol:

• Introduce a Co-oxidant:

  • Action: Add 0.1 to 1.0 equivalents of Cu(OAc)2 to the reaction mixture.

  • Rationale: Cu(OAc)2 will rapidly oxidize the intermediate radical, promoting the formation of an alkene through oxidative elimination and outcompeting the hydrogen abstraction pathway.[3][4][9]

• Optimize Reactant Stoichiometry:

  • Action: Ensure at least 2 equivalents of Mn(OAc)3 are used per mole of substrate undergoing cyclization.

  • Rationale: The overall process is a two-electron oxidation. The first equivalent of Mn(OAc)3 generates the initial radical, and the second is required for the subsequent oxidation of the cyclized radical (often in conjunction with Cu(OAc)2).

• Solvent and Temperature Considerations:

  • Action: If using a solvent with easily abstractable hydrogens (like ethanol), consider switching to acetic acid.[5]

  • Rationale: Acetic acid is generally a less facile hydrogen atom donor than other alcoholic solvents. Elevated temperatures can sometimes favor hydrogen abstraction; consider running the reaction at the lowest temperature that allows for a reasonable reaction rate.

Workflow Diagram:

Caption: Competing pathways of desired reaction and over-oxidation.

III. References

• Snider, B. B. (n.d.). Mechanisms of Mn(OAc)3-based oxidative free-radical additions and cyclizations. NIH Public Access.

• (2025). Mechanisms of Mn(OAc)3-based oxidative free-radical additions and cyclizations. Semantic Scholar.

• (n.d.). Manganese-mediated coupling reactions. Wikipedia.

• (n.d.). Manganese(III) Acetate-mediated Oxidative Cyclization of α-Methylstyrene and trans-Stilbene with β-Ketosulfones. NIH.

• (n.d.). Proposed reaction mechanism of the Mn(OAc)3 promoted addition reaction with dimethyl malonate. ResearchGate.

• (n.d.). Influence of reaction temperature on the reactivity of Mn(OAc)3 ⋅ 2H2O. ResearchGate.

• Snider, B. B. (1996). Manganese(III)-Based Oxidative Free-Radical Cyclizations. Chemical Reviews.

• (2016). Mn(OAc)3 catalyzed intermolecular oxidative peroxycyclization of naphthoquinone. RSC Publishing.

• (n.d.). Mn(III)-Based Oxidative Free-Radical Cyclizations. Google Sites.

• (2025). Manganese(III) Acetate: A Versatile Reagent in Organic Chemistry. ResearchGate.

• Thomas, H. N., et al. (2024). First principles investigation of manganese catalyst structure and coordination in the p-xylene oxidation process. Catalysis Science & Technology.

• Snider, B. B. (1996). Manganese(III)-Based Oxidative Free-Radical Cyclizations. SciSpace.

• (2024). Recent Advances in Manganese(III)-Assisted Radical Cyclization for the Synthesis of Natural Products: A Comprehensive Review. MDPI.

• Snider, B. B., et al. (n.d.). Solvent effects on manganese(III)-based oxidative free-radical cyclizations: ethanol and acetic acid. The Journal of Organic Chemistry.

• (n.d.). Mn(III)-PROMOTED ANNULATION OF ENOL ETHERS AND ESTERS TO FUSED OR SPIRO 2-CYCLOPENTENONES. NIH.

• (n.d.). Mechanisms of Mn(OAc)3-based oxidative free-radical additions and cyclizations. ElectronicsAndBooks.

• (n.d.). Manganese(III). Organic Chemistry Portal.

• (n.d.). Mn(iii)-Catalyzed Radical Reactions of 1,3-Dicarbonyl Compounds and Cyclopropanols with Vinyl Azides for Divergent Synthesis of. CHIMIA.

• (n.d.). Manganese(III) Acetate Initiated Oxidative Free Radical Reactions between 2-Amino-1,4-naphthoquinones and β-Dicarbonyl Compounds. The Journal of Organic Chemistry.

• (n.d.). Process for preparing manganese complexes. Google Patents.

• (n.d.). Method of direct generation of manganese (iii) solution from manganese (ii) solution. Google Patents.

Sources

• 1. Mechanisms of Mn(OAc)3-based oxidative free-radical additions and cyclizations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scispace.com [scispace.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Mn(OAc) 3 catalyzed intermolecular oxidative peroxycyclization of naphthoquinone - RSC Advances (RSC Publishing) DOI:10.1039/C6RA25138B [pubs.rsc.org]
• 8. Manganese-mediated coupling reactions - Wikipedia [en.wikipedia.org]
• 9. Snidergroup - Mn(III)-Based Oxidative Free-Radical Cyclizations [sites.google.com]

Enhancing the formation of furanones from precursor molecules.

Welcome to the technical support center for furanone synthesis. As Senior Application Scientists, we have compiled this guide to address the common challenges and questions encountered during the synthesis of furanone derivatives. This resource is designed for researchers, chemists, and drug development professionals to provide field-proven insights and robust protocols to enhance experimental success.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems that may arise during furanone synthesis, providing explanations for their causes and actionable solutions.

Q1: My furanone yield is consistently low. What are the likely causes and how can I improve it?

A1: Low yields in furanone synthesis can be attributed to several factors, primarily incomplete reactions, degradation of materials, or competing side reactions.[1]

• Causality: The most common pathway for furanone synthesis, the Paal-Knorr reaction, involves an acid-catalyzed cyclization and dehydration of a 1,4-dicarbonyl compound.[2][3] If the acid is too weak or the temperature too low, the rate-determining ring-closing step may not proceed to completion. Conversely, excessively harsh conditions (e.g., high concentrations of strong mineral acids like H₂SO₄ or HCl) can lead to the degradation of the acid-sensitive furan ring, causing polymerization or ring-opening.[1] The presence of water can also hinder the dehydration step and promote reversible reactions.

• Solutions & Optimization:

  • Catalyst Choice: Switch from a strong mineral acid to a milder protic acid like p-toluenesulfonic acid (p-TsOH) or a Lewis acid (e.g., ZnCl₂, BF₃·Et₂O), which can promote cyclization without extensive degradation.[2]

  • Anhydrous Conditions: Ensure all glassware is oven-dried and use anhydrous solvents. The addition of a dehydrating agent, such as phosphorus pentoxide (P₂O₅) or acetic anhydride (Ac₂O), can also drive the reaction to completion by removing the water byproduct.[2]

  • Temperature Control: Optimize the reaction temperature. While heat is often required, excessive temperatures can accelerate polymerization. Start at a moderate temperature (e.g., 80-100 °C) and monitor the reaction's progress via Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Microwave Irradiation: For certain substrates, microwave-assisted synthesis can significantly reduce reaction times and improve yields by providing rapid, uniform heating.

Q2: My reaction mixture is turning dark brown or black and forming a tar-like substance. What is happening and how can I prevent it?

A2: The formation of dark, insoluble materials is a classic sign of polymerization.[1]

• Causality: Furan rings, especially those with electron-donating substituents, are susceptible to polymerization under strong acidic conditions.[1] The acid catalyst can protonate the furan product, initiating a chain reaction that leads to high-molecular-weight polymers or "tar." This is exacerbated by high temperatures and prolonged reaction times.

• Solutions & Optimization:

  • Milder Conditions: This is the most critical adjustment. Use the mildest possible acid catalyst that is still effective for your substrate.

  • Minimize Reaction Time: Monitor the reaction closely. Once the starting material is consumed (as determined by TLC or GC), quench the reaction immediately to prevent the product from being exposed to acidic conditions for an extended period.[1]

  • Lower Reactant Concentration: High concentrations can increase the rate of intermolecular polymerization reactions. Running the reaction under more dilute conditions may help minimize this side reaction.

  • Inert Atmosphere: While not always necessary, running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions that may also contribute to the formation of colored impurities.

Q3: I am observing the formation of multiple byproducts alongside my desired furanone. How can I improve selectivity?

A3: Byproduct formation often arises from the non-selective reactivity of the precursor molecule or rearrangement of the product.

• Causality: For precursors like 1,4-diketones, an alternative to the desired intramolecular cyclization is intermolecular aldol condensation, especially under basic or certain acidic conditions. If using precursors derived from sugars or furfural, oxidation or fragmentation can lead to a complex mixture of products.[4] For example, in the synthesis of 4-hydroxy-2,5-dimethyl-3(2H)-furanone (Furaneol) from rhamnose, factors like pH and phosphate concentration significantly impact byproduct formation.[5]

• Solutions & Optimization:

  • Control of Stereochemistry: The stereochemistry of the precursor can influence the reaction rate and selectivity. For instance, meso- and dl-diastereomers of 3,4-disubstituted-2,5-hexanediones cyclize at different rates, a fact that contradicts simpler mechanistic models and highlights the importance of achieving a suitable conformation for the ring-closing step.[3][6]

  • Protecting Groups: If your precursor contains other reactive functional groups, consider using protecting groups to prevent them from participating in side reactions.

  • pH Control: For reactions involving sugar precursors, maintaining a stable pH is crucial. Buffered solutions can prevent unwanted degradation pathways that are highly pH-dependent.[5]

  • Catalyst Selection: For reactions involving metal catalysts, such as the gold-catalyzed synthesis of 3(2H)-furanones from γ-hydroxyalkynones, the choice of ligand and counter-ion can dramatically influence selectivity.[7]

Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the synthesis of furanones.

Q1: What are the most common classes of precursor molecules for furanone synthesis?

A1: Furanones can be synthesized from a variety of starting materials. The most prominent classes include:

• 1,4-Dicarbonyl Compounds: This is the classic precursor for the Paal-Knorr synthesis, which is one of the most versatile and widely used methods for preparing substituted furans and furanones.[3][6]

• Furfural and its Derivatives: Furfural, a bio-renewable chemical derived from lignocellulosic biomass, can be oxidized to form 2(5H)-furanone or 5-hydroxy-2(5H)-furanone, which serve as valuable platform molecules for other C4 chemicals.[8][9][10]

• Sugars and Carbohydrates: Certain sugars, like rhamnose or fructose, can undergo thermal degradation or Maillard reactions to form important flavor-active furanones such as Furaneol.[4][11] The reaction often proceeds through deoxyosone intermediates.

• Keto-Acids and Allenic Ketones: Various specialized methods exist, such as the cycloisomerization of allenic hydroxyketones or the annulation of α-keto acids with ketones, to produce highly substituted furanones.[7][12]

Q2: How does the Paal-Knorr synthesis mechanism work, and what is the rate-determining step?

A2: The Paal-Knorr synthesis is an acid-catalyzed dehydration reaction. The mechanism proceeds as follows:

• Protonation: One of the two carbonyl groups is protonated by the acid catalyst.

• Enolization: The other carbonyl group tautomerizes to its enol form.

• Cyclization (Rate-Determining Step): The enol's carbon-carbon double bond acts as a nucleophile, attacking the protonated carbonyl carbon to form a five-membered hemiacetal ring. This intramolecular nucleophilic attack is the rate-determining step of the reaction.[2]

• Dehydration: The resulting hydroxyl group on the ring is protonated, and a molecule of water is eliminated to form a double bond, yielding the final aromatic furanone ring.[6]

Caption: The Paal-Knorr mechanism for furanone synthesis.

Q3: What role does the catalyst play in furanone synthesis, and how do I choose the right one?

A3: The catalyst is essential for facilitating the cyclization and dehydration steps. The choice of catalyst depends on the stability of your substrate and the desired reactivity.

• Protic Acids (e.g., H₂SO₄, p-TsOH): These are the most common catalysts for the Paal-Knorr synthesis. They work by protonating a carbonyl group, making it more electrophilic and susceptible to nucleophilic attack by the enol.[2][6] Strong acids can cause degradation, so milder acids like p-TsOH are often preferred.

• Lewis Acids (e.g., ZnCl₂, BF₃·Et₂O): Lewis acids coordinate to the carbonyl oxygen, which also increases its electrophilicity. They are an excellent alternative for substrates that are sensitive to strong protic acids and can often be used in anhydrous, non-aqueous conditions.[2]

• Dehydrating Agents (e.g., P₂O₅, Ac₂O): These reagents are not catalysts in the traditional sense but drive the reaction forward by chemically removing the water formed during the cyclization. They are particularly useful for pushing the equilibrium towards the product side.[2]

• Metal Catalysts (e.g., Au, Cu, Rh): Modern synthetic methods often employ transition metal catalysts to achieve specific transformations, such as the cycloisomerization of allenic or alkynyl precursors into furanones, often with high regioselectivity and under mild conditions.[7]

Catalyst Type	Examples	Typical Conditions	Advantages	Disadvantages
Protic Acid	H₂SO₄, HCl, p-TsOH	Aqueous or organic solvent, 50-120 °C	Inexpensive, widely available	Can cause degradation/polymerization[1]
Lewis Acid	ZnCl₂, BF₃·Et₂O, TiCl₄	Anhydrous organic solvent, RT-100 °C	Milder, good for acid-sensitive substrates	Can be moisture-sensitive, require inert atmosphere
Dehydrating Agent	P₂O₅, Ac₂O	Anhydrous conditions, often neat or high conc.	Drives equilibrium, improves yield	Can be harsh, difficult workup
Transition Metal	AuCl₃, Cu(OTf)₂	Organic solvent, mild temperatures	High selectivity, broad functional group tolerance[7]	Expensive, may require specific ligands

Experimental Protocols & Workflows

This section provides detailed, step-by-step methodologies for common furanone synthesis procedures.

Protocol 1: Paal-Knorr Synthesis of 2,5-Dimethyl-3(2H)-furanone

This protocol describes a standard acid-catalyzed cyclization of acetonylacetone (a 1,4-diketone).

• Materials:

  • Acetonylacetone (2,5-hexanedione)

  • p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

  • Toluene

  • Saturated sodium bicarbonate solution

  • Anhydrous magnesium sulfate (MgSO₄)

  • Dean-Stark apparatus

• Procedure:

  • Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add acetonylacetone (1 eq.), toluene (approx. 0.5 M concentration), and a catalytic amount of p-TsOH·H₂O (0.05 eq.).

  • Heating and Water Removal: Heat the mixture to reflux. The toluene-water azeotrope will collect in the Dean-Stark trap, effectively removing water from the reaction and driving it to completion.

  • Monitoring: Monitor the reaction's progress by TLC (e.g., using a 3:1 hexanes:ethyl acetate eluent) until the starting diketone spot has disappeared (typically 2-4 hours).

  • Workup: Cool the reaction mixture to room temperature. Transfer it to a separatory funnel and wash with saturated sodium bicarbonate solution to neutralize the acid, followed by a wash with brine.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

  • Purification: The resulting crude oil can be purified by vacuum distillation or column chromatography on silica gel to yield the pure 2,5-dimethylfuran product.

Protocol 2: Oxidation of Furfural to 5-Hydroxy-2(5H)-furanone

This protocol is based on the selective oxidation of bio-based furfural.[8][10]

• Materials:

  • Furfural

  • Hydrogen peroxide (30% aq. solution)

  • Titanium silicalite-1 (TS-1) catalyst

  • Methanol

  • Ethyl acetate

• Procedure:

  • Reaction Setup: In a temperature-controlled reaction vessel, suspend the TS-1 catalyst in methanol.

  • Addition of Reagents: Add furfural (1 eq.) to the suspension. While stirring vigorously at room temperature (around 25 °C), add hydrogen peroxide (2 eq.) dropwise over 30 minutes. Keeping the temperature low is critical to prevent further oxidation to maleic acid.[8]

  • Reaction Time: Allow the reaction to stir at room temperature for 24 hours. The progress can be monitored by HPLC.

  • Catalyst Removal: After the reaction is complete, remove the solid TS-1 catalyst by filtration.

  • Extraction and Concentration: Transfer the filtrate to a separatory funnel and extract the product into ethyl acetate. Combine the organic layers.

  • Drying and Purification: Dry the organic phase with anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to yield 5-hydroxy-2(5H)-furanone, which can be further purified if necessary.

Caption: General experimental workflow for furanone synthesis.

References

• Paal–Knorr synthesis. Wikipedia. [Link]

• Paal-Knorr Furan Synthesis. Organic Chemistry Portal. [Link]

• Suggested mechanism for synthesis of furanone derivatives 46. ResearchGate. [Link]

• Paal knorr synthesis of pyrroles, Furans, thiophenes with Mechanism||Very Easy Method. YouTube. [Link]

• Synthesis of 3(2H)‐Furanones: A Review | Request PDF. ResearchGate. [Link]

• Biosynthesis of furanol and other aroma imparting 3(2H)‐furanone derivatives. ResearchGate. [Link]

• Synthesis of 3(2H)‐Furanones: A Review. Wiley Online Library. [Link]

• Synthesis of 3(2H)-furanones. Organic Chemistry Portal. [Link]

• Scheme 1 Synthesis of 2[5H]-furanone 2 and transformation with two equivalents of fatty amines. ResearchGate. [Link]

• 5-Hydroxy-2(5H)-furanone: a new platform chemical for bio-based four carbon chemicals. ResearchGate. [Link]

• Selective oxidation of furfural to 2-furanone and succinic acid by 30% H2O2 in TFA. ResearchGate. [Link]

• Paal Knorr Synthesis of Furan - Mechanism. YouTube. [Link]

• Synthesis of surfactants from furfural derived 2[5H]-furanone and fatty amines. Green Chemistry (RSC Publishing). [Link]

• NEW ASPECTS OF THE FORMATION OF 3(2H)-FURANONES THROUGH THE MAILLARD REACTION. Imre Blank's Publication Page. [Link]

• Methods of synthesis of furan-2(5H)-ones | Request PDF. ResearchGate. [Link]

• Generation of 4-Hydroxy-2,5-Dimethyl-3(2H)-Furanone from Rhamnose as Affected by Reaction Parameters: Experimental Design Approach. ResearchGate. [Link]

• Straightforward Synthesis of 2(5H)-Furanones as Promising Cross-Coupling Partners: Direct Furanone Annulation Utilizing Ti-Mediated Aldol Addition. Semantic Scholar. [Link]

• Process for the preparation of 2,5-dimethyl-4-hydroxy-3(2H)-furanone and its 2,5-dialkyl homologues.

• Biosynthesis of 4-Hydroxy-2,5-dimethyl-3(2H)-furanone and Derivatives in in Vitro Grown Strawberries. ACS Publications. [Link]

• chemically synthesized furanones: Topics by Science.gov. Science.gov. [Link]

• Synthesis of biologically active compounds based on the 2(5H)‐furanone structure substituted at α‐position. ResearchGate. [Link]

• The Furan-2(5H)-ones: Recent Synthetic Methodologies and Its Application in Total Synthesis of Natural Products. ResearchGate. [Link]

• Synthesis and Biological Properties of 2(5H)-Furanones Featuring Bromine Atoms on the Heterocyclic Ring. MDPI. [Link]

• Scheme 2 Formation of a 3(2H)-furanone (4) via photooxygenation of keto... ResearchGate. [Link]

• Furan synthesis. Organic Chemistry Portal. [Link]

• Formation of 2,5-Dimethyl-4-hydroxy-3(2 H )-furanone through Methylglyoxal: A Maillard Reaction Intermediate | Request PDF. ResearchGate. [Link]

• Unlocking the Potential of 5-Hydroxy-2(5H)-furanone as a Platform for Bio-Based Four Carbon Chemicals. ACS Catalysis. [Link]

• Synthesis of furans from sugars via keto intermediates.

• Furan precursors in food: a model study and development of a simple headspace method for determination of furan. PubMed. [Link]

• Furan Synthesis and Reactions. YouTube. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Paal-Knorr Furan Synthesis [organic-chemistry.org]
• 4. imreblank.ch [imreblank.ch]
• 5. researchgate.net [researchgate.net]
• 6. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 7. 3(2H)-Furanone synthesis [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]

Troubleshooting low yields in the cyclization step of furanone synthesis.

Welcome to the technical support center dedicated to troubleshooting the furanone synthesis workflow. This guide is structured to assist researchers, chemists, and drug development professionals in diagnosing and resolving common issues that lead to low yields during the critical cyclization step. We will move from high-level, frequently encountered problems to a systematic, in-depth analysis of potential root causes.

Part 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common initial challenges encountered during furanone synthesis.

Question: My furanone cyclization reaction has a very low yield. What are the first things I should check?

Answer: When facing low yields, a systematic review of the fundamentals is the most efficient starting point. Before delving into complex mechanistic problems, verify these four areas:

• Purity of Starting Materials : Impurities in your precursors (e.g., hydroxyalkynones, chalcones) can inhibit catalysts or introduce competing side reactions.[1][2] Verify purity via NMR, LC-MS, or melting point and re-purify if necessary. Aldehydes, in particular, are prone to oxidation and may require purification before use.[2]

• Reaction Atmosphere and Solvent Quality : Many cyclization reactions are sensitive to air and moisture.[2] Ensure your solvents are anhydrous and that the reaction is conducted under a properly maintained inert atmosphere (Nitrogen or Argon). The presence of water can lead to hydrolysis of intermediates or promote unwanted side reactions like polymerization.[3]

• Temperature Control : Inconsistent temperature can drastically alter reaction outcomes.[2] Exothermic additions can create localized "hot spots" that lead to decomposition, while insufficient heat may cause the reaction to stall. Use a calibrated thermometer and a reliable heating/cooling system.

• Stoichiometry and Reagent Addition : Double-check all calculations. Ensure that the limiting reagent is correct and that catalysts or reagents were added in the proper order and at an appropriate rate.

Question: My reaction mixture is turning dark brown or black and forming a tar-like substance. What is happening?

Answer: The formation of dark, insoluble tar is a classic sign of polymerization. Furan rings, especially those with electron-donating groups, are susceptible to polymerization under strong acidic conditions.[3] This is one of the most common reasons for low yields in acid-catalyzed furan syntheses.

To prevent this, consider the following strategies:

• Use Milder Acid Catalysts : Switch from strong mineral acids (like concentrated H₂SO₄) to milder Brønsted acids (e.g., p-toluenesulfonic acid, p-TsOH) or Lewis acids.[3]

• Lower the Reaction Temperature : Reducing the temperature can significantly slow the rate of polymerization relative to the desired cyclization.[3]

• Minimize Reaction Time : Monitor the reaction closely using Thin Layer Chromatography (TLC) or LC-MS. Work up the reaction as soon as the starting material is consumed to prevent prolonged exposure of the product to harsh conditions.[3]

• Ensure Anhydrous Conditions : Water can facilitate ring-opening side reactions, which can generate highly reactive intermediates that readily polymerize.[3]

Question: How do I select the appropriate catalyst for my furanone cyclization?

Answer: Catalyst selection is highly dependent on the specific transformation you are performing. There is no single "best" catalyst; the choice is dictated by the substrate and the reaction mechanism.

Catalyst Type	Typical Reaction	Strengths & Considerations
Brønsted Acids (e.g., H₂SO₄, p-TsOH)	Cyclization of γ-hydroxyalkynones; Dehydration steps.	Cost-effective and simple, but can be harsh, leading to polymerization or rearrangements.[3][4]
Lewis Acids (e.g., AuCl₃, AgOTf, InCl₃)	Cycloisomerization of allenic or alkynic alcohols.	Often milder than Brønsted acids, offering higher selectivity.[4][5] Gold and silver catalysts are particularly effective for activating alkyne systems.
Bases (e.g., DBU, Cs₂CO₃)	Intramolecular cyclization of functionalized precursors.	Useful for substrates sensitive to acid. The reaction pathway is entirely different from acid-catalyzed routes.[5]
Transition Metals (e.g., Rh(II)/Pd(0))	Cascade reactions involving diazo compounds.	Enables complex transformations and the construction of highly substituted furanones under mild conditions.[5]

Part 2: Systematic Troubleshooting Guide

If the initial checks in the FAQ section do not resolve the issue, a more detailed, systematic approach is required. Use the following workflow to diagnose the problem.

Caption: General troubleshooting workflow for low furanone yields.

Section A: Catalyst Selection and Activity

Question: My metal-catalyzed cyclization isn't working. I've confirmed my substrate is pure. What could be wrong with the catalyst?

Answer: Catalyst failure is a common issue, especially in transition-metal-catalyzed reactions. The problem can usually be traced to one of three areas:

• Catalyst Quality and Age : Many organometallic catalysts are sensitive to air and moisture and can degrade over time. Ensure you are using a fresh bottle or a properly stored catalyst. For reactions requiring catalyst generation in situ (e.g., from a pre-catalyst and a ligand), ensure the ligand is pure and the activation step is performed correctly.

• Catalyst Poisoning : Your starting material or solvent may contain functional groups or impurities that act as catalyst poisons. Common poisons for transition metals include sulfur-containing compounds (thiols, thioethers) and sometimes strongly coordinating amines or phosphines that are not part of the intended reaction.

• Insufficient Catalyst Loading : While catalytic amounts are required by definition, some sluggish reactions may require a higher loading (e.g., increasing from 1 mol% to 5 mol%). It is advisable to perform a catalyst loading screen to find the optimal concentration.

Section B: Identifying and Mitigating Common Side Reactions

When a reaction yields a new, unexpected product instead of the desired furanone, a competing side reaction is likely the culprit. Identifying this side reaction is key to solving the problem.

Question: My starting material is a tertiary propargyl alcohol, and instead of my target furanone, I'm forming an α,β-unsaturated methyl ketone. What is this reaction?

Answer: You are likely observing the Rupe rearrangement , a competing reaction pathway for tertiary propargyl alcohols under acidic conditions.[4] Instead of the desired cyclization, the alcohol undergoes rearrangement to form an enyne intermediate, which then hydrates to the ketone. This pathway competes directly with the Meyer-Schuster rearrangement, which would lead to an α,β-unsaturated aldehyde or ketone but not necessarily your cyclized furanone.[4][6]

Mitigation Strategies:

• Avoid Strong Protic Acids : The Rupe rearrangement is often favored by strong, harsh acids.

• Switch to Milder Catalysts : Transition metal catalysts (based on Ru, Ag, or Au) or milder Lewis acids can promote the desired cyclization or Meyer-Schuster pathway without inducing the Rupe rearrangement.[4][5]

Caption: Competing reaction pathways for tertiary propargyl alcohols.

Question: I am performing a Nazarov cyclization to get a cyclopentenone fused to another ring, but the yield is poor. Is this related to furanone synthesis issues?

Answer: While the Nazarov cyclization produces cyclopentenones, not furanones, the principles of troubleshooting are highly relevant as it is also a powerful, acid-catalyzed electrocyclization.[7][8] Low yields in Nazarov cyclizations often stem from:

• Harsh Conditions : The need for strong protic or Lewis acids can make the reaction incompatible with sensitive functional groups.[9]

• Poor Regioselectivity : In unsymmetrical divinyl ketones, the elimination step can produce a mixture of regioisomers, complicating purification and lowering the yield of the desired product.[10]

• Product Inhibition : In some catalytic systems, the cyclopentenone product can coordinate to the catalyst more strongly than the starting material, leading to slow turnover.[8]

Strategies developed for improving Nazarov cyclizations, such as using silicon-directed approaches to control regiochemistry or employing milder catalysts, can provide valuable insights for furanone syntheses that proceed through similar cationic intermediates.[7][9][10]

Section C: Experimental Protocols

Protocol 1: General Procedure for Ensuring Anhydrous Reaction Conditions

This protocol is critical for reactions sensitive to moisture, which includes many acid- and metal-catalyzed cyclizations.

Materials:

• Reaction flask and condenser

• Rubber septa

• Nitrogen or Argon gas line with a bubbler

• Heat gun or high-temperature oven

• Anhydrous solvent (distilled from a suitable drying agent or taken from a solvent purification system)

• Syringes and needles

Procedure:

• Glassware Preparation : Assemble the reaction flask and condenser. Heat the glassware assembly thoroughly with a heat gun under a vacuum for several minutes to drive off adsorbed water. Alternatively, dry the glassware in an oven (>120 °C) for at least 4 hours.

• Inert Atmosphere : Allow the glassware to cool to room temperature under a positive pressure of dry nitrogen or argon. Use a bubbler to monitor the gas flow.

• Solvent and Reagent Addition : Add the anhydrous solvent and any liquid reagents via a dry syringe through a rubber septum. Add solid reagents under a strong counter-flow of inert gas.

• Maintain Atmosphere : Keep the reaction under a slight positive pressure of the inert gas for its entire duration. For overnight reactions, using a balloon filled with the inert gas is a common practice.

Protocol 2: Small-Scale Reaction Condition Screen for Yield Optimization

When troubleshooting, it is often more efficient to run several small-scale parallel reactions than one large one.

Objective: To identify the optimal temperature, catalyst, and solvent for the cyclization.

Procedure:

• Setup : Arrange a set of identical small reaction vials (e.g., 2 mL microwave vials with stir bars).

• Stock Solution : Prepare a stock solution of your starting material in a suitable solvent to ensure accurate dispensing.

• Variable Matrix : Design a matrix of experiments. For example, to test 3 different catalysts at 3 different temperatures, you would set up 9 reactions.

  • Vials 1-3 : Catalyst A at 25 °C, 50 °C, and 80 °C.

  • Vials 4-6 : Catalyst B at 25 °C, 50 °C, and 80 °C.

  • Vials 7-9 : Catalyst C at 25 °C, 50 °C, and 80 °C.

• Execution : Add the stock solution, solvent, and the specific catalyst to each vial. Seal the vials and place them in a temperature-controlled reaction block or separate oil baths.

• Monitoring : After a set time (e.g., 4 hours), take a small aliquot from each reaction. Quench the aliquot and analyze by TLC or LC-MS to determine the conversion and relative yield of the product.

• Analysis : Compare the results to identify the most promising conditions. The best condition can then be scaled up. This methodical approach can save significant time and resources compared to random trial-and-error.[11]

References

• Benchchem. (n.d.). Troubleshooting common side reactions in furan synthesis.
• MDPI. (2022). 5-Substituted-furan-2(3H)-ones in [8 + 2]-Cycloaddition with 8,8-Dicyanoheptafulvene. Molecules, 27(7), 2163.
• Organic Chemistry Portal. (n.d.). Synthesis of 3(2H)-furanones.
• ACS Publications. (1966). Rupe and Meyer-Schuster rearrangements. Chemical Reviews, 66(3), 297–326.
• Bentham Science. (2024). Synthesis, Characterization, and Optimization of Novel Furan-ring Fused Chalcones via Radical Cyclization of α,β-Unsaturated Ketones and Cyclic Ketone. Letters in Organic Chemistry, 21.
• ResearchGate. (n.d.). Optimization of the reaction conditions: synthesis of pyrrolone/furan.
• Benchchem. (n.d.). Application Notes and Protocols for the Oxidation of Furfural to 2(5H)-Furanone.
• Wikipedia. (n.d.). Meyer–Schuster rearrangement.
• The Nazarov Cyclization. (2020). Name-Reaction.com.
• Royal Society of Chemistry. (2009). The Meyer–Schuster rearrangement for the synthesis of α,β-unsaturated carbonyl compounds. Organic & Biomolecular Chemistry, 7, 4153-4161.
• Wikipedia. (n.d.). Nazarov cyclization reaction.
• Longdom Publishing. (2014). Nazarov Cyclization Reaction: Challenges and Opportunities. Organic Chemistry: Current Research, 3(3).
• Organic Chemistry Portal. (n.d.). Nazarov Cyclization Nazarov Reaction.
• Benchchem. (n.d.). Troubleshooting low yields in the oxidative cyclization of chalcones.
• IIT Bombay. (n.d.). Pauson-Khand Reaction.
• Benchchem. (n.d.). Troubleshooting low yields in the synthesis of substituted enones.

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• 4. Meyer–Schuster rearrangement - Wikipedia [en.wikipedia.org]
• 5. 3(2H)-Furanone synthesis [organic-chemistry.org]
• 6. The Meyer–Schuster rearrangement for the synthesis of α,β-unsaturated carbonyl compounds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Nazarov cyclization reaction - Wikipedia [en.wikipedia.org]
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• 9. thieme.de [thieme.de]
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Minimizing by-product formation in 4-Acetyl-2,5-dimethylfuran-3(2H)-one synthesis.

A Guide to Minimizing By-product Formation for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center dedicated to the synthesis of 4-acetyl-2,5-dimethylfuran-3(2H)-one. This guide is designed to provide in-depth troubleshooting assistance and frequently asked questions (FAQs) to help you navigate the common challenges encountered during this synthesis, with a primary focus on minimizing the formation of unwanted by-products. As your virtual Senior Application Scientist, I will explain the causality behind experimental choices, ensuring that every protocol is a self-validating system grounded in established chemical principles.

Introduction: The Challenge of Selectivity

The synthesis of 4-acetyl-2,5-dimethylfuran-3(2H)-one, a valuable building block in medicinal chemistry and fragrance development, often involves the condensation of readily available starting materials. While seemingly straightforward, the reaction pathways can be complex, leading to a mixture of products that can complicate purification and reduce the overall yield of the desired compound. This guide will focus on a common synthetic route: the base-catalyzed condensation of a β-ketoester, such as ethyl acetoacetate, with an α-dicarbonyl compound, like 2,3-butanedione. Understanding the underlying mechanisms is paramount to controlling the reaction outcome and suppressing the formation of impurities.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 4-acetyl-2,5-dimethylfuran-3(2H)-one?

A common and accessible method is the base-catalyzed condensation of ethyl acetoacetate with 2,3-butanedione. This reaction, a variation of the Knoevenagel or Claisen condensation followed by intramolecular cyclization, offers a direct route to the furanone core. The choice of base and reaction conditions is critical for success.

Q2: I am observing a significant amount of a sticky, polymeric material in my reaction flask. What could be the cause?

The formation of polymeric by-products is a frequent issue in base-catalyzed condensations of carbonyl compounds. This is often due to self-condensation of the starting materials, particularly if a strong base is used or if the reaction temperature is too high. Aldol-type reactions between enolates and carbonyl groups can lead to a cascade of polymer-forming reactions.

Q3: My final product is contaminated with a compound of a similar polarity, making purification by column chromatography difficult. What could this by-product be?

A likely culprit is an acyclic condensation product that has not undergone the final cyclization and dehydration steps to form the furanone ring. For instance, the initial aldol adduct between ethyl acetoacetate and 2,3-butanedione may be present. Another possibility is the formation of a constitutional isomer of the desired product through an alternative cyclization pathway.

Q4: How does the choice of base impact the reaction outcome?

The basicity of the catalyst is a crucial parameter. A base that is too strong (e.g., sodium ethoxide in high concentration) can promote undesired side reactions like the self-condensation of ethyl acetoacetate (a Claisen condensation)[1][2]. A weaker base, such as piperidine or triethylamine, often provides better control and selectivity towards the desired furanone. The base's role is to deprotonate the α-carbon of the ethyl acetoacetate, forming a nucleophilic enolate.

Q5: Can the reaction be run under acidic conditions?

While some furanone syntheses can be acid-catalyzed, the condensation of ethyl acetoacetate and 2,3-butanedione is typically more efficient under basic conditions. Acidic conditions might favor the formation of different by-products, such as those arising from the acid-catalyzed self-condensation of 2,3-butanedione.

Troubleshooting Guide: Common Issues and Solutions

This section provides a structured approach to troubleshooting common problems encountered during the synthesis of 4-acetyl-2,5-dimethylfuran-3(2H)-one.

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Low to No Product Formation	1. Inactive or inappropriate base. 2. Low reaction temperature. 3. Impure starting materials.	1. Use a freshly opened or purified base. Consider a slightly stronger base if using a very weak one, but monitor for by-products. 2. Gradually increase the reaction temperature while monitoring the reaction progress by TLC. 3. Purify starting materials (e.g., distill 2,3-butanedione and ethyl acetoacetate) before use.
Formation of Polymeric By-products	1. Base is too strong or used in excess. 2. High reaction temperature. 3. High concentration of reactants.	1. Switch to a weaker base (e.g., piperidine, triethylamine). Use a catalytic amount of base. 2. Run the reaction at a lower temperature for a longer period. 3. Dilute the reaction mixture with an appropriate solvent.
Presence of Acyclic Intermediates	1. Incomplete reaction. 2. Insufficient heating to promote cyclization/dehydration.	1. Increase the reaction time. Monitor the disappearance of starting materials and intermediates by TLC. 2. After the initial condensation, consider increasing the temperature to facilitate the ring-closing and water elimination steps.
Formation of Isomeric By-products	1. Non-selective cyclization. 2. Base-catalyzed isomerization of the product.	1. Carefully control the reaction temperature and the rate of addition of reactants to favor the desired kinetic product. 2. Minimize reaction time after product formation is complete. Neutralize the reaction mixture during workup to prevent further isomerization.

Experimental Protocols

Protocol 1: Optimized Synthesis of 4-Acetyl-2,5-dimethylfuran-3(2H)-one

This protocol is designed to maximize the yield of the target compound while minimizing the formation of common by-products.

Materials:

• Ethyl acetoacetate (freshly distilled)

• 2,3-Butanedione (freshly distilled)

• Piperidine (reagent grade)

• Toluene (anhydrous)

• Dean-Stark apparatus

• Standard laboratory glassware

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a Dean-Stark trap, add toluene (100 mL), ethyl acetoacetate (0.1 mol), and 2,3-butanedione (0.1 mol).

• Add a catalytic amount of piperidine (0.01 mol).

• Heat the reaction mixture to reflux. Water will begin to collect in the Dean-Stark trap.

• Continue refluxing until no more water is collected (typically 4-6 hours).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent (e.g., 3:1 Hexane:Ethyl Acetate).

• Once the reaction is complete, cool the mixture to room temperature.

• Wash the organic layer sequentially with 1 M HCl (2 x 50 mL), saturated aqueous sodium bicarbonate solution (2 x 50 mL), and brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford pure 4-acetyl-2,5-dimethylfuran-3(2H)-one.

Mechanistic Insights and By-product Formation

A deeper understanding of the reaction mechanism is key to troubleshooting. The synthesis proceeds through several key steps, each presenting an opportunity for by-product formation.

Reaction Mechanism

Caption: Proposed reaction mechanism for the synthesis of 4-acetyl-2,5-dimethylfuran-3(2H)-one.

Visualizing Troubleshooting Logic

The following diagram illustrates a decision-making workflow for addressing common issues in the synthesis.

Caption: Troubleshooting workflow for the synthesis of 4-acetyl-2,5-dimethylfuran-3(2H)-one.

Concluding Remarks

The successful synthesis of 4-acetyl-2,5-dimethylfuran-3(2H)-one with minimal by-product formation hinges on a thorough understanding of the reaction mechanism and careful control of the reaction parameters. By systematically addressing potential issues as outlined in this guide, researchers can significantly improve the yield and purity of their desired product. Remember that each reaction is unique, and empirical optimization based on the principles discussed here will ultimately lead to the best results.

References

• Nishino, H., Tategami, S., Yamada, T., Korp, J. D., & Kurosawa, K. (1991). Formation of 1,2-Dioxanes by the Use of Tris(2,4-pentanedionato)manganese(III) or Manganese(III) Acetate. Bulletin of the Chemical Society of Japan, 64(6), 1800–1809. [Link]

• PubChem. (n.d.). 4-Acetyl-2,5-dimethyl-3(2H)-furanone. National Center for Biotechnology Information. Retrieved from [Link]

• Simplified Chemistry Concepts. (2015, June 18). Chemisrty: Claisen Condensation with Simple Mechanism. YouTube. [Link]

• Chemistry LibreTexts. (2024, July 30). 23.8: The Claisen Condensation Reaction. [Link]

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Reference Data & Comparative Studies

A Comparative Technical Guide to 4-Acetyl-2,5-dimethylfuran-3(2H)-one and Structurally Related Furanones

Abstract

Furanones represent a pivotal class of heterocyclic compounds, commanding significant interest within the realms of flavor science, perfumery, and pharmacology. Their diverse sensory profiles and biological activities are dictated by subtle variations in their core chemical architecture. This guide provides an in-depth comparative analysis of 4-Acetyl-2,5-dimethylfuran-3(2H)-one, a unique 3(2H)-furanone, against two of the most commercially significant and well-characterized furanones: 4-hydroxy-2,5-dimethyl-3(2H)-one (Furaneol) and 3-hydroxy-4,5-dimethylfuran-2(5H)-one (Sotolon). We will dissect their structural nuances, compare their physicochemical and sensory properties, evaluate their known biological activities, and provide validated experimental protocols for their characterization. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of furanone structure-activity relationships.

Introduction to the Furanone Chemical Space

Furanones are unsaturated lactones that form the aromatic heart of many natural and processed foods, from fruits to roasted coffee.[1] Their core structure, a five-membered ring containing an oxygen atom and a ketone group, serves as a scaffold for a wide array of substituents that modulate their function.[2] While many furanones are celebrated for their pleasant, sweet, and caramel-like aromas, a growing body of research highlights their potential as potent bioactive molecules.[3] Derivatives of 2(5H)-furanones, in particular, have been extensively studied for their ability to inhibit bacterial communication (quorum sensing) and biofilm formation, presenting a promising avenue for antimicrobial drug development.[4][5][6]

This guide focuses on 4-Acetyl-2,5-dimethylfuran-3(2H)-one, comparing it with its close structural relatives, Furaneol and Sotolon, to illuminate how minor chemical modifications can lead to profoundly different sensory and biological outcomes.

Structural and Physicochemical Comparison

The fundamental differences in the chemical properties and applications of these three furanones originate from their distinct molecular structures. 4-Acetyl-2,5-dimethylfuran-3(2H)-one and Furaneol share the same 3(2H)-furanone core, differing only by an acetyl versus a hydroxyl group at the C4 position. Sotolon, however, is a 2(5H)-furanone, an isomeric form with the carbonyl group at a different position in the ring.

Figure 1: Comparative molecular structures.

These structural variations directly influence their physicochemical properties, which are summarized below.

Property	4-Acetyl-2,5-dimethylfuran-3(2H)-one	Furaneol	Sotolon
Synonym(s)	FEMA 4070	Strawberry Furanone, Pineapple Ketone	Caramel Furanone, Fenugreek Lactone
CAS Number	36871-78-0[7]	3658-77-3[8]	28664-35-9[9]
Molecular Formula	C₈H₁₀O₃[7]	C₆H₈O₃[8]	C₆H₈O₃[9]
Molecular Weight	154.16 g/mol [7]	128.13 g/mol [8]	128.13 g/mol [9]
Physical Form	Almost colorless solid[7]	White/colorless crystals[8]	Clear, yellow liquid[10]
Melting Point	34-35 °C[11]	73-77 °C[8]	26-29 °C[9]
Boiling Point	283 °C (est.)[11]	188 °C[12]	184 °C[9]
Solubility	Practically insoluble in water; Soluble in ethanol[7]	Soluble in water and organic solvents[8]	Soluble in water, alcohol, and ether[13]

Comparative Sensory Analysis and Applications

The most striking differences among these molecules lie in their sensory profiles, which dictate their primary industrial applications. The substitution at the C4 position on the 3(2H)-furanone ring (acetyl vs. hydroxyl) and the isomeric shift to a 2(5H)-furanone structure are critical determinants of odor perception.

Compound	Odor Profile	Flavor Profile & Applications
4-Acetyl-2,5-dimethylfuran-3(2H)-one	Fruity, raspberry-like odor.[7]	Used as a flavoring agent to impart fruity notes.[7] Designated as FEMA No. 4070.[11]
Furaneol	Concentration-dependent: Sweet strawberry/pineapple at low concentrations; caramel-like at high concentrations.[8][14]	A key flavoring compound in fruits like strawberries and pineapples.[15] Widely used to enhance sweet, fruity, and caramel notes in beverages, baked goods, and confectionery.[12][16]
Sotolon	Extremely potent and concentration-dependent: Maple syrup/caramel/burnt sugar at low concentrations; fenugreek/curry at high concentrations.[9][17]	A vital component in artificial maple syrup.[9] Used at trace levels to add depth and warmth (maple, nutty, spicy notes) to baked goods, sauces, aged beverages (rum, sake), and curry powders.[18]

Expert Insight: The transformation from the hydroxyl group in Furaneol to the acetyl group in 4-Acetyl-2,5-dimethylfuran-3(2H)-one shifts the sensory perception from a broad sweet-caramel character to a more defined fruity-raspberry note. This highlights the sensitivity of olfactory receptors to functional group changes. Sotolon's 2(5H)-furanone structure and different substitution pattern result in an entirely distinct, and significantly more potent, aroma profile dominated by savory and spicy notes at higher concentrations.[19] This potency makes it a highly efficient but challenging ingredient to work with, requiring precise dilution.

Biological and Pharmacological Activity

While renowned as flavorants, furanones also exhibit a range of biological activities. The 2(5H)-furanone scaffold, in particular, has been a focal point of pharmacological research.

• Antimicrobial and Anti-biofilm Activity: Halogenated 2(5H)-furanones, originally isolated from the red algae Delisea pulchra, are potent inhibitors of bacterial quorum sensing (QS).[4] By mimicking bacterial signaling molecules (AHLs), they disrupt cell-to-cell communication, thereby preventing the formation of biofilms by pathogens like Pseudomonas aeruginosa and Staphylococcus aureus.[4][20][21] Synthetic 2(5H)-furanone derivatives have also shown significant activity, sometimes working to increase the efficacy of conventional antibiotics.[5][6] Sotolon, as a 2(5H)-furanone, is of research interest for potential antimicrobial properties.[13]

• Anti-inflammatory and Antioxidant Activity: Furaneol (DMHF) has been identified as a potent scavenger of superoxide anions and an inhibitor of lipid peroxidation.[3] Its antioxidant properties have been investigated for potential health benefits. Other furan derivatives have also been shown to downregulate pro-inflammatory genes.[3]

• Activity of 4-Acetyl-2,5-dimethylfuran-3(2H)-one: There is currently limited published data on the specific biological activities of 4-Acetyl-2,5-dimethylfuran-3(2H)-one. This represents a significant knowledge gap and an opportunity for future research. Its structural similarity to Furaneol suggests it may possess antioxidant properties, while its unique acetyl group could confer novel bioactivities worthy of investigation.

Analytical Characterization: Protocols and Workflow

Accurate characterization of furanones is essential for quality control in food and fragrance applications and for pharmacological studies. Gas Chromatography-Mass Spectrometry (GC-MS) is the benchmark technique for analyzing these volatile and semi-volatile compounds.

Rationale for Method Selection (Expertise & Experience): GC-MS is chosen for its superior separation efficiency (GC) and definitive identification capabilities (MS). For polar furanones like Furaneol, direct analysis can be challenging due to poor peak shape and column adsorption.[22] Therefore, two approaches are common: direct thermal desorption for robust samples or chemical derivatization to increase volatility and improve chromatographic performance. The following protocol details a robust method applicable to all three compounds, with an optional derivatization step for enhanced sensitivity of hydroxylated furanones.

Experimental Protocol: GC-MS Analysis of Furanones

This protocol is designed to be self-validating by including clear steps for sample preparation, instrument configuration, and data analysis.

1. Materials and Reagents:

• Furanone standards (4-Acetyl-2,5-dimethylfuran-3(2H)-one, Furaneol, Sotolon)

• Dichloromethane (DCM), HPLC grade

• Anhydrous Sodium Sulfate

• (Optional, for derivatization) N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS

• GC vials with inserts

2. Sample Preparation:

• Standard Preparation: Prepare a 1000 ppm stock solution of each furanone standard in DCM. Create a series of working standards (e.g., 0.1, 1, 10, 50, 100 ppm) by serial dilution.

• Extraction from Matrix (e.g., Fruit Juice):

  • To 5 mL of juice, add 5 mL of DCM.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 3000 rpm for 10 minutes to separate layers.

  • Carefully collect the bottom organic (DCM) layer.

  • Pass the organic layer through a small column containing anhydrous sodium sulfate to remove residual water.

  • Collect the dried extract in a clean GC vial. Concentrate under a gentle stream of nitrogen if necessary.

3. (Optional) Derivatization for Furaneol and Sotolon:

• Causality: This step converts the polar -OH group into a nonpolar trimethylsilyl (TMS) ether, preventing peak tailing and improving detection limits.

• Evaporate 100 µL of the extract or standard to dryness under nitrogen.

• Add 50 µL of BSTFA (+1% TMCS).

• Seal the vial and heat at 70°C for 30 minutes.

• Cool to room temperature before injection.

4. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent nonpolar column.

• Injection Mode: Splitless, 1 µL injection volume.

• Inlet Temperature: 250°C.

• Oven Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 150°C.

  • Ramp 2: 20°C/min to 280°C, hold for 5 minutes.

• Carrier Gas: Helium, constant flow at 1.0 mL/min.

• MS Transfer Line: 280°C.

• MS Ion Source: 230°C.

• MS Quadrupole: 150°C.

• Scan Range: 35-350 amu.

5. Data Analysis:

• Identify target compounds by comparing their retention times and mass spectra to those of the authenticated standards.

• Quantify using a calibration curve generated from the working standards. The mass spectrum of the unknown should be compared against a library (e.g., NIST) for confirmation.[23]

Workflow Diagram

Figure 2: GC-MS workflow for furanone analysis.

Synthesis and Stability Considerations

• Synthesis: A facile synthesis for 4-Acetyl-2,5-dimethylfuran-3(2H)-one has been reported via the Mn(OAc)₃-mediated aerobic oxidation of 2,4-pentanedione.[24] Furaneol is commercially synthesized from L-rhamnose and can also be formed during the Maillard reaction from pentoses.[15] Sotolon was first isolated from fenugreek and its synthesis is well-established.[9]

• Stability: Furanones can be susceptible to degradation. Their stability is influenced by pH, temperature, and light exposure.[12][25] Some 2(3H)-furanone derivatives are known to be unstable in aqueous buffers and can undergo thermal interconversion to the more stable 2(5H)-furanone tautomer.[25] This is a critical consideration for formulation and storage, especially for products in aqueous media. Samples should be stored in cool, dark conditions and analyzed promptly.

Conclusion

The comparative analysis of 4-Acetyl-2,5-dimethylfuran-3(2H)-one, Furaneol, and Sotolon provides a compelling case study in chemical structure-activity relationships. While all three are valuable furanones, their utility is highly specialized.

• 4-Acetyl-2,5-dimethylfuran-3(2H)-one offers a distinct fruity-raspberry aroma, positioning it as a specific flavor ingredient. Its biological profile remains largely unexplored, presenting a promising frontier for pharmacological research.

• Furaneol is a versatile and widely used flavorant, celebrated for its sweet, caramel, and strawberry notes. Its known antioxidant properties add another dimension to its value.

• Sotolon is an exceptionally potent aroma chemical, indispensable for creating maple and savory/spicy flavor profiles. Its 2(5H)-furanone structure aligns it with a class of compounds known for significant anti-biofilm activity, warranting further investigation.

For researchers in drug development, the well-documented quorum sensing inhibition of the 2(5H)-furanone scaffold makes Sotolon and its analogs compelling leads. For professionals in the food and fragrance industry, this guide underscores the importance of precise structural control to achieve desired sensory outcomes. Future work should focus on elucidating the biological activity of 4-Acetyl-2,5-dimethylfuran-3(2H)-one and further exploring the therapeutic potential of the broader furanone class.

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• 11. 4-acetyl-2,5-dimethyl-3(2H)-furanone, 36871-78-0 [thegoodscentscompany.com]
• 12. Unlocking the Flavor Potential of Furaneol: Applications and Toxicity Considerations in the Food Industry_Chemicalbook [chemicalbook.com]
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• 16. nbinno.com [nbinno.com]
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• 25. benchchem.com [benchchem.com]

Comparing different synthesis routes for 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

For researchers and professionals in drug development and flavor science, the efficient synthesis of target molecules is paramount. 4-Acetyl-2,5-dimethylfuran-3(2H)-one, a key heterocyclic compound, presents a synthetic challenge that can be approached through several strategic pathways. This guide provides an in-depth comparison of two primary synthesis routes, offering experimental data, mechanistic insights, and a critical evaluation to inform your selection of the optimal method for your laboratory's needs.

Introduction to 4-Acetyl-2,5-dimethylfuran-3(2H)-one

4-Acetyl-2,5-dimethylfuran-3(2H)-one is a substituted furanone derivative with significant potential in medicinal chemistry and as a specialty flavor component. Its biological activity and sensory properties are intrinsically linked to its molecular architecture, making its stereocontrolled and efficient synthesis a topic of considerable interest. The presence of multiple functional groups, including a ketone, an enone system, and a stereocenter, requires careful planning of the synthetic route to maximize yield and purity.

This guide will compare two divergent and logical synthetic strategies:

• Route 1: A manganese-mediated oxidative cyclization of an acyclic precursor to form a hydroxylated furanone intermediate, followed by a subsequent dehydroxylation.

• Route 2: A multi-step construction of the core furanone ring system, followed by a targeted C-acylation to introduce the final acetyl group.

Route 1: Oxidative Cyclization of 2,4-Pentanedione

This route leverages a manganese(III)-mediated aerobic oxidation to construct a highly functionalized furanone precursor from a simple, commercially available starting material. The causality behind this approach lies in the ability of Mn(III) acetate to generate acetylacetonyl radicals, which undergo a cascade of reactions including oxidation and cyclization to form the core heterocyclic structure.

Step 1.1: Synthesis of 4-Acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one

The initial step involves the aerobic oxidation of 2,4-pentanedione (acetylacetone) using a manganese(III) catalyst. The reaction proceeds through a radical mechanism, where atmospheric oxygen is incorporated into the final structure, leading to the formation of a stable keto-hemiacetal.[1] The addition of trifluoroethanol (TFE) has been shown to be effective in improving the reaction yield.[1]

• Tris(2,4-pentanedionato)manganese(III) (Mn(acac)₃, 351.1 mg) is stirred in a mixture of acetic acid (AcOH, 22.5 mL) and trifluoroethanol (TFE, 2.5 mL) at room temperature.

• The reaction is conducted in air for 12 hours.

• The solvent is removed under reduced pressure (in vacuo).

• The residue is triturated with 2M hydrochloric acid.

• The aqueous acidic mixture is extracted with chloroform (CHCl₃, 3 x 20 mL).

• The combined organic extracts are washed with aqueous sodium bicarbonate (NaHCO₃) solution and then with water.

• The organic layer is dried over magnesium sulfate (MgSO₄) and concentrated to dryness.

• The product is purified by column chromatography on silica gel, eluting with ethyl acetate/hexane (1:1 v/v), to afford 4-acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one.

Caption: Workflow for the synthesis of the hydroxylated furanone intermediate.

Step 1.2: Dehydroxylation (Proposed)

The conversion of the 4-acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one intermediate to the final target product requires the selective removal of the C2-hydroxyl group. This transformation is a deoxygenation of a hemiacetal. A potential approach is the Barton-McCombie deoxygenation, which proceeds via a thiocarbonyl derivative and subsequent radical-mediated reduction with a tin hydride. This method is chosen for its typically mild conditions and tolerance of other carbonyl groups.

• The hydroxyfuranone is reacted with a slight excess of a thiocarbonylating agent (e.g., thiophosgene or 1,1'-thiocarbonyldiimidazole) in the presence of a base like 4-dimethylaminopyridine (DMAP) in an aprotic solvent (e.g., dichloromethane) to form the corresponding thiocarbonyl derivative.

• The crude thiocarbonyl intermediate is then dissolved in a high-boiling point solvent like toluene.

• A radical initiator (e.g., AIBN) and a reducing agent (e.g., tributyltin hydride) are added.

• The mixture is heated under an inert atmosphere (e.g., argon) to initiate the radical chain reaction.

• Upon completion, the reaction is cooled, and the product is purified, often requiring chromatography to remove tin byproducts.

Route 2: Furanone Construction and Subsequent Acylation

This alternative strategy involves first building the 2,5-dimethyl-4-hydroxy-3(2H)-furanone (Furaneol®) core and then introducing the acetyl group at the C4 position. This route offers a different set of challenges, primarily centered on controlling the regioselectivity of the final acylation step.

Step 2.1: Synthesis of 2,5-dimethyl-4-hydroxy-3(2H)-furanone (Furaneol®)

One established industrial method for synthesizing Furaneol® involves an aldol condensation of 2,5-dimethyl-dihydro-3(2H)-furanone with an aldehyde, followed by dehydration and ozonolysis.[2] This multi-step sequence builds the required functionality on the furanone ring.

• Aldol Condensation & Dehydration: 2,5-dimethyl-dihydro-3(2H)-furanone is reacted with aqueous acetaldehyde in the presence of a base (e.g., potassium hydroxide) at low temperature (0-10°C) to form an aldol adduct. Subsequent acidification and heating lead to dehydration, yielding 2,5-dimethyl-4-ethylidene-dihydro-3(2H)-furanone.

• Ozonolysis: The resulting alkene is dissolved in a solvent mixture (e.g., acetone/water) and treated with ozone at low temperature (-10°C). This cleaves the double bond to form a hydroperoxy-hemiacetal.

• Reduction & Hydrolysis: The intermediate is reduced with a mild reducing agent like sodium bisulfite. The resulting hemiacetal is then heated under acidic reflux (e.g., in dilute HCl) in an inert atmosphere to yield 2,5-dimethyl-4-hydroxy-3(2H)-furanone (Furaneol®).

Caption: Synthesis of the Furaneol® intermediate via an alkene.

Step 2.2: C-Acylation of Furaneol® (Proposed)

The final step in this route is the introduction of the acetyl group. As Furaneol® exists in equilibrium with its enol form, it can be C-acylated under appropriate conditions. A common method for C-acylation of 1,3-dicarbonyl compounds is to use a base to form the enolate, followed by reaction with an acylating agent.

• Furaneol® is dissolved in an appropriate aprotic solvent (e.g., tetrahydrofuran or dichloromethane).

• A non-nucleophilic base, such as sodium hydride (NaH) or lithium diisopropylamide (LDA), is added at a low temperature (e.g., 0°C or -78°C) to deprotonate the C4-hydroxyl group, forming the enolate.

• An acetylating agent, such as acetyl chloride or acetic anhydride, is added dropwise to the enolate solution.

• The reaction is allowed to warm to room temperature and stirred until completion.

• The reaction is quenched with a proton source (e.g., saturated ammonium chloride solution).

• The product is extracted into an organic solvent, dried, and purified by column chromatography.

Comparative Analysis

Parameter	Route 1: Oxidative Cyclization	Route 2: Furanone Construction & Acylation
Starting Materials	2,4-Pentanedione (simple, inexpensive)	2,5-dimethyl-dihydro-3(2H)-furanone (requires synthesis), Acetaldehyde
Number of Steps	2 (Synthesis + Dehydroxylation)	2 (Furaneol® Synthesis + Acylation)
Key Transformations	Mn(III)-mediated aerobic oxidation, Radical dehydroxylation	Aldol condensation, Ozonolysis, C-acylation
Reported Yield	~44% for the hydroxylated intermediate.[1] Yield of dehydroxylation is hypothetical.	Yields for the multi-step Furaneol® synthesis can vary. Acylation yield is hypothetical.
Potential Challenges	The dehydroxylation step can be low-yielding and requires specialized reagents (e.g., tin hydrides).	Ozonolysis requires specialized equipment. Regioselectivity of acylation (C- vs. O-acylation) must be controlled.
Scalability	Moderate; use of Mn(III) is manageable on a lab scale.	Potentially challenging due to ozonolysis step.
Green Chemistry	Use of a stoichiometric metal oxidant (Mn(III)) is a drawback. Tin hydrides are toxic.	Use of ozone is efficient but requires energy. Solvents for extraction are common.

Conclusion and Expert Recommendation

Both synthetic routes present viable, albeit distinct, pathways to 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

Route 1 is conceptually elegant, starting from a very simple precursor. Its primary strength lies in the efficient construction of the complex hydroxylated furanone ring in a single step. However, the major hurdle is the subsequent dehydroxylation, a reaction for which a direct precedent on this specific substrate is lacking and which may involve toxic and expensive reagents. This route is recommended for research settings where small quantities are needed and the exploration of novel deoxygenation methods is of interest.

Route 2 follows a more traditional, multi-step approach to building the molecule. While the synthesis of the Furaneol® intermediate is more involved and requires handling ozone, the procedures are generally well-established in process chemistry.[2] The final C-acylation step, while requiring careful control of reaction conditions to ensure regioselectivity, is a standard transformation in organic synthesis. This route is likely more amenable to scale-up and would be the preferred choice for producing larger quantities of the target compound, provided the acylation can be optimized for high yield and selectivity.

Ultimately, the choice between these routes will depend on the specific objectives of the research team, including the desired scale of synthesis, available equipment, and tolerance for process optimization and development.

References

• Nishino, H., et al. (2016). 4-Acetyl-2-hydroxy-2,5-dimethylfuran-3(2H)-one. Molbank, 2016(4), M913. Available at: [Link]

• Firmenich SA. (1975). Process for the preparation of 2,5-dimethyl-4-hydroxy-3(2H)-furanone and its 2,5-dialkyl homologues. US Patent 4,294,767A.

Sources

• 1. mdpi.com [mdpi.com]
• 2. US4294767A - Process for the preparation of 2,5-dimethyl-4-hydroxy-3(2H)-furanone and its 2,5-dialkyl homologues - Google Patents [patents.google.com]

A Comparative Guide to the Validation of an Analytical Method for the Quantification of 4-Acetyl-2,5-dimethylfuran-3(2H)-one

This guide provides a comprehensive framework for the validation of an analytical method for the quantification of 4-Acetyl-2,5-dimethylfuran-3(2H)-one, a compound of interest in flavor, fragrance, and pharmaceutical research.[1][2] The principles and experimental designs detailed herein are grounded in the International Council for Harmonisation (ICH) Q2(R1) guidelines and are applicable to researchers, scientists, and drug development professionals seeking to establish a robust and reliable quantitative method.[3][4][5][6]

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[5][7] This guide will compare the performance of a hypothetical High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method against the established validation parameters, providing supporting experimental data to illustrate the process.

The Importance of Method Validation

In the realm of scientific research and pharmaceutical development, the accuracy and reliability of analytical data are paramount. A validated analytical method ensures that the measurements are precise, accurate, and specific for the analyte of interest. This is crucial for quality control, stability testing, and regulatory submissions.[6][8] The validation process itself is a self-validating system, where each experimental step is designed to confirm the method's performance characteristics.

Experimental Design and Rationale

The selection of an analytical technique is the first critical step. For 4-Acetyl-2,5-dimethylfuran-3(2H)-one, a non-volatile furanone, Reverse-Phase HPLC with UV detection is a suitable choice due to its robustness, widespread availability, and the presence of a chromophore in the analyte's structure.[9][10]

The validation of this HPLC-UV method will be assessed against the following key performance characteristics as stipulated by the ICH Q2(R1) guidelines:[3][4][5]

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Range: The interval between the upper and lower concentrations of an analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of scatter between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions. This includes repeatability and intermediate precision.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

The following diagram illustrates the workflow for the validation of the analytical method.

Caption: Workflow for the validation of an analytical method.

Detailed Experimental Protocols

The following protocols outline the step-by-step procedures for validating the HPLC-UV method for 4-Acetyl-2,5-dimethylfuran-3(2H)-one quantification.

Specificity

Objective: To demonstrate that the method is specific for 4-Acetyl-2,5-dimethylfuran-3(2H)-one and that there is no interference from the matrix or potential impurities.

Procedure:

• Prepare a blank sample (matrix without the analyte).

• Prepare a standard solution of 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

• Prepare a sample spiked with 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

• Prepare a sample containing potential impurities or degradation products.

• Inject each sample into the HPLC system.

• Compare the chromatograms to ensure that the peak for 4-Acetyl-2,5-dimethylfuran-3(2H)-one is well-resolved from any other peaks.

Linearity and Range

Objective: To establish the linear relationship between the concentration of the analyte and the analytical response over a defined range.

Procedure:

• Prepare a stock solution of 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

• Prepare a series of at least five calibration standards by diluting the stock solution to cover the expected concentration range (e.g., 1 µg/mL to 50 µg/mL).

• Inject each calibration standard in triplicate.

• Plot the mean peak area against the concentration.

• Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

Accuracy

Objective: To determine the closeness of the measured value to the true value.

Procedure:

• Prepare samples with known concentrations of 4-Acetyl-2,5-dimethylfuran-3(2H)-one at three levels (low, medium, and high) within the linear range.

• Analyze each sample in triplicate.

• Calculate the percentage recovery for each sample.

Precision

Objective: To assess the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

Procedure:

• Repeatability (Intra-assay precision):

  • Prepare nine samples at 100% of the test concentration.

  • Analyze the samples on the same day, with the same analyst and instrument.

  • Calculate the mean, standard deviation, and relative standard deviation (RSD).

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Compare the results from both studies.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Objective: To determine the lowest concentration of the analyte that can be reliably detected and quantified.

Procedure:

• Based on the Standard Deviation of the Response and the Slope:

  • Determine the slope of the calibration curve.

  • Determine the standard deviation of the response from a series of injections of a blank sample or a low-concentration sample.

  • Calculate LOD and LOQ using the following formulas:

    • LOD = 3.3 * (Standard Deviation of the Response / Slope)

    • LOQ = 10 * (Standard Deviation of the Response / Slope)

Robustness

Objective: To evaluate the method's ability to remain unaffected by small, deliberate variations in method parameters.

Procedure:

• Introduce small variations to the HPLC method parameters, such as:

  • Mobile phase composition (e.g., ±2%)

  • Column temperature (e.g., ±5°C)

  • Flow rate (e.g., ±0.1 mL/min)

• Analyze a sample under each of the modified conditions.

• Assess the impact of these changes on the analytical results.

The relationship between the core validation parameters is depicted in the following diagram.

Sources

• 1. 4-Acetyl-2,5-dimethyl-3(2H)-furanone | C8H10O3 | CID 53426546 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound 4-Acetyl-2,5-dimethyl-3(2H)-furanone (FDB008892) - FooDB [foodb.ca]
• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 4. canadacommons.ca [canadacommons.ca]
• 5. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 6. altabrisagroup.com [altabrisagroup.com]
• 7. biopharminternational.com [biopharminternational.com]
• 8. fda.gov [fda.gov]
• 9. An efficient method for the determination of furan derivatives in apple cider and wine by solid phase extraction and high performance liquid chromatography--diode array detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Senior Scientist's Guide to Isotopic Labeling for Validating Furanone Formation Pathways

Introduction: The Enigmatic Aroma of Furanones and the Quest for Origin

Furanones are a class of heterocyclic organic compounds that contribute significantly to the sensory profiles of a vast array of natural and processed foods. Compounds like 4-hydroxy-2,5-dimethyl-3(2H)-furanone (HDMF, Furaneol®), with its characteristic caramel or strawberry aroma, and sotolon, which imparts curry or nutty notes, are potent flavor molecules, often with remarkably low odor thresholds.[1][2] Their presence can define the desirability of products ranging from fruits like strawberries and pineapples to fermented goods like soy sauce and aged spirits.[1][2]

The formation of these powerful compounds can occur through two primary avenues: thermally-driven chemical reactions, such as the Maillard reaction between sugars and amino acids during cooking, or enzymatically-catalyzed biosynthetic pathways in plants and microorganisms.[1][2] For researchers in drug development, food science, and biotechnology, distinguishing between these pathways and precisely mapping the biosynthetic routes is not merely an academic exercise. It is fundamental for controlling and optimizing flavor profiles, authenticating natural products, and engineering microbial cell factories for sustainable production of high-value flavor chemicals.

This guide provides an in-depth comparison of experimental strategies for validating furanone formation pathways, with a core focus on the unparalleled power of stable isotope labeling studies. We will move beyond simple procedural lists to explain the causality behind experimental design, ensuring a robust, self-validating approach to pathway elucidation.

The Core Challenge: Moving from Hypothesis to Confirmed Pathway

A hypothesized biosynthetic pathway is a roadmap of plausible biochemical transformations. However, without empirical validation, it remains a well-informed guess. The central scientific challenge is to prove, unequivocally, that a specific precursor molecule is converted into the target furanone product by a biological system. This requires a method that can trace the journey of atoms from start to finish.

Comparing the Tools of Pathway Validation

While several techniques can provide evidence for a metabolic pathway, they differ significantly in the directness and conclusiveness of the information they provide. Isotopic labeling stands out for its ability to provide direct, atom-level proof of precursor-product relationships.

Validation Method	Principle	Advantages	Disadvantages	Best Suited For...
Isotopic Labeling	A precursor with "heavy" isotopes (e.g., ¹³C, ¹⁵N, ²H) is fed to a biological system. The final product is analyzed to see if it incorporated the label.	- Provides direct, definitive proof of atom transfer.[3][4] - Can reveal the specific atoms transferred and elucidate reaction mechanisms. - Can be used in vivo without purifying enzymes.	- Cost of labeled precursors can be high.[5] - Requires sensitive analytical equipment (MS, NMR). - Data analysis can be complex.[6]	Proving direct precursor-product relationships and elucidating detailed reaction mechanisms.
Gene Knockout/Silencing	A gene suspected to encode a key enzyme in the pathway is deleted or its expression is silenced. The system is then analyzed for loss of product formation.	- Directly links a gene to a metabolic function. - Powerful when combined with genomic data.	- Can be lethal if the gene is essential. - Metabolic networks can reroute, masking the effect. - Does not prove the direct substrate of the enzyme.	Confirming the genetic basis of a pathway and identifying essential enzymes.
Enzymatic Assays	A candidate enzyme is purified and incubated with a hypothesized substrate in vitro. The formation of the expected product is monitored.	- Confirms the specific function and catalytic capability of an enzyme. - Allows for detailed kinetic characterization.	- Requires successful purification of active enzyme, which can be challenging. - In vitro conditions may not reflect the in vivo cellular environment.	Characterizing the function, substrate specificity, and kinetics of a single, purified enzyme.
Inhibitor Studies	A chemical inhibitor known to block a specific enzyme or class of enzymes is applied to the system. A decrease in product formation is observed.	- Relatively simple and inexpensive to perform. - Can provide rapid, preliminary evidence.	- Inhibitors can have off-target effects, leading to ambiguous results. - Does not provide direct proof of the pathway, only suggests involvement.	Preliminary screening and hypothesis generation.

As the table illustrates, while methods like gene knockouts and enzymatic assays are vital for understanding the genetic and biochemical machinery, isotopic labeling is the gold standard for demonstrating the flow of atoms through a pathway. It answers the fundamental question: "Does molecule A become molecule B in this system?"

The Principle of Isotopic Labeling: A Self-Validating System

The elegance of a stable isotope labeling experiment lies in its design as a self-validating system. The "heavy" isotope acts as a tag that is invisible to the cell's enzymes but easily detectable by modern analytical instruments.[5][6] The core logic is simple: if you feed a biological system a precursor enriched with a stable isotope (e.g., [U-¹³C₆]-glucose, where all six carbons are the ¹³C isotope), and your target furanone subsequently shows an increase in mass corresponding to the incorporation of those ¹³C atoms, you have established a direct biosynthetic link.

Workflow of an Isotopic Labeling Study

The overall process can be visualized as a linear progression from precursor selection to final data interpretation.

Caption: High-level workflow for a furanone biosynthesis validation study.

Case Study: Validating the Biosynthesis of 4-Hydroxy-2,5-dimethyl-3(2H)-furanone (HDMF) in Yeast

To illustrate the practical application, let's consider a study to validate the hypothesis that the yeast Zygosaccharomyces rouxii produces HDMF from D-fructose-1,6-bisphosphate (FBP), a key intermediate in glycolysis.[7]

The Hypothesized Pathway

Our hypothesis is that the six-carbon backbone of FBP is converted into the six-carbon backbone of HDMF. We can test this directly by feeding the yeast ¹³C-labeled glucose, which will be metabolized into ¹³C-labeled FBP.

Caption: Proposed pathway for the formation of labeled HDMF from labeled glucose.

Experimental Protocol: A Step-by-Step Guide

This protocol outlines a robust method for a steady-state labeling experiment. The choice of a steady-state design, where the culture is grown for a sufficient time for the label to be fully incorporated into the metabolome, is ideal for maximizing the signal and confirming the precursor-product link.[8]

Part 1: Cell Culture and Labeling

• Prepare Media: Prepare two batches of synthetic defined (SD) medium.

  • Unlabeled Medium: Contains standard, natural abundance ([¹²C]) glucose.

  • Labeled Medium: Contains uniformly labeled [U-¹³C₆]-glucose as the sole carbon source.

• Pre-culture: Inoculate Z. rouxii into unlabeled SD medium and grow to the mid-exponential phase. This ensures the cells are metabolically active and standardized before the experiment.

• Inoculation: Centrifuge the pre-culture cells, wash with sterile water to remove unlabeled medium, and inoculate them into the ¹³C-labeled SD medium. A parallel culture in unlabeled medium must be run as a control.

• Incubation: Grow the cultures until they reach isotopic steady state. For yeast central carbon metabolism, this is typically achieved after several cell divisions (e.g., 24-48 hours).[9]

Part 2: Metabolite Quenching and Extraction

Causality: The goal here is to instantly halt all enzymatic activity to prevent changes in metabolite pools during sample processing. Rapid quenching is critical for a true snapshot of the cell's metabolic state.

• Rapid Sampling: Withdraw a defined volume of cell culture (e.g., 5 mL).

• Quenching: Immediately plunge the sample into a quenching solution of 60% methanol kept at -40°C.[10] This instantly stops metabolism.

• Cell Harvesting: Centrifuge the quenched sample at a low temperature (e.g., -5°C) to pellet the cells.

• Washing: Wash the cell pellet with the cold quenching solution to remove any extracellular labeled medium.

• Extraction: Extract the intracellular metabolites using a solvent mixture, such as butanol:methanol:water, which can simultaneously extract both polar and non-polar compounds.[7] The sample is vortexed vigorously and then centrifuged to separate the extract from cell debris.

Part 3: Sample Analysis by GC-MS

Causality: Gas Chromatography-Mass Spectrometry (GC-MS) is an excellent choice for analyzing furanones, which are relatively volatile. Derivatization is often required to improve the thermal stability and chromatographic behavior of polar metabolites.

• Derivatization: Evaporate the metabolite extract to dryness under a stream of nitrogen. Add a derivatizing agent such as N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) and incubate to create trimethylsilyl (TMS) derivatives of the metabolites.

• GC-MS Injection: Inject the derivatized sample into the GC-MS system. The gas chromatograph will separate the compounds based on their volatility and interaction with the column.

• Mass Spectrometry: As compounds elute from the GC column, they enter the mass spectrometer, where they are ionized (typically by electron ionization). The instrument then separates and detects the ions based on their mass-to-charge ratio (m/z).[11]

• Data Acquisition: Acquire mass spectra across the entire chromatographic run. Pay special attention to the retention time corresponding to the HDMF standard.

Data Interpretation: The "Smoking Gun"

The power of the technique is revealed in the mass spectra.

• Control Sample (Unlabeled): The mass spectrum for the HDMF derivative will show a characteristic molecular ion peak (M⁺) and fragmentation pattern based on natural abundance ¹²C. For HDMF (C₆H₈O₃), the molecular weight is 128 g/mol .

• Labeled Sample ([¹³C]-Fed): If the biosynthetic pathway is active, the mass spectrum for HDMF will show a molecular ion peak that is shifted by +6 mass units (m/z = 134), because each of the 6 carbon atoms is now a ¹³C isotope instead of a ¹²C isotope.

Table of Expected Results:

Analyte	Precursor Fed	Expected Molecular Ion (M⁺) of HDMF	Mass Shift (Δm/z)	Interpretation
HDMF	Unlabeled ¹²C-Glucose	128	0	Control shows the baseline mass of the natural product.
HDMF	[U-¹³C₆]-Glucose	134	+6	A +6 shift provides definitive evidence that all 6 carbons of glucose were incorporated into the HDMF molecule, validating the pathway.[7]
HDMF	[1-¹³C₁]-Glucose	129	+1	A +1 shift would indicate that one carbon from glucose is incorporated, helping to pinpoint specific atom transitions.

The observation of a complete +6 mass shift is unequivocal proof that the carbon backbone of glucose is used to construct the entire carbon backbone of HDMF in Z. rouxii.[7] This level of certainty is difficult to achieve with any other method.

Advanced Analysis: Positional Information with NMR

While MS is excellent for determining the degree of labeling, Nuclear Magnetic Resonance (NMR) spectroscopy can provide the ultimate detail: the exact position of the labels within the molecule.[12][13]

• Principle: ¹³C is an NMR-active nucleus. In a ¹³C-NMR spectrum, a carbon atom will produce a signal. If two ¹³C atoms are adjacent, their signals will be split into doublets due to ¹J_CC_ coupling.

• Application: By analyzing the splitting patterns in the ¹³C-NMR spectrum of the purified, labeled HDMF, one can deduce the connectivity of the labeled carbons, confirming that the backbone of the precursor was incorporated intact and not scrambled through other metabolic pathways. This provides a secondary, powerful layer of validation.

Conclusion: Certainty Through Atomic Tracing

Validating furanone formation pathways is critical for advancing food science and biotechnology. While genetic and enzymatic methods provide essential pieces of the puzzle, they do not offer the definitive proof of atomic transformation that is often required. Isotopic labeling, by tracing the fate of atoms from precursor to product, stands as the most robust and trustworthy method for pathway elucidation.[3][4]

The combination of carefully designed feeding experiments with high-resolution analysis by mass spectrometry and NMR provides an unparalleled, self-validating system. It allows researchers to move beyond correlation and hypothesis to establish the causal biochemical links that govern the formation of these vital flavor compounds. By understanding the "why" and "how" of experimental design, scientists can confidently map the metabolic landscape and unlock new opportunities for innovation.

References

• Berger, R. G. (2013). Natural 4-Hydroxy-2,5-dimethyl-3(2H)-furanone (Furaneol®). Molecules, 18(6), 6936–6953. Retrieved from [Link]

• Fiehn, O. (n.d.). 13C-Metabolic Flux Analysis of Central Carbon Metabolism Using GC-MS. LabRulez LCMS. Retrieved from [Link]

• Blank, I., & Fay, L. B. (1996). Study of the Fragmentation of 3(2H)-Furanones by Mass Spectrometry. Journal of Agricultural and Food Chemistry, 44(2), 531–536. Retrieved from [Link]

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A Researcher's Guide to Quantitative Descriptive Analysis (QDA) for Furanone Flavor Profiling

Welcome to a detailed exploration of Quantitative Descriptive Analysis (QDA), a cornerstone methodology in sensory science. This guide is designed for researchers, scientists, and product development professionals who require a robust framework for objectively quantifying the complex flavor profiles of furanones. We will delve into the causality behind experimental choices, compare QDA with alternative methods, and provide actionable protocols, all grounded in scientific literature.

The Enigmatic World of Furanones: More Than Just Sweetness

Furanones are potent aroma compounds that contribute significantly to the sensory identity of numerous foods, from fruits to thermally processed products.[1] Their impact is often concentration-dependent, offering a spectrum of notes that can be both desirable and, in some cases, indicative of off-flavors. Understanding and precisely quantifying these nuances is critical for quality control and new product development.

Our focus will be on three exemplary furanones:

• Sotolon (3-hydroxy-4,5-dimethyl-2(5H)-furanone): A highly potent compound known for its distinct aroma profile that shifts dramatically with concentration. At low levels, it imparts notes of maple syrup, caramel, and fenugreek.[2] At higher concentrations, it can evoke less desirable curry-like or burnt sugar notes.[2][3] Sotolon is a key flavor contributor in aged beverages like sherry and Madeira wine and can be an indicator of premature oxidation in other wines.[2][3]

• Furaneol (4-hydroxy-2,5-dimethyl-3(2H)-furanone): Often called "strawberry furanone," this compound is celebrated for its sweet, caramelic, and fruity notes.[4][5] While it exudes a caramel or burnt sugar aroma at high concentrations, it presents a characteristic sweet strawberry aroma when diluted.[6] It is a key aroma compound in strawberries, pineapple, tomatoes, and coffee.[1][6]

• Norfuraneol (4-hydroxy-5-methyl-3(2H)-furanone): This compound contributes a sweet, bready, or candy-like flavor.[7] It is formed from pentoses during thermal processing and is found in various fruits and foods like beer and blackberries.[7][8]

The complexity and concentration-dependent nature of these flavors necessitate a sensory tool that is both precise and reproducible. This is the domain of Quantitative Descriptive Analysis.

Quantitative Descriptive Analysis (QDA): The Gold Standard for Sensory Fingerprinting

QDA is a behavioral sensory evaluation method developed to quantify the sensory attributes of a product based on the perceptions of a trained panel.[9][10] Its primary objective is to produce a detailed, objective, and statistically analyzable "sensory fingerprint" of a product.[11] Developed by the Tragon Corporation in collaboration with the University of California, Davis, QDA was designed to improve upon the poor statistical treatment of data from earlier methods like Flavor Profile.[12]

The philosophy behind QDA is that humans are adept at judging relative sensory differences with high precision, but poor at evaluating absolute intensities without a reference.[12] Therefore, the methodology is built around capturing these relative judgments in a quantifiable way.

Core Principles of QDA:

• Objective Quantification: It provides numerical data on various sensory characteristics, allowing for statistical comparison across samples.[9]

• Panelist-Derived Lexicon: The descriptive terms (the "lexicon") are generated by the panelists themselves, ensuring the language is relevant and intuitive to human perception.[10][13]

• Rigorous Training: Panelists undergo extensive training to calibrate their sensory abilities and ensure consistent use of the developed lexicon and scales.[14][15]

• Statistical Power: The resulting data is robust and suitable for multivariate statistical analysis, such as Analysis of Variance (ANOVA) and Principal Component Analysis (PCA), to identify significant product differences.[14]

The QDA Experimental Workflow

The successful implementation of QDA is a multi-stage process that demands meticulous attention to detail at each step.

Caption: The three-phase workflow of a Quantitative Descriptive Analysis study.

Detailed Protocol: QDA for Furanone Analysis

Step 1: Panelist Selection and Screening The foundation of QDA is a reliable panel. Recruit 10-15 individuals who are regular consumers of products where furanone flavors are relevant (e.g., fruit products, coffee, wines).[12]

• Screening Process:

  • Interest & Availability: Confirm commitment to the entire training and evaluation schedule.

  • Sensory Acuity Tests: Use discrimination tests (e.g., triangle tests) to assess their ability to detect subtle differences in taste and smell.[16]

  • Verbalization Skills: Interview candidates to evaluate their ability to articulate sensory experiences. This is crucial for the lexicon development phase.

Step 2: Panel Training and Lexicon Development This phase is critical for calibrating the "human instruments." The panel leader acts as a facilitator, guiding the group to a consensus without influencing their decisions.[12]

• Training Sessions:

  • Introduction to Furanones: Expose the panel to aqueous solutions of Sotolon, Furaneol, and Norfuraneol at varying, clearly labeled concentrations. This builds familiarity.

  • Reference Standards: Provide physical references that exemplify potential descriptors. For example, maple syrup for Sotolon, fresh strawberries and caramel for Furaneol.[17]

  • Attribute Generation: Panelists are presented with a range of products containing furanones (e.g., different strawberry jams, aged wines) and asked to freely describe the aromas and flavors they perceive.

  • Lexicon Finalization: The panel leader guides a discussion to group similar terms, eliminate redundancies, and agree on precise definitions for each attribute. The final lexicon should be clear, non-overlapping, and relevant to the products being tested.

Table 1: Example Furanone Lexicon with Definitions and References

Attribute	Definition	Potential Reference Standard	Associated Furanone(s)
Aroma
Strawberry-like	The aromatic associated with fresh, ripe strawberries.	Freshly sliced strawberries in a covered container.	Furaneol
Caramel	The aromatic associated with heated sugar, brown, and slightly burnt.	Commercial caramel syrup.	Furaneol, Sotolon
Maple Syrup	The sweet, slightly woody aromatic of pure maple syrup.	A high-quality, pure maple syrup.	Sotolon
Curry Leaf	The spicy, savory, slightly bitter aromatic of curry leaves.	A sealed vial containing fresh curry leaves.	Sotolon (at high conc.)
Bready	The aromatic associated with freshly baked white bread.	A slice of fresh white bread in a covered dish.	Norfuraneol
Flavor
Sweetness	The fundamental taste of sucrose.	A series of sucrose solutions (e.g., 2%, 5%, 10%).	Furaneol, Norfuraneol
Sourness	The fundamental taste of citric acid.	A series of citric acid solutions (e.g., 0.05%, 0.1%).	(Product Dependent)
Burnt Sugar	The flavor of sugar that has been caramelized to a dark, slightly bitter state.	A solution of darkly caramelized sugar.	Sotolon, Furaneol
Fenugreek	The characteristic flavor of fenugreek seeds.	A weak infusion of fenugreek seeds.	Sotolon

Step 3: Intensity Scaling and Data Collection QDA typically employs a 6-inch (or 15-cm) unstructured line scale with anchors at each end (e.g., "Weak" to "Strong").[12]

• Procedure:

  • Individual Booths: Panelists conduct evaluations independently in sensory booths to prevent interaction and bias.[12]

  • Randomized & Blinded Samples: Samples are served at a controlled temperature, labeled with random three-digit codes, and presented in a randomized order for each panelist.

  • Scoring: For each sample, the panelist rates the intensity of every attribute in the lexicon by making a vertical mark on the corresponding line scale.

  • Replication: Each panelist evaluates each product multiple times (typically two or three replications) to assess individual reliability and increase statistical power.[12]

Step 4: Data Analysis and Interpretation The marks on the line scales are converted to numerical data (e.g., by measuring the distance from the left anchor). This quantitative data is then analyzed.

• Statistical Tools:

  • ANOVA (Analysis of Variance): Used to determine if there are significant differences between the products for each sensory attribute. Panelist and replication effects are also examined to ensure panel performance.

  • PCA (Principal Component Analysis): A multivariate technique used to visualize the relationships between products and attributes, creating a "sensory map" that shows how products are similar or different from one another.[14]

• Visualization: The mean scores for each attribute are often plotted on a spider web (or radar) plot, providing an easy-to-understand visual representation of the product's sensory profile.

QDA in Context: A Comparison with Alternative Methods

While QDA is a powerful tool, it is not the only descriptive analysis method. Understanding its relationship to alternatives like Flavor Profile Analysis and the Spectrum™ Method is key to selecting the right tool for your research needs.

Table 2: Comparison of Descriptive Analysis Methodologies

Feature	Quantitative Descriptive Analysis (QDA)	Flavor Profile Analysis (FPA)	Spectrum™ Descriptive Analysis
Panelists	Screened for sensory acuity and verbal skills; often consumers of the product.[10]	Small panel (4-6) of highly trained experts.	Highly trained, expert panelists.
Lexicon Development	Developed by the panel through consensus, facilitated by a panel leader.[12]	Developed by the panel, but with a highly structured, pre-existing terminology.	Uses a universal, standardized lexicon and scale that can be applied across product categories.
Training Focus	On using the panel-generated lexicon and scales consistently.	Intensive training on identifying specific flavor notes and their order of appearance.	Extensive training on recognizing and scaling a universal set of attributes using standardized references.
Scaling	Unstructured line scales (e.g., 0-15) anchored with words like "weak" to "strong".[12]	Ordinal scale (e.g., 0=none, 1=slight, 2=moderate, 3=strong).	A 15-point universal intensity scale with extensive reference points for calibration.
Panel Leader Role	Facilitator; does not participate in evaluation.[12]	Panel leader participates in the evaluation and leads the consensus session.	Facilitator and trainer; ensures adherence to the universal standard.
Data Output	Quantitative data suitable for robust statistical analysis (ANOVA, PCA).[14]	A consensus-based profile, including amplitude scores and order of appearance. Less suitable for statistics.	Quantitative data tied to universal standards, allowing for comparison across studies.
Key Advantage	Statistically powerful, product-specific language.	Detailed temporal information (order of perception).	Highly reproducible and allows for comparison of data across different panels and times.
Key Disadvantage	Lexicon is specific to the study; difficult to compare across different studies.	Small panel size and consensus scoring limit statistical analysis.	Can be less sensitive to unique, product-specific nuances not covered by the universal lexicon.

Choosing the Right Method:

• Use QDA when: You need to statistically compare different product formulations, understand the sensory drivers of consumer preference, or create a detailed sensory specification for quality control. Its strength lies in its statistical validity and custom-fit language.

• Consider Spectrum™ when: You need to compare products across multiple studies, track sensory changes over a long period, or when a universal, highly standardized vocabulary is paramount.

• Consider Flavor Profile when: The primary goal is to understand the order of appearance and aftertaste of flavor notes, and a deep, qualitative description from a small group of experts is sufficient.

Case Study: Visualizing Furanone Profiles with QDA

Objective: To compare the sensory profile of a standard strawberry-flavored yogurt (Control) with a new formulation using a novel Furaneol-enhancing enzyme (Formulation X).

Methodology: A 12-member trained QDA panel evaluated both products in triplicate using a developed lexicon. Mean intensity scores were calculated.

Table 3: Hypothetical QDA Mean Intensity Scores (0-10 Scale)

Attribute	Control Yogurt	Formulation X
Aroma
Strawberry-like	6.5	8.2
Cooked Fruit	4.0	2.5
Caramel	2.1	3.5
Dairy/Cultured	7.0	6.8
Flavor
Sweetness	7.5	7.6
Sourness	5.0	5.1
Strawberry Flavor	6.2	8.5
Caramel Flavor	1.5	3.8
Mouthfeel
Thickness	8.0	8.1

Data Visualization: The power of QDA is most evident when the data is visualized. A spider plot provides an immediate, comprehensive view of the products' sensory differences.

Caption: Sensory profiles of Control (blue) and Formulation X (green) yogurts.

Interpretation: The spider plot clearly illustrates that Formulation X has significantly higher intensities of desirable "Strawberry Aroma," "Strawberry Flavor," and "Caramel Flavor," while reducing the "Cooked Fruit" note. This provides strong, actionable data for the product development team, validating the effectiveness of the new enzyme treatment.

Conclusion: The Power of Precision in Flavor Science

Quantitative Descriptive Analysis provides an indispensable framework for deconstructing the complex flavors of furanones. By translating human perception into objective, statistical data, QDA empowers researchers to make informed decisions, optimize formulations, and ensure product quality with confidence. Its structured methodology, from rigorous panel training to sophisticated data analysis, establishes a self-validating system that brings scientific integrity to the art of flavor creation. For any professional working to harness the nuanced power of furanones, mastering the principles and application of QDA is not just beneficial—it is essential.

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A Senior Application Scientist's Guide to Comparing the Odor Thresholds of Furanone Compounds

Introduction: The Potent World of Furanones

In the vast landscape of flavor and aroma chemistry, few classes of compounds are as impactful in minute concentrations as furanones. These heterocyclic organic compounds, characterized by a furan ring with a ketone group, are pivotal in defining the sensory profiles of a myriad of food products, from fresh fruits like strawberries and pineapples to heat-processed goods such as coffee, bread, and aged wines.[1][2][3][4] They are often products of the Maillard reaction, the complex series of chemical reactions between amino acids and reducing sugars that gives browned food its distinctive flavor.[1][3][4]

For researchers, scientists, and professionals in drug and food development, understanding the potency of these compounds is paramount. This is quantified by the odor threshold , the minimum concentration at which a substance can be detected by the human olfactory system.[5] This guide provides an in-depth comparison of the odor thresholds of key furanone compounds, delves into the structure-activity relationships that govern their potency, and presents a validated experimental workflow for their determination. Our objective is to equip you not just with data, but with the causal understanding behind the experimental design and sensory perception of these powerful odorants.

Understanding Odor Thresholds: A Critical Sensory Metric

The perception of an aroma is not a simple linear response to concentration. The concept of a threshold is a fundamental principle in sensory science. We typically consider two primary types:

• Odor Detection Threshold (ODT): The lowest concentration of an odorant that is perceivable by a certain percentage (typically 50%) of a human panel, though the specific odor may not be recognizable.[5]

• Odor Recognition Threshold (ORT): The minimum concentration at which a specific odorant can not only be detected but also correctly identified and described by 50% of a panel.[5]

A compound's odor threshold is a critical determinant of its contribution to the overall aroma of a product. A substance with an exceptionally low threshold can have a significant sensory impact even at parts-per-billion (ppb) or parts-per-trillion (ppt) levels. The ratio of a compound's concentration in a product to its odor threshold is known as the Odor Activity Value (OAV) .[1][6] An OAV greater than 1 suggests that the compound is likely to contribute to the product's aroma.

Comparative Analysis of Furanone Odor Thresholds

Furanone compounds exhibit a remarkably wide range of odor thresholds, spanning several orders of magnitude. This variation is a direct consequence of subtle differences in their molecular structure. The following table summarizes the odor thresholds for several economically and sensorially significant furanones.

Compound Name (Synonyms)	Chemical Structure	Odor Descriptor	Odor Threshold (in Water)
Furaneol® (HDMF, Strawberry Furanone)	4-hydroxy-2,5-dimethyl-3(2H)-furanone	Caramel, Cotton Candy, Strawberry	87 µg/L (ppb)[1][3]
Sotolon (Caramel Furanone)	3-hydroxy-4,5-dimethyl-2(5H)-furanone	Fenugreek, Curry, Maple Syrup, Burnt Sugar	0.001-1.1 µg/L (ppb)[1][7]
Mesifurane (Strawberry Methyl Ether)	2,5-dimethyl-4-methoxy-3(2H)-furanone	Sweet, Sherry-like, Bread-crust	~60 µg/L (ppb) at pH 7[7]
Homofuraneol	2-ethyl-4-hydroxy-5-methyl-3(2H)-furanone	Caramel-like	20 µg/L (ppb)[1]
Maple Furanone	5-Ethyl-3-hydroxy-4-methyl-2(5H)-furanone	Maple, Nutty, Soy Sauce	0.00001 µg/L (ppb)[7]
Abhexone	4,5-Dimethyl-3-hydroxy-5H-furan-2-one	Seasoning-like	1.1 µg/L (ppb)[1]

Note: Threshold values can vary significantly based on the matrix (e.g., water, wine, food), pH, and the specific sensory panel and methodology used.[7][8][9]

In-Focus: The Sensory Heavyweights

• Furaneol® (HDMF): Perhaps the most famous furanone, Furaneol® is indispensable for creating strawberry and pineapple flavors.[7][10] Its relatively higher threshold means it contributes a foundational "sweet, caramel" note rather than an overpowering aroma at typical concentrations.

• Sotolon: A powerhouse odorant, sotolon is responsible for the characteristic aroma of fenugreek and the desirable "rancio" note in aged fortified wines like Madeira.[7][9] However, its extremely low threshold means it can also be an off-flavor in products like aged beer or soft drinks if not controlled.[1][3]

• Maple Furanone: As the data shows, this compound is one of the most potent flavor chemicals known. Its astonishingly low threshold makes it a key organoleptic component in soy sauce and a critical ingredient for maple flavorings.[7]

The Causality of Potency: Structure-Odor Relationships (SOR)

The dramatic differences in odor thresholds among furanones are not random; they are dictated by their molecular structure. The substitution pattern on the furanone ring is the primary determinant of both odor quality and potency.

Caption: Core furanone structure and key substituent positions influencing odor.

Even a minor change, such as shifting a methyl group or replacing it with an ethyl group, can alter how the molecule interacts with olfactory receptors in the nose, leading to a profound change in perceived intensity and character.[2] For instance, the specific activation of distinct odorant receptors by Furaneol (OR5M3) and sotolon (OR8D1) highlights the molecular basis for their different scent profiles.[1][2][3] This specificity underscores why subtle structural modifications can lead to vastly different sensory outcomes.

A Self-Validating Protocol: Odor Threshold Determination via GC-O

To ensure trustworthiness and reproducibility, the determination of odor thresholds requires a robust, standardized methodology. Gas Chromatography-Olfactometry (GC-O) is the industry-standard technique, coupling the separation of volatile compounds (GC) with the human nose as a highly sensitive and specific detector (O).[5][11][12][13]

One of the most common and reliable GC-O methods is Aroma Extract Dilution Analysis (AEDA) . This technique measures the potency of odor-active compounds by analyzing a series of stepwise dilutions of a sample extract.[6] The final dilution at which an odor is still detectable determines its Flavor Dilution (FD) factor, a direct measure of its odor potency.

Experimental Workflow: Aroma Extract Dilution Analysis (AEDA)

Caption: Experimental workflow for Aroma Extract Dilution Analysis (AEDA).

Detailed Step-by-Step Methodology

• Sample Preparation and Extraction:

  • Causality: The goal is to isolate the volatile and semi-volatile compounds from the non-volatile matrix (e.g., sugars, acids, proteins) without creating artifacts.

  • Protocol: Homogenize the sample material. Use a suitable solvent (e.g., dichloromethane) for liquid-liquid extraction. For heat-sensitive compounds, Solvent-Assisted Flavor Evaporation (SAFE) is the preferred method as it is performed under high vacuum at low temperatures.

• Concentration:

  • Causality: The extract must be carefully concentrated to bring trace odorants to a detectable level.

  • Protocol: Concentrate the extract to a known, small volume (e.g., 1 mL) using a Vigreux column and then a micro-distillation apparatus to minimize the loss of highly volatile compounds.

• Initial GC-O Analysis:

  • Causality: To identify all detectable odorants in the concentrated extract and their corresponding retention times.

  • Protocol: Inject an aliquot of the concentrated extract into the GC-O system.[11] The column effluent is split between a standard detector (like a Flame Ionization Detector or Mass Spectrometer) and a heated sniffing port, where a trained panelist describes the perceived odors and their intensities in real-time.[13]

• Serial Dilution:

  • Causality: This is the core of the AEDA method. By serially diluting the sample, we can determine the point at which each odorant is no longer detectable, thus quantifying its potency.

  • Protocol: Prepare a series of dilutions of the original extract (e.g., 1:2, 1:4, 1:8, 1:16, and so on) with the same solvent.

• GC-O Analysis of Dilutions:

  • Causality: To find the last dilution at which each specific odor can be perceived.

  • Protocol: Analyze each diluted extract by GC-O in sequence, starting from the most diluted. The panelist notes which odors from the initial run are still detectable at each dilution level.

• Determination of Flavor Dilution (FD) Factor:

  • Causality: The FD factor is the quantitative result that reflects the odor potency.

  • Protocol: The FD factor for a specific compound is the highest dilution factor at which its odor was still detected. For example, if a compound was last detected in the 1:64 dilution, its FD factor is 64. A higher FD factor indicates a more potent odorant.

Conclusion

The sensory impact of furanone compounds is a compelling illustration of the principle that in flavor chemistry, concentration is only part of the story. The vast differences in odor thresholds, from the relatively mild Furaneol® to the extraordinarily potent Maple Furanone, are governed by precise structure-odor relationships. For professionals in the field, a deep understanding of these thresholds, coupled with robust analytical techniques like GC-O and AEDA, is essential for effective product development, quality control, and sensory innovation. This guide provides the foundational data and methodological framework to navigate the potent and fascinating world of furanones.

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A Senior Application Scientist's Guide to Cross-Validation of HPLC and GC-MS for Furanone Analysis

Introduction: The Analytical Challenge of Furanones

Furanones are a critical class of heterocyclic organic compounds, widely recognized for their significant impact on the aroma and flavor profiles of numerous foods, beverages, and consumer products. Ranging from the caramel-like scent of sotolon to the fruity aroma of 4-hydroxy-2,5-dimethyl-3(2H)-furanone (HDMF or Furaneol®), their accurate quantification is paramount for quality control, product development, and safety assessment. However, the chemical diversity within this class—spanning volatile, semi-volatile, and thermally labile compounds—presents a considerable analytical challenge.

This guide provides an in-depth, objective comparison of two cornerstone analytical techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the analysis of furanones. Moving beyond a simple description of each method, we will establish a rigorous framework for cross-validation . The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose[1][2]. Cross-validation serves as the ultimate arbiter, ensuring that data generated by either method is equivalent, reliable, and interchangeable. This is a critical requirement when methods are transferred between labs, updated, or when different techniques are used within the same overarching study[3].

This document is designed for researchers, analytical scientists, and quality control professionals seeking to develop, validate, and compare robust analytical methods for furanone quantification.

Pillar 1: Fundamental Principles & Method Selection Rationale

The choice between HPLC and GC-MS is dictated by the physicochemical properties of the target furanone and the sample matrix. Understanding their fundamental principles is key to making an informed decision.

High-Performance Liquid Chromatography (HPLC)

HPLC separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase. For furanone analysis, Reversed-Phase HPLC (RP-HPLC) is the most common modality.

• Principle of Separation: In RP-HPLC, the stationary phase (e.g., C18 silica) is nonpolar, while the mobile phase (e.g., a mixture of water and acetonitrile or methanol) is polar. Polar furanones will have less affinity for the stationary phase and elute earlier, while more nonpolar furanones will be retained longer.

• Why it's Suitable for Furanones: HPLC is exceptionally well-suited for non-volatile or thermally sensitive furanones, which might degrade under the high temperatures of a GC inlet[4][5]. It analyzes compounds in their native state, generally without the need for chemical derivatization.

• Detection: Ultraviolet (UV) detection is common, as the furanone ring system contains a chromophore that absorbs light, typically in the 250-290 nm range[4][6].

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS separates compounds based on their volatility and partitioning between a gaseous mobile phase and a liquid or solid stationary phase, followed by detection with a mass spectrometer.

• Principle of Separation & Detection: Volatile analytes are vaporized in a heated inlet and carried by an inert gas (e.g., Helium) through a capillary column. Separation occurs based on the compound's boiling point and interaction with the stationary phase. The mass spectrometer then bombards the eluting molecules with electrons, causing fragmentation. This fragmentation pattern acts as a chemical fingerprint, providing definitive identification and unparalleled selectivity.

• Why it's Suitable for Furanones: GC-MS is the gold standard for volatile and semi-volatile furanones due to its exceptional resolving power and the confirmatory power of mass spectrometry[7][8]. Techniques like headspace sampling are ideal for cleanly extracting highly volatile furanones like furan itself from complex matrices without injecting non-volatile matrix components[9][10].

• The Derivatization Imperative: Many furanones, particularly those with polar hydroxyl groups like HDMF, are not sufficiently volatile or thermally stable for direct GC analysis. Derivatization—a chemical reaction to modify the analyte—is often necessary to block polar functional groups, thereby increasing volatility and improving peak shape[5][11][12].

Pillar 2: Method Development & Validation Protocols

A successful cross-validation study begins with two independently robust and validated methods. The following sections provide representative, detailed protocols grounded in established practices.

Protocol 1: HPLC-UV Method for Furanone Analysis

This protocol is designed for a moderately polar furanone like 2,5-dimethyl-4-hydroxy-3(2H)-furanone (DMHF) in a fruit juice matrix.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Causality: SPE is employed to remove sugars, acids, and other polar interferences from the juice matrix that would otherwise interfere with the chromatography and shorten column life[4].

  • Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol, followed by 5 mL of deionized water.

  • Load 10 mL of the filtered juice sample onto the cartridge.

  • Wash the cartridge with 10 mL of deionized water to elute highly polar interferences.

  • Elute the target furanones with 5 mL of methanol into a clean collection tube.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C.

  • Reconstitute the residue in 1 mL of the mobile phase and filter through a 0.45 µm syringe filter into an HPLC vial.

2. HPLC Instrumentation and Conditions

• System: Agilent 1260 Infinity II or equivalent.

• Column: Zorbax ODS (C18), 4.6 x 250 mm, 5 µm[4].

  • Rationale: A C18 column provides excellent retention and separation for moderately polar compounds like DMHF.

• Mobile Phase: 0.05M Sodium Acetate (pH 4.0) / Methanol (70:30, v/v)[4].

  • Rationale: The buffered aqueous-organic mobile phase provides consistent analyte ionization state and good separation. The acidic pH ensures hydroxyl groups are protonated, leading to better peak shape.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 20 µL.

• Detector: UV/Vis Diode Array Detector (DAD) set at 290 nm[4][6].

3. Method Validation (Per ICH Q2(R1) Guidelines)

• The method must be validated for Linearity, Accuracy, Precision (Repeatability and Intermediate Precision), Specificity, Limit of Detection (LOD), and Limit of Quantification (LOQ)[1][13][14][15].

Protocol 2: GC-MS Method for Furanone Analysis

This protocol details a headspace SPME-GC-MS method for volatile furanones and a derivatization-based method for less volatile ones like HDMF.

1. Sample Preparation A: Headspace SPME for Volatile Furanones (e.g., Furan)

• Causality: Headspace sampling isolates volatile analytes from the non-volatile matrix, providing a very clean injection and preventing contamination of the GC system[9][16].

  • Place 5 g of homogenized sample (e.g., baby food) into a 20 mL headspace vial[10].

  • Add 5 mL of saturated NaCl solution to aid in driving the analytes into the headspace.

  • Spike with an appropriate amount of deuterated internal standard (e.g., d4-furan)[10][17].

  • Immediately seal the vial with a PTFE-faced septum.

  • Incubate the vial at 60°C for 15 minutes with agitation.

  • Expose a SPME fiber (e.g., Carboxen/PDMS) to the headspace for 15 minutes to adsorb the analytes[18].

  • Desorb the fiber in the GC inlet.

2. Sample Preparation B: Derivatization for Polar Furanones (e.g., HDMF)

• Causality: Derivatization with an agent like PFBBr converts the polar hydroxyl group into a bulky, nonpolar ether, making the molecule volatile and suitable for GC analysis[11][12].

  • To 5 mL of the filtered extract (from SPE, if necessary) in a vial, adjust the pH to ~11-12 with a suitable base.

  • Add the derivatizing agent, pentafluorobenzyl bromide (PFBBr)[11][12].

  • Seal the vial and heat at 70°C for 30 minutes.

  • After cooling, proceed with liquid-liquid extraction or SPME of the derivatized analyte.

3. GC-MS Instrumentation and Conditions

• System: Agilent 8890 GC with 5977B MSD or equivalent.

• Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm[11][19].

  • Rationale: A non-polar 5% phenyl-methylpolysiloxane column is a robust, general-purpose column that provides excellent separation for a wide range of analytes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 250°C (Splitless mode).

• Oven Program: Start at 50°C (hold 2 min), ramp at 10°C/min to 280°C (hold 5 min)[11].

• MS Transfer Line: 280°C.

• Ion Source: Electron Ionization (EI) at 70 eV, 230°C.

• Acquisition Mode: Selected Ion Monitoring (SIM) for highest sensitivity, monitoring 2-3 characteristic ions for the target analyte and internal standard.

Pillar 3: The Cross-Validation Workflow

Once both the HPLC and GC-MS methods are individually validated, the cross-validation study can begin. This process directly compares the performance of the two methods to ensure they produce equivalent results.

Experimental Design

• Sample Selection: Select a minimum of 15-20 production or spiked samples whose concentrations span the entire calibrated range of the analytical methods.

• Analysis: Analyze each sample in duplicate or triplicate using both the validated HPLC-UV method and the validated GC-MS method.

• Data Collection: Record the final calculated concentration for each sample from both methods.

Data Analysis and Acceptance Criteria

The core of cross-validation lies in the statistical comparison of the paired concentration data.

• Correlation Coefficient (r): Calculate the Pearson correlation coefficient. While a high r-value (e.g., >0.98) is necessary, it is not sufficient to prove agreement, as it only measures the strength of a linear relationship, not the equivalence.

• Bland-Altman Plot: This is the most authoritative graphical method for comparing two measurement techniques[20][21][22]. It provides a visual representation of the bias and agreement between the two methods.

  • Construction: For each sample, plot the difference between the two measurements (HPLC - GC-MS) on the y-axis against the average of the two measurements ((HPLC + GC-MS)/2) on the x-axis[22][23].

  • Interpretation:

    • Mean Difference (Bias): The average of all differences. A value close to zero indicates no systematic bias between the methods[21].

    • Limits of Agreement (LoA): Calculated as the Mean Difference ± 1.96 * Standard Deviation of the differences. This range is expected to contain 95% of the differences between the two methods[22][24].

• Acceptance Criteria: Before the study, pre-defined acceptance criteria must be established. For example:

  • The mean difference (bias) should not exceed ±5.0%.

  • At least 95% of the data points on the Bland-Altman plot must fall within the Limits of Agreement.

  • The width of the Limits of Agreement should be within a toxicologically or commercially acceptable range.

Visualization & Data Presentation

Quantitative Performance Comparison

The following table summarizes typical validation parameters for the two techniques, synthesized from multiple sources.

Parameter	HPLC-UV	GC-MS (with Derivatization/SPME)	Rationale / Comments
Linearity (r²)	> 0.999	> 0.998	Both methods demonstrate excellent linearity over typical concentration ranges.
LOD	~5-10 ng/mL	~0.5-2 ng/mL[12]	GC-MS in SIM mode is generally more sensitive due to lower noise and higher specificity.
LOQ	~15-30 ng/mL	~2-5 ng/mL[12][19]	The lower LOQ of GC-MS makes it suitable for trace-level analysis.
Accuracy (Recovery)	90-110%	85-115%[18]	Both methods show good accuracy, though GC-MS can be more variable due to multi-step sample prep.
Precision (%RSD)	< 5%	< 10%[12]	HPLC often shows better precision due to simpler sample preparation and automation.
Throughput	Higher	Lower	HPLC runs are typically faster, and sample preparation is less complex than methods requiring derivatization.
Selectivity	Good	Excellent	The mass spectrometer provides definitive identification, eliminating co-elution issues common in UV detection.

Diagrams of Key Workflows

Caption: Logical workflow for the cross-validation of HPLC and GC-MS methods.

Caption: Decision tree for selecting an initial analytical method for furanones.

Conclusion and Recommendations

Both HPLC and GC-MS are powerful, reliable techniques for the quantification of furanones. The choice is not about which method is "better," but which is more "fit-for-purpose."

• HPLC is recommended for routine quality control applications where high throughput is essential, and for the analysis of thermally labile or non-volatile furanones where derivatization is undesirable.

• GC-MS is the superior choice when definitive identification and the highest selectivity are required, particularly for volatile compounds or when analyzing complex matrices where interferences are likely. It is the benchmark for trace-level analysis and structural confirmation.

Ultimately, a rigorous cross-validation study, as outlined in this guide, provides the highest degree of confidence in your analytical data. By statistically demonstrating the interchangeability of results, laboratories can ensure data integrity, facilitate method transfer, and maintain analytical flexibility, underpinning the quality and safety of their products.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-Acetyl-2,5-dimethylfuran-3(2H)-one

As researchers and scientists, our responsibility extends beyond discovery and innovation to ensuring a safe laboratory environment and the responsible management of chemical waste. This guide provides a detailed, procedural framework for the proper disposal of 4-Acetyl-2,5-dimethylfuran-3(2H)-one (CAS No. 36871-78-0), a common flavoring agent. The principles outlined here are grounded in established safety protocols and regulatory standards, ensuring compliance and minimizing risk.

The foundational principle of laboratory waste management is to treat all chemical waste as hazardous unless explicitly confirmed otherwise by your institution's Environmental Health and Safety (EHS) office.[1] This proactive approach is crucial, especially when dealing with compounds where comprehensive hazard data may be limited. Improper disposal can lead to environmental contamination, regulatory penalties, and immediate safety hazards within the facility.[2]

Hazard Assessment and Characterization

Before handling any chemical, a thorough understanding of its potential hazards is paramount. This assessment directly informs handling, storage, and disposal procedures. While 4-Acetyl-2,5-dimethylfuran-3(2H)-one is used in the food industry, in its concentrated laboratory form, it must be handled with care.

A Safety Data Sheet (SDS) for a structurally similar compound, 4-acetoxy-2,5-dimethyl-3(2H)-furanone, indicates hazards such as being harmful if swallowed.[3][4] An SDS for the target compound specifically warns to avoid forming dust and to prevent the chemical from entering drains, stating that discharge into the environment must be avoided.[5] Therefore, it is essential to prevent its release into the sewer system or general waste.

Property	Information	Source
Chemical Name	4-Acetyl-2,5-dimethylfuran-3(2H)-one	[6]
CAS Number	36871-78-0	[7]
Primary Hazards	Potential for irritation upon contact; environmental release must be avoided.	[5]
Required PPE	Safety goggles, chemical-resistant gloves, lab coat.	[8][9]

This data underscores the necessity of managing this compound as a regulated chemical waste stream, segregated from general refuse and aqueous waste.

Personal Protective Equipment (PPE): Your First Line of Defense

Proper PPE is non-negotiable when handling 4-Acetyl-2,5-dimethylfuran-3(2H)-one during routine use or disposal. The rationale is to create a barrier that prevents any route of exposure.

• Eye Protection: Tight-sealing safety goggles or a face shield are mandatory to protect against accidental splashes.[9]

• Hand Protection: Wear chemically impermeable gloves (e.g., nitrile) to prevent skin contact.[5] Always inspect gloves for tears or punctures before use.

• Body Protection: A standard lab coat should be worn to protect against minor spills and contamination of personal clothing.[8]

Standard Operating Procedure for Disposal of Unused/Waste Product

This protocol outlines the step-by-step process for the routine disposal of waste 4-Acetyl-2,5-dimethylfuran-3(2H)-one. This procedure aligns with the U.S. Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA) regulations for hazardous waste generators.[10][11][12]

Step 1: Waste Identification and Labeling

• As soon as a container is designated for waste, it must be labeled.[13]

• The label must clearly state "Hazardous Waste" and identify the contents, including the full chemical name: "Waste 4-Acetyl-2,5-dimethylfuran-3(2H)-one."[14]

• Include the date the container was first used for waste accumulation.

Step 2: Container Selection

• Waste must be stored in a container that is compatible with the chemical.[1][2] The best choice is often the original product container.[1]

• Ensure the container is in good condition, free of leaks, and has a secure, tightly-sealing lid.[13]

Step 3: Satellite Accumulation (In-Lab Storage)

• Store the sealed waste container at or near the point of generation, under the control of laboratory personnel.[15] This practice is known as satellite accumulation.

• Keep the waste container segregated from incompatible chemicals to prevent dangerous reactions.[2][16] Store it away from heat sources or direct sunlight.[13]

Step 4: Arranging for Final Disposal

• Do not allow waste to accumulate indefinitely. Follow your institution's guidelines for waste pickup.

• Contact your facility's Environmental Health and Safety (EHS) department to schedule a pickup.

• The waste will be handled by a licensed hazardous waste disposal company, ensuring it is transported and disposed of in compliance with all federal and state regulations.[12][13]

Emergency Procedures: Spill Management

Accidental spills must be managed immediately and safely. The materials used for cleanup are also considered hazardous waste.[1]

For a small, manageable spill:

Step 1: Isolate and Alert

• Immediately alert others in the vicinity.

• If necessary, restrict access to the spill area.

Step 2: Don Appropriate PPE

• At a minimum, wear the PPE outlined in Section 2. If there is a risk of significant vapor or dust, respiratory protection may be necessary.[3]

Step 3: Containment and Cleanup

• Prevent the spill from spreading or entering any drains.[5]

• Use an inert absorbent material, such as vermiculite or sand, to soak up the spilled chemical.[4][9]

• Carefully sweep or scoop the absorbent material and place it into a designated waste container.

Step 4: Package and Label Spill Debris

• The container holding the spill cleanup debris must be sealed and labeled as "Hazardous Waste" with a clear description of the contents (e.g., "Spill debris containing 4-Acetyl-2,5-dimethylfuran-3(2H)-one").

Step 5: Decontaminate and Dispose

• Wipe down the spill area with an appropriate solvent or detergent and water.

• Manage all cleanup materials, including contaminated wipes and PPE, as hazardous waste.

• Arrange for pickup of the spill waste through your EHS department.

For large spills, or any spill you are not equipped or trained to handle, evacuate the area immediately and contact your institution's emergency response team.

The Disposal Workflow: A Visual Guide

The following diagram illustrates the decision-making process for the proper management of 4-Acetyl-2,5-dimethylfuran-3(2H)-one waste.

Caption: Decision workflow for managing waste 4-Acetyl-2,5-dimethylfuran-3(2H)-one.

By adhering to these systematic procedures, laboratory professionals can ensure that 4-Acetyl-2,5-dimethylfuran-3(2H)-one is managed safely from procurement to final disposal, upholding the highest standards of laboratory safety, environmental stewardship, and regulatory compliance. Always prioritize your institution's specific Chemical Hygiene Plan (CHP), as it provides the definitive guidance for your work environment.[17][18]

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A Senior Application Scientist's Guide to Handling 4-Acetyl-2,5-dimethylfuran-3(2H)-one: Personal Protective Equipment, Operational Safety, and Disposal

In the landscape of drug development and chemical research, the meticulous handling of novel compounds is a cornerstone of both innovation and safety. This guide provides essential, field-proven safety protocols for 4-Acetyl-2,5-dimethylfuran-3(2H)-one (CAS: 36871-78-0), a furanone derivative.[1][2] While comprehensive toxicological data for this specific molecule is not fully established, its structural features—namely the furanone ring and a ketone group—necessitate a cautious approach grounded in the known hazards of analogous compounds.[3] This document outlines the requisite Personal Protective Equipment (PPE), operational workflows, and disposal procedures to ensure the safety of all laboratory personnel.

Hazard Assessment: A Proactive Stance on Safety

4-Acetyl-2,5-dimethylfuran-3(2H)-one is a colorless solid with a characteristic fruity odor.[1][4] Although some databases lack specific GHS hazard classifications for this compound, a conservative safety strategy is warranted.[4] Structurally related furanones and ketones are known to present risks ranging from irritation to severe burns.[5] For instance, 4-hydroxy-2,5-dimethyl-3(2H)-furanone is classified as causing severe skin burns and eye damage, while the related 4-acetoxy-2,5-dimethyl-3(2H)-furanone is considered harmful if swallowed.[6][7] Therefore, we must operate under the assumption that 4-Acetyl-2,5-dimethylfuran-3(2H)-one presents similar, if not identical, hazards.

Property	Value / Observation	Source
CAS Number	36871-78-0	[8]
Molecular Formula	C₈H₁₀O₃	[1]
Molecular Weight	154.16 g/mol	[1]
Appearance	Almost colorless solid	[1]
Melting Point	34-35 °C	[4]
Solubility	Soluble in alcohol; practically insoluble in water	[1][4]
Potential Hazards	Eye Irritation, Skin Irritation/Burns, Harmful if Swallowed	Inferred from[5][6]

Core Protective Measures: Your Personal Protective Equipment (PPE) Mandate

The selection of PPE is not merely a checklist; it is a scientifically-informed barrier between the researcher and potential harm. The following PPE is mandatory when handling 4-Acetyl-2,5-dimethylfuran-3(2H)-one in any form.

Primary Barriers: Gloves, Coats, and Eye Protection

• Hand Protection: Due to the ketone functional group, standard nitrile gloves may offer insufficient protection.[9] For handling the solid and preparing solutions, double-gloving with a nitrile base and a butyl rubber or Viton™ outer glove is recommended for prolonged tasks.[9][10] For brief handling of small quantities, a single pair of heavy-duty nitrile gloves may suffice, but they must be changed immediately upon any sign of contamination or degradation.[11]

• Eye and Face Protection: At a minimum, tight-fitting safety goggles compliant with EN 166 or ANSI Z87.1 standards are required.[12][13] When handling solutions, particularly during transfers or when there is a risk of splashing, a full-face shield must be worn over the safety goggles.[11][12]

• Body Protection: A flame-resistant laboratory coat must be worn and fully buttoned.[11] For tasks involving larger quantities or a significant risk of spillage, a chemically resistant apron should be worn over the lab coat.[10]

Respiratory Protection

All handling of solid 4-Acetyl-2,5-dimethylfuran-3(2H)-one should be performed in a certified chemical fume hood to control exposure to fine particulates. If engineering controls are insufficient or unavailable, or during a large spill cleanup, respiratory protection is necessary. A NIOSH-approved respirator with organic vapor (OV) cartridges is required to protect against potential vapors.[10]

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting appropriate PPE based on the experimental task.

Caption: PPE selection workflow based on the physical form of the chemical.

Operational Plan: From Handling to Emergency Response

General Handling and Storage

• Ventilation: Always handle 4-Acetyl-2,5-dimethylfuran-3(2H)-one inside a properly functioning chemical fume hood.[12]

• Ignition Sources: Keep the chemical away from heat, sparks, and open flames.[14]

• Storage: Store the compound in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area.[12][14] Keep it segregated from strong oxidizing agents.[12]

• Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling the chemical, even if gloves were worn.[5][14] Contaminated work clothing should not be allowed out of the workplace.[5]

Emergency Procedures: First Aid and Spill Response

Immediate and correct response during an emergency is critical.

First Aid Measures:

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[8]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area with copious amounts of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[5][8]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[5][8]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[8]

Spill Response Protocol:

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Protect: Don the appropriate PPE, including respiratory protection if the spill is large or outside a fume hood.

• Contain: For solid spills, carefully sweep or scoop the material to avoid creating dust. For liquid spills, cover with an inert absorbent material like sand or vermiculite.[12]

• Collect: Place the contained material into a suitable, labeled, and sealed container for hazardous waste disposal.[12][15]

• Decontaminate: Clean the spill area thoroughly with a suitable solvent, collecting all cleaning materials as hazardous waste.

• Report: Report the incident to your institution's Environmental Health and Safety (EHS) department.

Caption: Decision tree for responding to a chemical spill.

Disposal Plan: Ensuring Environmental and Regulatory Compliance

Chemical waste management is a critical final step in the experimental lifecycle. Improper disposal can lead to environmental contamination and regulatory violations.

• Waste Segregation: Never dispose of 4-Acetyl-2,5-dimethylfuran-3(2H)-one or its waste down the drain or in the regular trash.[15]

• Containerization: Collect all chemical waste (including contaminated consumables like gloves and absorbent pads) in a designated, compatible, and clearly labeled hazardous waste container.[15][16]

• Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical name: "4-Acetyl-2,5-dimethylfuran-3(2H)-one".

• Accumulation: Keep the waste container tightly closed and store it in a designated satellite accumulation area until it is collected by your institution's EHS department or a licensed hazardous waste contractor.[15]

By adhering to these rigorous safety and disposal protocols, you build a culture of safety that protects not only yourself and your colleagues but also the integrity of your research.

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